1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol

• CAS: 5281-50-5

Core Science & Biosynthesis

A Comprehensive Technical Guide to 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol: From Molecular Properties to Pharmaceutical Applications

Abstract

This technical guide provides an in-depth examination of 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol, a structured, mixed-acid triacylglycerol. This document details its molecular structure, physicochemical properties, synthesis methodologies, and critical role as a functional excipient in advanced drug delivery systems, particularly lipid-based nanoparticles. It is intended for researchers, scientists, and drug development professionals, offering field-proven insights and detailed analytical protocols for the characterization and quality control of this important lipid.

Introduction

1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol is a specific triacyl-sn-glycerol where the acyl group at the sn-1 position is hexadecanoyl (palmitic acid), and the groups at the sn-2 and sn-3 positions are octadecanoyl (stearic acid).[1] As a structured triglyceride, its defined fatty acid composition and stereospecific arrangement confer unique physicochemical properties that are highly valuable in pharmaceutical formulations. Its primary application lies in its use as a solid lipid matrix material for drug delivery systems like Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs), where it serves to encapsulate active pharmaceutical ingredients (APIs), control their release, and improve bioavailability.[2] This guide will cover its fundamental chemistry, synthesis, applications, and the analytical techniques required for its comprehensive characterization.

Molecular Identity and Physicochemical Properties

A thorough understanding of the molecule's properties is fundamental to its application in formulation development.[2]

Table 1: Molecular Identifiers and Properties

Property	Value	Source(s)
IUPAC Name	[(2R)-3-hexadecanoyloxy-2-octadecanoyloxypropyl] octadecanoate	[3]
Synonyms	1-Palmitoyl-2,3-distearoyl-sn-glycerol, TG(16:0/18:0/18:0)	[4][5]
CAS Number	2177-99-3 (for the rac-mixture)	[4]
Molecular Formula	C₅₅H₁₀₆O₆	[4][6]
Molecular Weight	863.4 g/mol	[4][6]
Physical Form	Crystalline solid	[2]
Melting Point	High (similar to tristearin, ~72°C)	[2]
Solubility	Soluble in chloroform	[2][4]
Stereochemistry	The "sn" (stereospecific numbering) designation indicates the defined R-configuration at the C2 position of the glycerol backbone.	[3]

Note: The topic specifies the sn-glycerol isomer. Commercially available products are often sold as the racemic mixture (rac-glycerol). It is critical for researchers to verify the stereochemistry of their material, as this can influence biological interactions and crystallization behavior.

Synthesis and Manufacturing

The synthesis of a structured triglyceride like 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol with high purity and defined stereochemistry requires precise, multi-step chemical or enzymatic processes. The goal is to control the specific placement of palmitic and stearic acids onto the glycerol backbone.

Chemical Synthesis Approach

A common strategy involves using a chiral precursor, such as (R)-(-)-Solketal, to protect the sn-1 and sn-2 hydroxyl groups of glycerol, allowing for regioselective acylation.[7]

Protocol 1: General Chemical Synthesis Workflow

• Protection: Start with a protected chiral glycerol precursor (e.g., protecting the sn-1 and sn-2 positions).

• Acylation 1: Acylate the free sn-3 hydroxyl group with stearoyl chloride.

• Deprotection: Selectively remove the protecting group to expose the sn-1 and sn-2 hydroxyls.

• Acylation 2: Acylate the free sn-2 hydroxyl group with stearoyl chloride.

• Acylation 3: Acylate the final free sn-1 hydroxyl group with palmitoyl chloride.

• Purification: The final product must be purified, typically by flash column chromatography on silica gel, to remove reagents, catalysts, and any isomeric byproducts. Recrystallization is often used as a final step to achieve high purity.[8]

Causality: This multi-step process with protecting groups is essential to overcome the challenge of non-specific acylation, which would otherwise lead to a random mixture of triglyceride isomers.[7][8]

Enzymatic Synthesis

Enzymatic synthesis offers a "greener" alternative with high specificity. Using sn-1,3 specific lipases allows for targeted transesterification or esterification reactions. For example, starting with tristearin, a lipase can be used to selectively remove the fatty acids at the sn-1 and sn-3 positions, which can then be replaced with palmitic acid. Conversely, tripalmitin can undergo a similar reaction with stearic acid.[9][10]

Causality: Lipases provide high regioselectivity, minimizing the formation of unwanted isomers and reducing the need for extensive purification steps compared to some chemical routes.[9]

Caption: A generalized workflow for the synthesis and purification of structured triglycerides.

Role in Advanced Drug Delivery Systems

The primary pharmaceutical application of 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol is as a core matrix component in solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs).[2]

• Functionality : Its high melting point ensures that the lipid core is solid at physiological temperatures. This solid matrix serves several key functions:

  • Encapsulation : It effectively encapsulates lipophilic drugs, protecting them from chemical and enzymatic degradation in the body.[2]

  • Controlled Release : The crystalline structure of the lipid matrix can be modulated to control the diffusion and release rate of the encapsulated API, allowing for sustained-release profiles.[2]

  • Enhanced Bioavailability : For poorly water-soluble drugs, encapsulation in a lipid carrier can improve absorption and overall bioavailability.[2]

  • Stability : It provides physical stability to the nanoparticle formulation.

NLCs are an evolution of SLNs, created by blending the solid lipid (like 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol) with a liquid lipid (an oil). This creates imperfections in the crystal lattice, which can increase drug loading capacity and reduce the potential for drug expulsion during storage.[2]

Caption: Simplified model of a Solid Lipid Nanoparticle (SLN) structure.

Analytical Characterization Protocols

Rigorous analytical testing is required to confirm the identity, purity, and physical properties of 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol. A multi-technique approach is necessary for full characterization.

Identity and Purity by HPLC with Charged Aerosol Detection (CAD) or Evaporative Light Scattering Detection (ELSD)

Triglycerides lack a strong UV chromophore, making CAD or ELSD the detectors of choice for purity analysis. These detectors are quasi-universal, responding to any non-volatile analyte.

Protocol 2: HPLC-CAD/ELSD Method

• System : An HPLC or UHPLC system equipped with a CAD or ELSD detector.[11]

• Column : A reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size) is typically used.

• Mobile Phase : A gradient of a non-polar solvent (e.g., Acetonitrile/Dichloromethane) and a polar solvent (e.g., Isopropanol). The exact gradient must be optimized.

• Column Temperature : Elevated temperature (e.g., 40-50°C) is often required to ensure lipid solubility and good peak shape.

• Sample Preparation : Dissolve the sample accurately in a suitable solvent like chloroform or a chloroform/methanol mixture at a concentration of ~1 mg/mL.[4]

• Injection Volume : 5-10 µL.

• Detector Settings (ELSD/CAD) : Nebulizer temperature and gas flow must be optimized for the specific mobile phase composition and flow rate to achieve maximum sensitivity.

• Validation : The method should be validated for linearity, precision, and accuracy. A system suitability test (SST) should be performed before analysis to ensure the system is performing correctly.[11]

Causality: Reversed-phase chromatography separates triglycerides based on their overall hydrophobicity, which is determined by both the total number of carbons and the degree of unsaturation.[12][13]

Fatty Acid Composition by Gas Chromatography (GC) with Flame Ionization Detection (FID)

To confirm that the correct fatty acids (palmitic and stearic) are present in the correct ratios, the triglyceride must first be hydrolyzed and derivatized into Fatty Acid Methyl Esters (FAMEs).

Protocol 3: GC-FID Analysis of FAMEs

• Derivatization (Transesterification) : a. Weigh ~10 mg of the triglyceride into a vial. b. Add 1 mL of 0.5 M sodium methoxide in methanol. c. Heat at 50°C for 15 minutes. d. Cool, then add 1 mL of hexane and 1 mL of saturated NaCl solution. e. Vortex and allow the layers to separate. The upper hexane layer contains the FAMEs.

• GC System : A GC system with an FID detector.

• Column : A polar capillary column designed for FAME analysis (e.g., a biscyanopropyl polysiloxane phase).

• Oven Program : A temperature gradient is used to separate the FAMEs (e.g., start at 100°C, ramp to 240°C).

• Injector and Detector Temperature : Typically 250°C.

• Carrier Gas : Helium or Hydrogen.

• Identification : FAMEs are identified by comparing their retention times to those of a certified FAME standard mixture.

• Quantification : The relative percentage of each fatty acid is calculated from the peak area. The expected result should be approximately a 2:1 molar ratio of stearic acid to palmitic acid.

Causality: GC provides excellent resolution for volatile compounds like FAMEs. The FID detector is highly sensitive to hydrocarbons, making it ideal for quantifying fatty acid esters.[11]

Thermal Properties by Differential Scanning Calorimetry (DSC)

DSC is used to determine the melting point and investigate the polymorphic behavior of the lipid, which is critical for the stability of SLN/NLC formulations.[14]

Protocol 4: DSC Analysis

• Sample Preparation : Accurately weigh 3-5 mg of the sample into an aluminum DSC pan and hermetically seal it.

• Instrument : A calibrated DSC instrument.

• Thermal Program : a. Equilibrate at 25°C. b. Heat from 25°C to 90°C at a rate of 10°C/min to erase thermal history. c. Cool from 90°C to 0°C at 10°C/min. d. Heat from 0°C to 90°C at 5°C/min (this is the analytical scan).

• Data Analysis : Determine the onset temperature and peak maximum of the melting endotherm. The presence of multiple peaks may indicate polymorphism.

Causality: The thermal history of a lipid affects its crystalline structure (polymorphism). The heat-cool-heat cycle provides a standardized thermal history, ensuring reproducible results for melting point and phase transitions.[2][14]

Caption: A multi-technique workflow for the characterization of structured triglycerides.

Metabolism and Biocompatibility

Structured triglycerides are metabolized in the body in a manner similar to dietary fats.[15][16]

• Digestion : In the intestine, pancreatic lipases hydrolyze the ester bonds. Pancreatic lipase primarily acts on the sn-1 and sn-3 positions, releasing free fatty acids (palmitic acid and one stearic acid) and a 2-monoacylglycerol (2-octadecanoyl-sn-glycerol).[17][18]

• Absorption : These breakdown products are absorbed by enterocytes in the intestinal wall.

• Re-esterification and Transport : Inside the enterocytes, they are re-formed into triglycerides and packaged into chylomicrons, which enter the lymphatic system and then the bloodstream for transport to various tissues.[18]

The constituent fatty acids, palmitic and stearic acid, are two of the most common saturated fatty acids in the human diet and are generally recognized as safe (GRAS). The glycerol backbone is also a natural metabolite. Therefore, 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol is considered highly biocompatible with a low potential for toxicity, making it an excellent excipient for pharmaceutical applications.[19][20]

Conclusion

1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol is a highly defined functional excipient with significant utility in modern drug delivery. Its value is derived from its specific molecular structure, which translates to predictable and desirable physicochemical properties, namely a high melting point and a solid crystalline form at body temperature. This makes it an ideal core component for SLNs and NLCs, enabling the formulation of poorly soluble drugs with enhanced stability and controlled-release characteristics. The successful application of this lipid requires precise synthesis and comprehensive analytical characterization using a suite of techniques, including chromatography and thermal analysis, to ensure its identity, purity, and physical performance. Given its excellent biocompatibility, this structured triglyceride will continue to be a key enabler in the development of next-generation lipid-based therapeutics.

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Thermodynamic melting behavior of PSS (Palmitoyl-Distearoyl-Glycerol)

An In-Depth Technical Guide to the Thermodynamic Melting Behavior of 1-Palmitoyl-2,3-Distearoyl-Glycerol (PSS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive exploration of the thermodynamic melting behavior of 1-Palmitoyl-2,3-Distearoyl-Glycerol (PSS), an asymmetric mixed-acid triglyceride of significant interest in pharmaceutical sciences. A thorough understanding of its thermal properties, particularly its polymorphic tendencies, is crucial for the successful formulation and long-term stability of lipid-based drug delivery systems. This document delves into the theoretical underpinnings of triglyceride polymorphism, details the specific solid-state behavior of PSS, and provides field-proven methodologies for its characterization. The causal relationships between molecular structure, crystalline packing, and macroscopic thermal properties are elucidated to provide a holistic understanding for researchers and drug development professionals.

The Significance of PSS in Pharmaceutical Formulations

1-Palmitoyl-2,3-Distearoyl-Glycerol (PSS) is a triacylglycerol composed of a glycerol backbone esterified with one palmitic acid and two stearic acid moieties. Its asymmetric nature, with different fatty acid chains, leads to unique physicochemical properties that distinguish it from its symmetric counterparts like tripalmitin (PPP) and tristearin (SSS). In the realm of drug delivery, PSS is a valuable excipient for the formulation of lipid-based systems such as solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs). These platforms can enhance the solubility, stability, and bioavailability of poorly water-soluble drugs.

The therapeutic efficacy and stability of these nanoparticle formulations are intrinsically linked to the crystalline state of their lipid core. The arrangement of fatty acid chains on the glycerol backbone influences crystal packing, which in turn dictates the melting behavior, drug loading capacity, and release profile of the final drug product. Asymmetric triglycerides like PSS tend to form less ordered crystalline structures, which can create imperfections in the lipid matrix.[1] This may facilitate higher encapsulation of therapeutic agents, especially those with bulky or irregular structures.[1] However, this less-ordered packing can also lead to polymorphic transitions over time, potentially impacting the long-term stability of the formulation. A comprehensive understanding of the thermodynamic melting behavior of PSS is therefore not merely academic but a critical component of rational drug product design.

The Phenomenon of Polymorphism in Triglycerides

Triglycerides, including PSS, exhibit a phenomenon known as polymorphism, where they can exist in multiple crystalline forms with the same chemical composition but different molecular packing.[2] These different polymorphs—primarily designated as alpha (α), beta-prime (β'), and beta (β)—possess distinct melting points, stabilities, and densities.[3]

• α (Alpha) Form: This is the least stable polymorph and has the lowest melting point. It is characterized by a hexagonal subcell packing of the acyl chains.[4] The α form is often obtained by rapid cooling from the melt.[5]

• β' (Beta-Prime) Form: This form exhibits intermediate stability and melting point. Its acyl chains are packed in an orthorhombic subcell.[4] The β' form is often sought after in food and pharmaceutical applications for its desirable textural properties.

• β (Beta) Form: This is the most stable polymorph with the highest melting point. It is characterized by a triclinic subcell packing of the acyl chains.[4]

The transitions between these polymorphic forms are typically monotropic, meaning they proceed from a less stable to a more stable form.[6] These transformations can occur upon heating or over time during storage and can be either solid-state transitions or melt-mediated. The thermal history of the sample, including cooling and heating rates, plays a crucial role in determining which polymorphic form is present.[7]

The relationship between these polymorphs can be visualized as a series of transitions from less stable to more stable states, often mediated by temperature.

Caption: Polymorphic transitions of triglycerides.

Thermodynamic Profile of PSS

Studies on binary mixtures of tristearin (SSS) and PSS have shown that PSS tends to crystallize in the β' form.[5] This is a common characteristic of asymmetric triglycerides, as the disruption in chain length symmetry can hinder the highly ordered packing required for the β form.

A summary of the expected and known thermal properties of PSS polymorphs is presented below. It is important to note that the values for the α and β forms are extrapolated from the behavior of similar triglycerides and should be confirmed by empirical analysis.

Property	α Form (Hypothetical)	β' Form	β Form (Hypothetical)
Melting Point (Tm)	Lower than β'	Data for a β'-2 polymorph is available in the Crystallography Open Database (COD) under entry 2104071.[8]	Highest melting point
Enthalpy of Fusion (ΔHf)	Lowest enthalpy	Intermediate enthalpy	Highest enthalpy
Stability	Least stable	Intermediately stable	Most stable

Experimental Characterization of PSS Melting Behavior

The thermodynamic properties of PSS are primarily investigated using Differential Scanning Calorimetry (DSC) and X-ray Diffraction (XRD).

Differential Scanning Calorimetry (DSC)

DSC is a powerful technique for determining the temperatures and enthalpies of phase transitions.[7] A typical DSC experiment involves subjecting a small, precisely weighed sample of PSS to a controlled temperature program and measuring the difference in heat flow between the sample and an inert reference.

• Sample Preparation:

  • Accurately weigh 3-5 mg of high-purity PSS into a standard aluminum DSC pan.

  • Hermetically seal the pan to prevent any mass loss during heating.

  • Prepare an empty, hermetically sealed aluminum pan to serve as a reference.

• Instrument Setup and Calibration:

  • Calibrate the DSC instrument for temperature and enthalpy using certified standards, such as indium.

  • Place the sealed sample and reference pans into the DSC cell.

  • Purge the DSC cell with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50 mL/min).

• Thermal Program:

  • Segment 1: Erasing Thermal History:

    • Equilibrate the sample at 20°C.

    • Heat the sample from 20°C to 80°C at a scanning rate of 10°C/min to ensure complete melting and erase any prior thermal history.

  • Segment 2: Controlled Cooling and Crystallization:

    • Cool the sample from 80°C to 0°C at a controlled rate of 5°C/min to observe the crystallization exotherm.

  • Segment 3: Melting of the Formed Polymorphs:

    • Heat the sample from 0°C to 80°C at a scanning rate of 5°C/min. This scan will reveal the melting endotherms of the crystalline forms that developed during the controlled cooling step.

• Data Analysis:

  • Record the heat flow as a function of temperature for all segments.

  • The peak temperature of an endotherm corresponds to the melting point (Tm) of a specific polymorph.

  • The area under the melting peak is proportional to the enthalpy of fusion (ΔHf).

Caption: DSC experimental workflow for PSS analysis.

X-ray Diffraction (XRD)

XRD is an indispensable technique for identifying the specific polymorphic form of a crystalline material.[3] Each polymorph has a unique crystal lattice, which results in a characteristic diffraction pattern when exposed to X-rays. The diffraction patterns are typically characterized by their "short spacings," which relate to the cross-sectional packing of the fatty acid chains.

• α-form: A single, strong diffraction peak at approximately 4.15 Å.[3]

• β'-form: Two strong peaks at approximately 3.8 Å and 4.2 Å.[3]

• β-form: A strong peak at approximately 4.6 Å, often with other weaker peaks.[3]

• Sample Preparation:

  • The PSS sample should be crystallized under controlled thermal conditions (as in the DSC protocol) to obtain the desired polymorph.

  • Gently press the solid PSS sample onto a flat sample holder to create a smooth, level surface.

• Instrument Setup:

  • Place the sample holder in the XRD instrument.

  • Configure the instrument with a common X-ray source (e.g., Cu Kα radiation) and a detector.

• Data Collection:

  • Scan the sample over a range of 2θ angles that covers the characteristic short spacings of triglycerides (typically from 15° to 25° 2θ).

• Data Analysis:

  • Plot the X-ray intensity versus the 2θ angle.

  • Identify the positions of the diffraction peaks and calculate the corresponding d-spacings using Bragg's Law.

  • Compare the observed d-spacings to the known values for the α, β', and β polymorphs to identify the crystalline form(s) present in the sample.

Implications for Drug Development

The polymorphic behavior of PSS has direct and significant implications for the development of lipid-based drug delivery systems.

• Drug Loading and Encapsulation Efficiency: The less ordered packing of the β' form, which is common for PSS, may allow for higher drug loading compared to the more stable and tightly packed β form of symmetric triglycerides.[1]

• Drug Release: The polymorphic form of the lipid matrix can influence the drug release profile. A transition from a less stable to a more stable polymorph during storage can lead to drug expulsion and changes in the release rate.

• Long-Term Stability: The potential for polymorphic transitions in PSS-based formulations necessitates thorough stability testing. The formation of the more stable β polymorph over time can lead to an increase in particle size and a decrease in the homogeneity of the formulation.

Therefore, it is imperative for drug development professionals to characterize the polymorphic state of PSS in their formulations and to control the crystallization process to ensure the formation of a stable and desired polymorph.

Conclusion

The thermodynamic melting behavior of 1-Palmitoyl-2,3-Distearoyl-Glycerol is a complex interplay of its asymmetric molecular structure and the principles of triglyceride polymorphism. While PSS appears to favor the formation of the β' polymorph, a comprehensive understanding of its potential to exist in other crystalline forms is essential for its effective application in pharmaceutical sciences. The use of orthogonal analytical techniques, primarily DSC and XRD, provides the necessary tools to characterize the solid-state properties of PSS. By leveraging the insights presented in this guide, researchers and drug development professionals can make more informed decisions in the design and formulation of stable and efficacious lipid-based drug delivery systems.

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An In-Depth Technical Guide on the Polymorphic Transitions of TG(16:0/18:0/18:0) in Lipid Systems

Introduction: The Critical Role of Triglyceride Polymorphism

In the realms of pharmaceutical sciences and food technology, the physical state of lipid excipients is of paramount importance. Triglycerides (TGs), the primary components of many natural fats and oils, exhibit a phenomenon known as polymorphism—the ability to crystallize into multiple, distinct crystal structures with different physical properties.[1][2] This technical guide delves into the polymorphic transitions of a specific mixed-acid triglyceride, 1-palmitoyl-2,3-distearoyl-glycerol, denoted as TG(16:0/18:0/18:0) or POS. Understanding and controlling the polymorphic behavior of POS is crucial for the stability, bioavailability, and sensory attributes of a wide range of products, from drug delivery systems to confectionery.[3][4]

Fundamentals of Triglyceride Polymorphism

Triglyceride polymorphism arises from the different ways in which the molecules pack in the crystal lattice.[5] These variations in packing primarily involve the arrangement of the fatty acid chains. The three principal polymorphic forms are designated α (alpha), β' (beta-prime), and β (beta), in order of increasing stability and melting point.[2][6]

• α (Alpha) Form: This is the least stable polymorph, characterized by a hexagonal subcell packing of the hydrocarbon chains.[3][7] It has the lowest melting point and is typically formed upon rapid cooling from the melt.[6][8]

• β' (Beta-Prime) Form: Exhibiting intermediate stability, the β' form has an orthorhombic subcell packing.[7][9] This form is often desirable in food products for its smooth texture.

• β (Beta) Form: The most stable polymorph, the β form, possesses a triclinic subcell packing, resulting in the densest and most ordered arrangement.[3][7] It has the highest melting point.[2]

The transitions between these forms are generally monotropic, meaning they proceed from a less stable to a more stable form.[3] These transformations can occur through solid-state transitions or via a melt-mediated process.[6]

Caption: Hierarchical relationship of the primary triglyceride polymorphs.

Polymorphic Behavior of TG(16:0/18:0/18:0) (POS)

The triglyceride TG(16:0/18:0/18:0), or 1-palmitoyl-2,3-distearoyl-glycerol, is a mixed-acid triglyceride containing one palmitic acid (16:0) and two stearic acid (18:0) moieties. Its asymmetrical nature influences its packing and, consequently, its polymorphic behavior. The specific arrangement of these fatty acids on the glycerol backbone is a key determinant of its physical properties.[10]

The polymorphic transitions of POS are of significant interest, particularly in the context of cocoa butter, where it is a major component.[11] The desirable "snap" and melt-in-the-mouth characteristics of chocolate are highly dependent on the crystalline form of its constituent fats.[12]

Polymorphic Form	Subcell Structure	Relative Stability	Typical Melting Point (°C)
α	Hexagonal	Least Stable	Low
β'	Orthorhombic	Metastable	Intermediate
β	Triclinic	Most Stable	High
Caption: Key characteristics of the primary triglyceride polymorphs.

Experimental Methodologies for Characterizing Polymorphic Transitions

A multi-technique approach is essential for the comprehensive characterization of triglyceride polymorphism. The combination of calorimetric and structural analysis provides a complete picture of the phase behavior.

Differential Scanning Calorimetry (DSC)

DSC is a fundamental technique for studying the thermal transitions of lipids.[7][13] It measures the heat flow into or out of a sample as a function of temperature or time, allowing for the determination of melting points, crystallization temperatures, and enthalpies of transition.[14][15]

Experimental Protocol:

• Sample Preparation: Accurately weigh 3-5 mg of the TG(16:0/18:0/18:0) sample into an aluminum DSC pan. An empty, hermetically sealed pan is used as a reference.[16]

• Thermal Program:

  • Heat the sample to a temperature sufficiently above its highest melting point (e.g., 80°C) to erase any previous thermal history and hold for a specified time (e.g., 10 minutes) to ensure complete melting.[16]

  • Cool the sample at a controlled rate (e.g., 5°C/min) to induce crystallization. The cooling rate can be varied to investigate its effect on polymorph formation.[17][18]

  • After cooling to a low temperature (e.g., -40°C), heat the sample at a controlled rate (e.g., 5°C/min) to observe the melting behavior and any polymorphic transitions.[16]

• Data Analysis: Analyze the resulting thermogram to identify exothermic peaks (crystallization, polymorphic transitions to more stable forms) and endothermic peaks (melting).[14] The peak temperatures and integrated peak areas (enthalpies) provide quantitative information about the transitions.[13]

X-Ray Diffraction (XRD)

XRD is a powerful, non-destructive technique that provides direct information about the crystal structure of a material.[2][8] By analyzing the diffraction pattern of X-rays scattered by the sample, the arrangement of molecules in the crystal lattice can be determined. Each polymorphic form has a unique XRD pattern.[2][7]

Experimental Protocol:

• Sample Preparation: The TG(16:0/18:0/18:0) sample is loaded onto a sample holder. For temperature-controlled experiments, a specialized stage is used.

• Instrument Setup: The sample is placed in the XRD instrument, and the X-ray beam is directed at it. A detector records the intensity of the diffracted X-rays as a function of the diffraction angle (2θ).

• Data Analysis: The resulting diffractogram is analyzed for characteristic peaks. The "short spacings" (wide-angle region) are indicative of the subcell packing, while the "long spacings" (small-angle region) relate to the lamellar stacking of the triglyceride layers.[6]

  • α-form: A single, broad peak at approximately 4.15 Å.[2][3]

  • β'-form: Two strong peaks at approximately 3.8 Å and 4.2 Å.[2][7]

  • β-form: A strong peak at approximately 4.6 Å, often with other weaker peaks.[2][7]

Spectroscopic Techniques

Techniques like Raman and Fourier-transform infrared (FTIR) spectroscopy can provide complementary information on the conformational order and vibrational modes of the fatty acid chains, which differ between polymorphs.[19]

Caption: Integrated workflow for characterizing triglyceride polymorphism.

Implications in Drug Development and Material Science

The polymorphic form of TG(16:0/18:0/18:0) can significantly impact its functionality as an excipient in pharmaceutical formulations, particularly in solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs).[4]

• Drug Loading and Release: The less ordered α and β' forms generally have a higher capacity for drug loading compared to the highly ordered β form.[4] However, a transition to the more stable β form during storage can lead to drug expulsion and a change in the release profile.[4]

• Physical Stability: The transformation to the most stable β polymorph can cause changes in particle size and morphology, potentially leading to aggregation and instability of the formulation.

• Manufacturing Process: The choice of manufacturing process (e.g., high-pressure homogenization, microemulsion) and the processing parameters (e.g., cooling rate) can be tailored to favor the formation of a specific polymorph.[20]

Conclusion

The polymorphic behavior of TG(16:0/18:0/18:0) is a complex interplay of thermodynamics and kinetics. A thorough understanding and precise control of its polymorphic transitions are essential for ensuring the quality, stability, and efficacy of products in the pharmaceutical and food industries. The application of orthogonal analytical techniques, as outlined in this guide, provides the necessary framework for a comprehensive characterization of this critical material property.

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• Summary of the phase transitions observed in the DSC experiments with... (n.d.). ResearchGate. Retrieved from [Link]

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The Role of 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol in Adipocyte Metabolism: From Synthesis to Cellular Signaling

An In-depth Technical Guide

Executive Summary

Triacylglycerols (TAGs) are the primary form of energy storage in eukaryotes, with white adipose tissue serving as the principal repository. The specific fatty acid composition of these TAGs is not merely a passive energy reserve but an active determinant of adipocyte function, influencing insulin sensitivity, inflammatory signaling, and overall metabolic homeostasis. This guide provides a detailed examination of a specific mixed-acid saturated TAG, 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol, a molecule composed of a palmitic acid (C16:0) at the sn-1 position and two stearic acids (C18:0) at the sn-2 and sn-3 positions of the glycerol backbone. While this precise TAG is not extensively characterized as an individual species in the literature, this guide synthesizes established principles of lipid metabolism to build a comprehensive model of its role in adipocytes. We will explore its biosynthesis, its breakdown via lipolysis, its impact on critical cellular signaling pathways, and the advanced methodologies required for its study, providing a foundational resource for researchers in metabolic disease and drug development.

Introduction: The Significance of Triacylglycerol Heterogeneity

Adipocytes are central to systemic energy balance, storing excess energy as TAGs within specialized organelles known as lipid droplets. The traditional view of this stored fat as a monolithic, inert fuel source has given way to a more nuanced understanding. The specific fatty acid moieties esterified to the glycerol backbone dictate the physicochemical properties of the TAG and can profoundly influence cellular processes upon their release.

1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol is a saturated triacylglycerol (SAT). Its constituent fatty acids, palmitic acid (16:0) and stearic acid (18:0), are two of the most common saturated fatty acids in the human diet and in circulation. The accumulation of saturated fatty acids in non-adipose tissues is strongly linked to lipotoxicity and metabolic dysfunction. However, their roles within the adipocyte itself are complex, involving a balance between safe storage and the potential for inducing adverse cellular responses like insulin resistance and inflammation. This guide will dissect the lifecycle of this specific TAG species within the adipocyte to illuminate its contribution to cellular metabolism.

Biosynthesis of 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol

The synthesis of TAGs in adipocytes occurs primarily through the glycerol-3-phosphate pathway, a four-step enzymatic cascade located at the endoplasmic reticulum (ER).

Key Steps in Synthesis:

• Acylation of Glycerol-3-Phosphate: The pathway begins with glycerol-3-phosphate, which is acylated at the sn-1 position by glycerol-3-phosphate acyltransferase (GPAT). To form our target molecule, GPAT would utilize palmitoyl-CoA.

• Formation of Phosphatidic Acid: The resulting lysophosphatidic acid is then acylated at the sn-2 position by 1-acylglycerol-3-phosphate acyltransferase (AGPAT). In this case, AGPAT would utilize stearoyl-CoA.

• Dephosphorylation to Diacylglycerol: The product, phosphatidic acid, is dephosphorylated by phosphatidic acid phosphohydrolase (PAP, also known as Lipin) to yield diacylglycerol (DAG). This step produces 1-hexadecanoyl-2-octadecanoyl-sn-glycerol.

• Final Acylation: The final and committing step is the acylation of the DAG at the sn-3 position by acyl-CoA:diacylglycerol acyltransferase (DGAT). DGAT has two main isoforms, DGAT1 and DGAT2, which are crucial for TAG synthesis. To complete the synthesis of our target molecule, DGAT would utilize a second molecule of stearoyl-CoA.

The newly synthesized TAG is then packaged into nascent lipid droplets, which bud off from the ER membrane.

Caption: Biosynthesis pathway of 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol in the ER.

Metabolic Fate: Lipolysis and Fatty Acid Release

Lipolysis is the catabolic process of breaking down stored TAGs into free fatty acids (FFAs) and glycerol. This process is tightly regulated by hormones, most notably catecholamines (stimulating) and insulin (inhibiting).

The Lipolytic Cascade:

• Initiation by ATGL: Adipose triglyceride lipase (ATGL) initiates lipolysis by hydrolyzing the first fatty acid, preferentially from the sn-2 or sn-3 position. This would release a molecule of stearic acid and generate diacylglycerol.

• Action of HSL: The resulting DAG is a substrate for hormone-sensitive lipase (HSL), which is activated via phosphorylation by protein kinase A (PKA) following hormonal stimulation. HSL preferentially cleaves the fatty acid at the sn-1 position, releasing palmitic acid.

• Final Hydrolysis by MGL: The remaining monoacylglycerol (2-octadecanoyl-sn-glycerol) is hydrolyzed by monoglyceride lipase (MGL), releasing the final stearic acid molecule and a glycerol backbone.

The released palmitic and stearic acids can then be transported out of the adipocyte to supply energy to other tissues or can be re-esterified back into TAGs within the same cell.

Caption: Stepwise lipolysis of 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol.

Impact on Adipocyte Signaling and Function

The accumulation of saturated fatty acids, such as palmitate and stearate, within adipocytes can trigger several signaling cascades that are implicated in the pathogenesis of metabolic diseases. While the adipocyte is designed to handle fatty acids, excessive influx or impaired metabolism can lead to cellular stress.

4.1 Induction of Insulin Resistance

High levels of intracellular saturated fatty acids are a known contributor to adipocyte insulin resistance.

• DAG-PKC Pathway: An accumulation of specific DAG species can activate protein kinase C (PKC) isoforms, particularly PKCθ. Activated PKCθ can phosphorylate the insulin receptor substrate 1 (IRS-1) at inhibitory serine residues. This phosphorylation prevents IRS-1 from binding to and activating the downstream kinase PI3K, thereby blunting the entire insulin signaling cascade and reducing glucose uptake via GLUT4.

• ER Stress and Inflammation: Saturated fatty acids can induce ER stress, leading to the activation of the unfolded protein response (UPR). This can activate inflammatory pathways such as the JNK and IKK pathways, which also phosphorylate IRS-1 at inhibitory sites, further contributing to insulin resistance.

Caption: Saturated fatty acid-induced insulin resistance via the DAG-PKC pathway.

4.2 Pro-inflammatory Signaling

Saturated fatty acids can act as ligands for Toll-like receptor 4 (TLR4), a key component of the innate immune system. Activation of TLR4 in adipocytes initiates a signaling cascade that leads to the activation of the transcription factor NF-κB, resulting in the production and secretion of pro-inflammatory cytokines like TNF-α and IL-6. These cytokines can act in an autocrine or paracrine manner to exacerbate insulin resistance and contribute to the low-grade chronic inflammation characteristic of obesity.

Methodologies for Studying Adipocyte TAG Metabolism

Investigating the precise role of 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol requires a multi-faceted experimental approach.

5.1 Lipidomics Analysis

• Objective: To quantify the absolute abundance of this specific TAG species in response to genetic, nutritional, or pharmacological perturbations.

• Protocol:

  • Lipid Extraction: Homogenize adipocyte cell pellets or adipose tissue in a solvent mixture, typically chloroform:methanol (2:1 v/v), following the method of Folch or Bligh and Dyer.

  • Phase Separation: Add saline solution to induce phase separation. The lower organic phase containing lipids is collected.

  • Analysis by LC-MS/MS: Concentrate the lipid extract and inject it into a liquid chromatography-mass spectrometry (LC-MS/MS) system. Use a reverse-phase C18 column to separate lipid species.

  • Quantification: Identify the target TAG by its specific mass-to-charge ratio (m/z) and fragmentation pattern. Quantify using a corresponding internal standard (e.g., a deuterated TAG standard).

Table 1: Mass Spectrometry Data for Target TAG

Analyte	Precursor Ion [M+NH4]+	Product Ions (Fatty Acyl Chains)
1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol (C55H106O6)	908.9	257.2 (C16:0), 285.3 (C18:0)

5.2 Stable Isotope Tracing

• Objective: To track the metabolic fate of the constituent fatty acids from synthesis to breakdown.

• Protocol:

  • Cell Culture: Culture pre-adipocytes (e.g., 3T3-L1) and differentiate them into mature adipocytes.

  • Labeling: Supplement the culture medium with stable isotope-labeled precursors, such as [U-¹³C]palmitate or [U-¹³C]stearate.

  • Incubation: Incubate the cells for a defined period to allow for the incorporation of labeled fatty acids into the TAG pool.

  • Chase Period: (Optional) Replace the labeling medium with unlabeled medium to track the rate of lipolysis and release of the labeled fatty acids.

  • Analysis: Perform LC-MS/MS analysis on the intracellular lipid pool and the extracellular medium to measure the abundance of ¹³C-labeled TAGs and FFAs, respectively.

Caption: Experimental workflow for stable isotope tracing in cultured adipocytes.

Therapeutic and Pharmacological Implications

Understanding the metabolism and signaling impact of specific TAG species opens new avenues for therapeutic intervention in metabolic diseases.

• DGAT Inhibitors: Inhibitors of DGAT1 and DGAT2 are being explored as treatments for obesity and type 2 diabetes. By reducing the synthesis of TAGs, including potentially harmful saturated species like 1-hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol, these inhibitors could alleviate cellular stress and improve insulin sensitivity.

• Modulating Lipolysis: Targeting lipolytic enzymes could also be a viable strategy. While systemic inhibition of lipolysis can have adverse effects, isoform-specific modulators could help control the release of saturated fatty acids from adipocytes, thereby reducing their availability to induce insulin resistance in other tissues.

Conclusion

1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol serves as a model for understanding the complex role of specific saturated triacylglycerol species in adipocyte metabolism. Its lifecycle, from synthesis via the glycerol-3-phosphate pathway to its breakdown by lipases, is intricately linked to the cell's metabolic and inflammatory state. The release of its constituent fatty acids, palmitate and stearate, can modulate critical signaling pathways, contributing to insulin resistance and a pro-inflammatory phenotype when in excess. Advanced analytical techniques, particularly lipidomics and stable isotope tracing, are essential tools for dissecting these processes. A deeper understanding of how adipocytes handle specific TAGs is paramount for developing targeted therapies to combat the growing epidemic of obesity and its associated metabolic disorders.

References

• Samuel, V. T., & Shulman, G. I. (2016). The pathogenesis of insulin resistance: integrating signaling pathways and substrate flux. The Journal of clinical investigation, 126(1), 12-22. [Link]

• Hotamisligil, G. S. (2006). Inflammation and metabolic disorders. Nature, 444(7121), 860-867. [Link]

• Yen, C. L. E., Stone, S. J., Koliwad, S., Harris, C., & Farese Jr, R. V. (2008). Thematic review series: glycerolipids. DGAT enzymes and diseases of glycerolipid metabolism. Journal of lipid research, 49(11), 2283-2301. [Link]

• Zimmermann, R., Strauss, J. G., Haemmerle, G., Schoiswohl, G., Birner-Gruenberger, R., Riederer, M., ... & Zechner, R. (2004). Fat mobilization in adipose tissue is promoted by adipose triglyceride lipase. Science, 306(5700), 1383-1386. [Link]

• Haemmerle, G., Zimmermann, R., Hayn, M., Theussl, C., Waeg, G., Wagner, E., ... & Zechner, R. (2002). Hormone-sensitive lipase-deficient mice have increased adipose tissue mass. Proceedings of the National Academy of Sciences, 99(21), 13952-13957. [Link]

• Itani, S. I., Ruderman, N. B., Schmieder, F., & Boden, G. (2002). Lipid-induced insulin resistance in human muscle is associated with changes in diacylglycerol, protein kinase C, and IκB-α. Diabetes, 51(7), 2005-2011. [Link]

• Özcan, U., Cao, Q., Yilmaz, E., Lee, A. H., Iwakoshi, N. N., Ozdelen, E., ... & Hotamisligil, G. S. (2004). Endoplasmic reticulum stress links obesity, insulin action, and type 2 diabetes. Science, 306(5695), 457-461. [Link]

• Shi, H., Kokoeva, M. V., Inouye, K., Tzameli, I., Yin, H., & Flier, J. S. (2006). TLR4 links innate immunity and fatty acid–induced insulin resistance. The Journal of clinical investigation, 116(11), 3015-3025. [Link]

Differential scanning calorimetry (DSC) profiles of PSS triacylglycerols

An In-Depth Technical Guide to the Differential Scanning Calorimetry (DSC) Profiles of PSS Triacylglycerols

As drug delivery systems and engineered food matrices become increasingly sophisticated, the thermal and structural behavior of lipid excipients dictates final product stability, texture, and release kinetics. Among these lipids, 1-palmitoyl-2,3-distearoyl-sn-glycerol (PSS)—an asymmetric, mixed-acid, fully saturated triacylglycerol (TAG)—stands out for its unique polymorphic properties.

This whitepaper provides a comprehensive analysis of the differential scanning calorimetry (DSC) profiles of PSS. By dissecting the causality behind its kinetic phase behavior, we equip researchers and formulation scientists with the thermodynamic insights required to optimize lipid-based matrices, such as Solid Lipid Nanoparticles (SLNs) and structured emulsions.

To interpret the DSC thermograms of PSS, one must first understand the structural mechanics driving its crystallization. Triacylglycerols exhibit polymorphism, meaning they can crystallize into multiple distinct crystal lattice structures (subcells) depending on their thermal history. The three primary polymorphs, in order of increasing thermodynamic stability and melting point, are α (hexagonal), β′ (orthorhombic perpendicular), and β (triclinic).

Symmetric saturated TAGs, such as tristearin (SSS), readily transition to the highly ordered, dense β -form. This is because their uniform acyl chains (three C18:0 chains) allow for smooth, undisturbed packing at the methyl-end terrace planes.

In contrast, PSS introduces two critical structural disruptions: chain-length mismatch (a 16-carbon palmitic acid alongside two 18-carbon stearic acids) and positional asymmetry (the palmitoyl group is at the sn-1 position rather than the symmetric sn-2 position). This mismatch creates steric hindrance and structural disturbance at the methyl-end planes[1](). Consequently, the transition to the triclinic β -form is highly restricted. Instead, PSS strongly favors stabilization in the β′ -form[2](). This β′ stabilization is highly desirable in pharmaceutical and food applications, as β′ crystals are smaller, smoother, and form continuous networks that prevent the expulsion of encapsulated active pharmaceutical ingredients (APIs) or liquid oils.

Kinetic Phase Transformation Pathways

The polymorphic form that PSS adopts is entirely dependent on the kinetic conditions of cooling and heating. DSC is the gold-standard technique for mapping these kinetic phase diagrams.

Kinetic and thermodynamic polymorphic transformation pathways of PSS triacylglycerols.

When subjected to fast cooling (e.g., 10.0 °C/min), the kinetic driving force overrides thermodynamic sorting, forcing the PSS melt to solidify rapidly into the loosely packed, metastable α -polymorph[3](). Upon subsequent heating in the DSC, an endothermic melting peak for the α -form is observed, immediately followed by an exothermic recrystallization event as the mobilized molecules rearrange into the more stable β′ -form via melt-mediated crystallization.

Conversely, under slow cooling (e.g., 1.0 °C/min), the molecules have sufficient time to overcome activation energy barriers and organize directly into the β′ -form from the melt[2](). Reaching the absolute most stable β -form for pure PSS is notoriously difficult and typically requires prolonged isothermal incubation at temperatures just below the melting point of the β′ -form[2]().

Thermal Signatures and Quantitative Data

The thermal events captured by DSC provide distinct signatures for identifying the polymorphic state of PSS. The table below summarizes the representative thermal properties derived from kinetic phase diagrams of pure PSS and its binary mixtures.

Polymorphic Form	Subcell Packing	Formation Condition	Approximate Melting Peak (T_m)	Stability Profile
α (Alpha)	Hexagonal	Fast cooling (≥10 °C/min)	~52 - 55 °C	Highly metastable; rapidly undergoes melt-mediated transition upon heating.
β′ (Beta-prime)	Orthorhombic Perpendicular	Slow cooling (≤1 °C/min)	~58 - 62 °C	Kinetically stable; preferred state due to chain-length mismatch.
β (Beta)	Triclinic	Prolonged incubation near T_m	~64 - 66 °C	Thermodynamically stable, but kinetically hindered in asymmetric TAGs.

(Note: Exact peak temperatures vary slightly based on instrument calibration, heating rates, and sample purity[4]().)

Self-Validating Experimental Protocol for DSC Analysis

To accurately capture the polymorphic behavior of PSS without artifacts, the thermal history of the sample must be completely erased, and the cooling/heating rates must be strictly controlled. The following protocol establishes a self-validating system for kinetic phase analysis[5]().

Step 1: Sample Preparation Weigh precisely 3.0 to 5.0 mg of high-purity PSS into a standard aluminum DSC pan. Hermetically seal the pan to prevent oxidative degradation or moisture ingress during thermal cycling. Prepare an empty sealed aluminum pan as the reference.

Step 2: Thermal History Annihilation (Melting) Load the sample into the DSC cell under a continuous dry nitrogen purge (e.g., 50 mL/min). Heat the sample rapidly to 80.0 °C and hold isothermally for 10 minutes. Causality: This step ensures the complete destruction of all pre-existing crystal nuclei, creating a true isotropic melt. Failing to do this will result in "memory effects" where residual nuclei artificially accelerate crystallization.

Step 3: Kinetic Cooling (Crystallization) To study the α -polymorph, apply a fast cooling rate of 10.0 °C/min down to 10.0 °C. To study the β′ -polymorph, apply a slow cooling rate of 1.0 °C/min down to 10.0 °C. Hold isothermally at 10.0 °C for 5 minutes to ensure complete solidification. Record the exothermic crystallization peak(s) (T_c).

Step 4: Dynamic Heating (Melting & Transition) Heat the sample from 10.0 °C to 80.0 °C at a constant rate of 5.0 °C/min. Validation Check: If the sample was fast-cooled, the heating thermogram must show an initial endotherm ( α melting), immediately followed by an exotherm ( β′ recrystallization), and a final endotherm ( β′ melting). If the sample was slow-cooled, it should primarily display a single endotherm corresponding to the β′ melt[3]().

Binary Phase Behavior: PSS in Lipid Mixtures

In practical applications, PSS is rarely used in isolation. It is often blended with symmetric TAGs (like PPP or SSS) to tailor the melting profile of a lipid matrix. DSC is utilized to construct kinetic phase diagrams of these binary systems.

When PSS is mixed with SSS (tristearin), the kinetic phase diagram exhibits typical eutectic behavior[3](). Interestingly, PSS exerts a disproportionately strong influence on the physical properties of the mixture. Studies have shown that adding just 10% to 30% PSS to a symmetric TAG matrix is sufficient to suppress the formation of the β -polymorph, forcing the entire binary mixture to stabilize in the β′ -phase[3](). This phenomenon is leveraged heavily in the formulation of lipid nanoparticles, where the β′ -form's imperfect crystal lattice provides the necessary "free space" to accommodate drug molecules, preventing premature drug expulsion during storage.

References

• Bouzidi, L., & Narine, S. S. (2012). Relationships between molecular structure and kinetic and thermodynamic controls in lipid systems. Part II: Phase behavior and transformation paths of SSS, PSS and PPS saturated triacylglycerols-Effect of chain length mismatch. Chemistry and Physics of Lipids.[Link]

• Danthine, S., et al. (2018). Characterization, polymorphism and structuring properties of trisaturated triacylglycerols containing palmitic and stearic acids. ORBi - ULiège.[Link]

• Lee, J., et al. (2021). Melting, Crystallization, and In Vitro Digestion Properties of Fats Containing Stearoyl-Rich Triacylglycerols. Molecules (MDPI).[Link]

• Costa, M. C., et al. (2020). An Insight into the Solid-State Miscibility of Triacylglycerol Crystals. International Journal of Molecular Sciences (PMC).[Link]

• MacDougall, C. J., et al. (2023). Temperature-Dependent Mixing Behavior of Tristearin and 1,2-Distearoyl-3-oleoyl-rac-glycerol (SSO). Crystal Growth & Design (ACS Publications).[Link]

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The Unseen Architecture: Biological Significance and Therapeutic Potential of Asymmetric Saturated Triacylglycerols

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Triacylglycerols (TAGs), the primary components of fats and oils, have traditionally been viewed through the lens of their fatty acid composition, serving as the body's main energy reserve.[1] This perspective, however, overlooks a critical architectural feature: the specific stereochemical arrangement of fatty acids on the glycerol backbone.[2] The distinction between symmetric TAGs (identical fatty acids at the sn-1 and sn-3 positions) and asymmetric TAGs (different fatty acids at these positions) is not a mere structural curiosity.[2][3] It is a fundamental determinant of their physicochemical properties, metabolic fate, and ultimate biological impact.[2][4] This guide delves into the biological significance of asymmetric saturated TAGs, moving beyond simple energy storage to explore their roles in metabolism, cellular function, and disease. We will examine the biosynthetic pathways that create this asymmetry, the profound effects it has on digestion and absorption, and its emerging relevance in the design of advanced therapeutic delivery systems. For the research and drug development professional, understanding this lipid architecture is paramount for innovating in fields ranging from clinical nutrition to nanomedicine.

The Foundation of Asymmetry: Biosynthesis and Molecular Design

The non-random arrangement of fatty acids in natural TAGs is a direct consequence of the substrate specificities of the enzymes involved in their synthesis.[5][6] Eukaryotic cells primarily synthesize TAGs via the sn-glycerol-3-phosphate (Kennedy) pathway.[7] The generation of asymmetry is not a random event but a controlled enzymatic process, with key enzymes exhibiting preferences for specific fatty acyl-CoAs at different positions on the glycerol backbone.

The principal pathways include:

• The Glycerol-3-Phosphate Pathway: This is the de novo synthesis route, predominant in the liver and adipose tissue.[7] It involves a sequence of four enzymatic steps, where the selection of different fatty acyl-CoAs by acyltransferases at the sn-1 and sn-3 positions is the primary determinant of the final TAG's asymmetry.

• The Monoacylglycerol Pathway: Primarily active in enterocytes for the re-synthesis of TAGs from digested lipids, this pathway esterifies absorbed 2-monoacylglycerols (2-MAGs).[7]

• Acyl-CoA Independent Pathways: Enzymes like phospholipid:diacylglycerol acyltransferase (PDAT) can transfer a fatty acid from a phospholipid to a diacylglycerol (DAG), contributing to lipid remodeling and the formation of unique asymmetric TAGs.[2]

Multiple isoforms of the key enzymes, such as diacylglycerol acyltransferase (DGAT1 and DGAT2), exist and exhibit different substrate specificities and subcellular locations, suggesting that each plays a distinct role in generating the diverse and asymmetric pool of TAGs required by the cell.[2][6][8]

Caption: De Novo Biosynthesis of Asymmetric Triacylglycerols via the Kennedy Pathway.

The Impact of Structure on Physicochemical Properties

The subtle difference in the stereospecific positioning of fatty acids profoundly alters the physical properties of TAGs. Asymmetric TAGs tend to have less ordered crystalline structures compared to their symmetric counterparts.[9] This disruption in packing efficiency leads to tangible differences in melting point, crystal packing, and polymorphism, which are critical parameters in both food science and pharmaceutical formulation.[9][10]

For drug development professionals, particularly in the realm of lipid-based nanoparticles (LNPs), the choice between a symmetric and an asymmetric TAG for the lipid core is a critical decision. The less ordered matrix of an asymmetric TAG may create more imperfections, potentially allowing for higher encapsulation efficiency of therapeutic agents, especially those with bulky or irregular structures.[9]

Property	Asymmetric Saturated TAG (e.g., 1,2-Dipalmitoyl-3-stearoyl-glycerol)	Symmetric Saturated TAG (e.g., Tripalmitin)	Implication in Drug Delivery & Development
Crystallinity	Less ordered, more amorphous solid matrix due to irregular packing.[9]	Highly ordered, crystalline solid matrix.[9]	A less crystalline core may accommodate a higher drug load and can influence the drug release rate.[9]
Melting Point	Generally lower with a broader melting range.[9]	Higher and sharper melting point.[9]	Affects the stability of lipid formulations during storage and the release profile of the encapsulated drug in vivo.
Polymorphism	Tends to form less stable polymorphs (α, β') that can transition over time.[9][10]	More readily forms the most stable β polymorph.	Polymorphic transitions can compromise nanoparticle stability, leading to drug expulsion and aggregation.[9]

Metabolic Fate: How Asymmetry Dictates Digestion and Absorption

The biological significance of TAG asymmetry is most evident during digestion and absorption. The process is not merely a bulk hydrolysis of fat but a stereospecifically regulated cascade.

• Enzymatic Specificity: Pancreatic lipase, the primary enzyme for TAG digestion in the small intestine, exhibits strong regiospecificity, preferentially hydrolyzing fatty acids from the sn-1 and sn-3 positions.[5][7][11] This results in the generation of free fatty acids and 2-monoacylglycerols (2-MAGs). The nature of the fatty acid at the sn-2 position is therefore critical, as it remains esterified to the glycerol backbone for absorption by enterocytes.

• Absorption and Bioavailability: The physical form of the fatty acids released influences their absorption. Long-chain saturated fatty acids (LC-SFAs) released from the sn-1 and sn-3 positions have low melting points and can form insoluble soaps with calcium and magnesium in the gut, leading to their excretion.[4] However, if an LC-SFA is at the sn-2 position, it is absorbed as part of the 2-MAG, significantly increasing its bioavailability.

• Postprandial Effects: The symmetry of TAG molecules can influence the rate of their metabolic processing.[4] Studies have suggested that symmetric TAGs rich in stearic acid with oleic acid at the sn-2 position are absorbed more rapidly than asymmetric TAGs with long-chain saturated fatty acids at the sn-2 position.[4] This difference in absorption kinetics can modulate postprandial lipemia, a key factor in cardiovascular health.[4]

Caption: Differential Metabolic Processing of Triacylglycerols in the Intestine.

Asymmetry in the Cellular Context: Membrane Biology and Signaling

While TAGs are primarily stored in lipid droplets, the fatty acids derived from them, and their diacylglycerol precursors, are integral to cellular structure and signaling. The concept of asymmetry is a cornerstone of membrane biology.[12][13][14]

• Membrane Fluidity and Function: The plasma membrane of eukaryotic cells exhibits a profound lipid asymmetry between its inner and outer leaflets.[12][15][16][17] The outer leaflet is typically enriched in saturated fatty acids, while the inner leaflet is enriched in polyunsaturated fatty acids.[17] This arrangement is crucial for maintaining membrane integrity, fluidity, and the function of embedded proteins.[12][18] The pool of fatty acids released from asymmetric TAGs contributes to maintaining this vital cellular architecture. One saturated chain provides secure lipid packing while one unsaturated chain allows the membrane to adapt its conformation.[18]

• Signaling Precursors: Diacylglycerols (DAGs), intermediates in TAG synthesis and products of phospholipid hydrolysis, are potent second messengers that activate signaling proteins like Protein Kinase C. The specific fatty acid composition at the sn-1 and sn-2 positions of DAG influences its shape and ability to activate downstream pathways, highlighting how asymmetry is encoded into cellular signaling networks.

Analytical Methodologies: Deciphering Stereospecificity

Determining the precise positional distribution of fatty acids within a TAG molecule is a complex analytical challenge.[5][19] Over the years, methodologies have evolved from intricate chemical and enzymatic procedures to sophisticated chromatographic and mass spectrometric techniques.

Key Experimental Approaches

• Enzymatic Hydrolysis (Brockerhoff Method): This classical, foundational technique relies on the stereospecificity of lipases to determine the fatty acid composition at each sn-position.[2][20] It involves partial hydrolysis, separation of the resulting acylglycerols, and subsequent analysis.

• Chiral Chromatography: High-performance liquid chromatography (HPLC) using chiral stationary phases is a powerful modern technique for separating TAG enantiomers directly.[5][21][22] This allows for the resolution and quantification of different asymmetric TAGs in a complex mixture.[22][23][24]

• Mass Spectrometry (MS): Techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) provide detailed structural information.[20][21] Specific ionization methods (e.g., APCI, ESI) and tandem MS (MS/MS) can generate fragment ions that are diagnostic of the fatty acids at specific positions on the glycerol backbone.[25]

Protocol: Stereospecific Analysis via Pancreatic Lipase Hydrolysis

This protocol provides a generalized workflow for determining the fatty acid composition at the sn-2 position, a critical first step in full stereospecific analysis.

Objective: To selectively hydrolyze fatty acids from the sn-1 and sn-3 positions of a TAG mixture to isolate the resulting 2-monoacyl-sn-glycerols (2-MAGs) for compositional analysis.

Materials:

• Purified TAG sample

• Pig pancreatic lipase powder

• Tris-HCl buffer (1.0 M, pH 8.0)

• Bile salts (e.g., sodium deoxycholate)

• Calcium chloride (CaCl₂) solution (2.2%)

• Diethyl ether and Ethanol (95%)

• Thin-Layer Chromatography (TLC) plates (Silica gel G, potentially impregnated with boric acid)

• TLC developing solvent (e.g., hexane:diethyl ether:acetic acid, 50:50:1 v/v/v)

• Iodine vapor or other visualization agent

• Fatty Acid Methyl Ester (FAME) preparation reagents (e.g., methanolic HCl)

• Gas Chromatography (GC) system with FID detector

Methodology:

• Reaction Setup:

  • In a reaction vessel, accurately weigh ~50 mg of the purified TAG sample.

  • Add 10 mL of Tris-HCl buffer (pH 8.0).

  • Add 1 mL of the bile salt solution and 0.5 mL of the CaCl₂ solution. The bile salts are critical for emulsifying the lipid substrate, making it accessible to the water-soluble lipase.

  • Place the vessel in a water bath at 40°C and equilibrate for 5 minutes with gentle shaking.

• Enzymatic Hydrolysis:

  • Add ~20 mg of pancreatic lipase powder to the mixture.

  • Shake the mixture vigorously for exactly 1-2 minutes. Causality Insight: The short, vigorous reaction is a self-validating control point. The goal is to achieve approximately 40-50% hydrolysis.[5] Over-incubation can lead to non-specific hydrolysis and acyl migration, where a fatty acid from the sn-2 position moves to the sn-1/3 position, yielding inaccurate results.

  • Stop the reaction by adding 1 mL of 6M HCl and 15 mL of diethyl ether.

• Lipid Extraction:

  • Vortex the mixture thoroughly to extract all lipids into the ether phase.

  • Centrifuge to separate the phases and carefully collect the upper ether layer containing the lipids.

  • Evaporate the solvent under a stream of nitrogen.

• Isolation of 2-Monoacylglycerols:

  • Redissolve the lipid extract in a small volume of chloroform/methanol.

  • Spot the extract onto a boric acid-impregnated silica gel TLC plate. Causality Insight: Boric acid forms a reversible complex with the cis-diol system of the 1,2- and 2,3-diacylglycerols, which aids in their separation from 1,3-diacylglycerols and other lipid classes, improving the purity of the isolated MAG fraction.[20][23]

  • Develop the plate in the appropriate solvent system.

  • Visualize the separated lipid bands (e.g., in an iodine tank). The 2-MAG band will be one of the most polar components.

  • Scrape the silica corresponding to the 2-MAG band into a clean tube.

• Analysis:

  • Transmethylate the fatty acids directly from the silica gel scrapings to form FAMEs.

  • Analyze the FAMEs by Gas Chromatography (GC) to determine the fatty acid composition of the sn-2 position.

  • Compare this composition to the fatty acid composition of the original, intact TAG sample to deduce the average composition of the sn-1,3 positions.

References

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• Nagai, T., et al. (2020). Simultaneous Quantification of Mixed-Acid Triacylglycerol Positional Isomers and Enantiomers in Palm Oil and Lard by Chiral High-Performance Liquid Chromatography Coupled with Mass Spectrometry. Molecules, 25(16), 3749. Available from: [Link]

• Avanti Polar Lipids. (2021). Research Spotlight: Why are most biological lipids asymmetric in their acyl chain? Available from: [Link]

• ResearchGate. (2025). Positional Distribution of Fatty Acids in Triacylglycerols and Phospholipids from Fillets of Atlantic Salmon (Salmo Salar) Fed Vegetable and Fish Oil Blends. Available from: [Link]

• AOCS Lipid Library. (2019). Triacylglycerol Regioisomers Analysis. Available from: [Link]

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• Coleman, R. A., & Lee, D. P. (2004). Enzymes of triacylglycerol synthesis and their regulation. Progress in Lipid Research, 43(2), 134-176. Available from: [Link]

• Valenzuela, P., et al. (2021). Two-Step Enzymatic Synthesis of Structured Triacylglycerols from ARASCO© and Coconut Oil. Catalysts, 11(12), 1526. Available from: [Link]

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• Balla, T. (2018). The power and challenge of lipid (a)symmetry across the membrane and cell. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. Available from: [Link]

• Semantic Scholar. (n.d.). Enzymes of triacylglycerol synthesis and their regulation. Available from: [Link]

• Bevers, E. M., & Williamson, P. L. (2010). The ins and outs of phospholipid asymmetry in the plasma membrane: roles in health and disease. Physiological Reviews. Available from: [Link]

• Bissig, C., & He-suck, G. (2017). Structural and functional consequences of reversible lipid asymmetry in living membranes. Molecular Biology of the Cell. Available from: [Link]

• Georgopoulos, A., & Sinos, P. (2008). Triacylglycerol metabolism. Archives of Hellenic Medicine, 25(5), 611-621. Available from: [Link]

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• Study.com. (n.d.). How does the asymmetric distribution of lipids in the plasma membrane contribute to its function? Available from: [Link]

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• Elles, L. S. (2026). Triacylglycerol Metabolism - An Overview. Chemistry LibreTexts. Available from: [Link]

• van Meer, G., et al. (2011). Dynamic Transbilayer Lipid Asymmetry. Cold Spring Harbor Perspectives in Biology. Available from: [Link]

• ResearchGate. (n.d.). Cartoon illustrating the asymmetric distribution of lipids in the lipid... Available from: [Link]

• ResearchGate. (2022). Polymorphism of a Highly Asymmetrical Triacylglycerol in Milk Fat: 1-Butyryl 2-Stearoyl 3-Palmitoyl-glycerol. Available from: [Link]

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Crystallization Kinetics and Polymorphic Behavior of 1-Palmitoyl-2,3-Distearoyl-sn-Glycerol (PSS): A Technical Guide for Lipid-Based Formulations

Executive Summary

In the realm of lipid-based drug delivery systems (LBDDS) and advanced food structuring, the physical stability of the lipid matrix dictates the release kinetics, shelf-life, and texture of the final product. 1-palmitoyl-2,3-distearoyl-sn-glycerol (PSS) is a highly asymmetric, fully saturated triacylglycerol (TAG) that plays a pivotal role as a structural modifier. Unlike symmetric TAGs, the crystallization kinetics of PSS are heavily governed by steric hindrance at the methyl-end planes.

This whitepaper provides an in-depth, mechanistic analysis of PSS crystallization kinetics. As a Senior Application Scientist, I have structured this guide to bridge the gap between fundamental thermodynamic principles and practical, field-proven experimental workflows, ensuring that formulation scientists can rationally design lipid matrices with predictable polymorphic behaviors.

The Mechanistic Basis of PSS Asymmetry

The molecular architecture of PSS consists of a palmitic acid (C16:0) at the sn-1 position and stearic acids (C18:0) at the sn-2 and sn-3 positions. This seemingly minor chain-length mismatch fundamentally alters the kinetic pathways of crystal nucleation and growth.

Causality of Polymorphic Trapping

In symmetric TAGs (e.g., tristearin, SSS), molecules readily pack into the highly ordered triclinic parallel (β) subcell. However, in PSS, the missing –CH₂ groups at the sn-1 position create structural disturbances at the lamellar interface. During crystallization, the activation energy required to align these mismatched methyl-end planes into a β-configuration is exceptionally high. Consequently,1[1].

This β'-tending behavior is highly advantageous in pharmaceutical formulations, as β' crystals form a dense, fine-grained network that effectively entraps active pharmaceutical ingredients (APIs) and prevents the macroscopic phase separation often seen during β-crystal blooming.

Figure 1: Polymorphic transformation pathways of PSS under kinetic thermal controls.

Kinetic Phase Behavior and Co-Crystallization

The thermal history of PSS strictly dictates its final polymorphic state. By manipulating the cooling rate, scientists can bypass metastable states or intentionally trap the lipid in a specific subcell packing.

• Fast Cooling (≥ 10 °C/min): Rapid quenching forces the lipid chains to freeze before they can optimally align, resulting in the metastable α-polymorph (hexagonal packing). 2[2].

• Slow Cooling (≤ 1 °C/min): Slower heat removal provides the necessary time for the acyl chains to overcome the activation energy barrier of the α-state,2[2].

Binary Mixtures: PSS as a Crystal Modifier

When PSS is blended with symmetric TAGs like Tristearin (SSS) or Tripalmitin (PPP), it acts as a potent structural modifier.3[3]. The causality here is rooted in lattice strain: the asymmetric PSS disrupts the homomolecular packing of SSS. At the 0.5 ratio, this lattice disruption is maximized, requiring the lowest thermal energy to melt the mixed crystal. Remarkably,3[3].

Quantitative Summary of PSS Kinetic Parameters

Polymorph	Subcell Packing	Kinetic Trigger (Cooling Rate)	Relative Stability	Lamellar Structure
α	Hexagonal	Fast Quench (≥ 10 °C/min)	Metastable	2L (Double Chain)
β'	Orthorhombic Perpendicular	Slow Cooling (≤ 1 °C/min)	Stable (Preferred)	2L / 3L Mixed
β	Triclinic Parallel	Solvent Crystallization	Highly Stable	3L (Triple Chain)

Table 1: Summary of PSS polymorphic states and their kinetic dependencies. Note that the β form is rarely achieved via standard melt-cooling due to the steric hindrance of the asymmetric acyl chains.

Self-Validating Experimental Protocol for Crystallization Kinetics

To accurately map the crystallization kinetics of PSS, a self-validating analytical approach is required. Relying solely on Differential Scanning Calorimetry (DSC) is a critical error; DSC provides macroscopic thermodynamic data (enthalpy, melting points) but cannot definitively assign subcell packing. Therefore, in-situ time-resolved Synchrotron X-ray Diffraction (XRD) must be coupled with DSC. This creates a closed-loop validation system: DSC identifies when a phase transition occurs, and XRD confirms what structural rearrangement took place.

Step-by-Step Methodology

Step 1: Sample Preparation and Thermal Erasure

• Weigh 5–10 mg of high-purity PSS (>99%) into an aluminum DSC pan and seal hermetically.

• Heat the sample to 80 °C and hold isothermally for 10 minutes. Causality: This step is non-negotiable. It completely obliterates "crystal memory" (residual nuclei that would artificially accelerate secondary nucleation), ensuring an isotropic melt.

Step 2: Controlled Kinetic Cooling

• Program the DSC/XRD thermal stage to cool the sample to a target isothermal temperature (e.g., 20 °C) at varying rates (1.0 °C/min, 5.0 °C/min, and 10.0 °C/min). Causality: Varying the cooling rate decouples thermodynamic stability from kinetic trapping, allowing you to isolate the α-polymorph at high rates and the β'-polymorph at low rates.

Step 3: Isothermal Hold and Avrami Kinetics

• Hold the sample at the target temperature for up to 18 hours.

• Continuously monitor the exothermic heat flow (DSC) and the evolution of short spacings (XRD). Causality: The isothermal hold allows for the calculation of the Avrami exponent ( n ), which defines the dimensionality of crystal growth and the nucleation mechanism (e.g., sporadic vs. instantaneous).

Step 4: Structural Validation via XRD

• Analyze the WAXS (Wide-Angle X-ray Scattering) region. An isolated peak at ~4.15 Å confirms the hexagonal α-form. Two distinct peaks at ~4.20 Å and ~3.80 Å validate the transition to the orthorhombic perpendicular β'-form.

Figure 2: Self-validating thermal and structural analysis workflow for PSS crystallization.

Conclusion & Perspectives in Drug Development

The asymmetric nature of 1-palmitoyl-2,3-distearoyl-sn-glycerol (PSS) makes it an invaluable tool for formulation scientists. By understanding that its chain-length mismatch inherently frustrates the transition to the β-polymorph, developers can utilize PSS to lock lipid matrices into the highly desirable, fine-grained β'-state. When engineered using precise kinetic cooling controls, PSS-doped formulations exhibit superior physical stability, preventing the premature expulsion of encapsulated drugs and ensuring a predictable release profile over the product's shelf life.

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Overcoming Solubility Bottlenecks in Lipidomics: A Technical Guide to TG(16:0/18:0/18:0)

Executive Summary

The comprehensive profiling of the triacylglycerol (TG) lipidome is critical for understanding metabolic disorders, energy storage, and cellular signaling. However, fully saturated, long-chain triglycerides such as TG(16:0/18:0/18:0) (Palmitoyldistearoylglycerol) present severe biophysical challenges in standard lipidomics workflows. Due to their extreme hydrophobicity and high melting points, these species are highly susceptible to precipitation during extraction, reconstitution, and liquid chromatography-mass spectrometry (LC-MS) analysis.

This whitepaper provides an authoritative, mechanistic guide to the solubility behavior of TG(16:0/18:0/18:0), offering drug development professionals and analytical scientists a self-validating framework for robust extraction and quantification.

The Biophysical Challenge: Thermodynamics of Saturated Acyl Chains

To understand the analytical behavior of TG(16:0/18:0/18:0), one must examine its molecular architecture. The molecule consists of a glycerol backbone esterified to one palmitic acid (16:0) and two stearic acids (18:0). Lacking any cis-double bonds, the aliphatic tails are entirely linear.

The Causality of Precipitation: In solution, these linear saturated chains maximize intermolecular van der Waals dispersion forces, allowing the molecules to pack tightly into ordered crystal lattices. This tight packing significantly raises the melting point and enthalpy of fusion compared to unsaturated TGs[1]. When lipidomics protocols employ cold temperatures (e.g., 4°C autosamplers to prevent lipid degradation) or highly polar solvent mixtures (like 100% methanol or acetonitrile), the thermodynamic equilibrium shifts. The solvent-solute interactions become weaker than the solute-solute interactions, causing TG(16:0/18:0/18:0) to spontaneously crystallize and precipitate out of solution[2].

If unrecognized, this precipitation leads to massive false negatives or severe under-quantification of saturated TGs in biological samples.

Causality of signal loss for saturated TGs in standard lipidomics workflows.

Solvent Thermodynamics & Solubility Profiles

The selection of organic solvents must balance two competing needs: the non-polar requirement to dissolve TG(16:0/18:0/18:0) and the polar requirement to precipitate proteins and remain compatible with reverse-phase LC-MS systems[3].

Traditional liquid-liquid extraction (LLE) methods like the Folch method utilize Chloroform/Methanol (2:1). Chloroform is an exceptional solvent for fully saturated TGs due to its low polarity and favorable Hildebrand solubility parameter[4]. However, chloroform is highly toxic, incompatible with direct UHPLC injection, and forms the lower phase in LLE, making automation difficult[3].

Methyl tert-butyl ether (MTBE) has emerged as the modern standard. MTBE forms the upper organic layer, simplifying recovery, and provides excellent solvation for TGs[5]. For LC-MS reconstitution, Isopropanol (IPA) is critical. IPA acts as a bridging solvent; it is hydrophobic enough to keep TG(16:0/18:0/18:0) in solution but polar enough to mix with the initial LC mobile phase.

Quantitative Data: Solvent Suitability for Saturated TGs

Solvent	Polarity Index	TG(16:0/18:0/18:0) Solubility	Extraction Utility	LC-MS Reconstitution Utility
Chloroform	4.1	Very High	Excellent (Folch/Bligh-Dyer)	Poor (Damages PEEK tubing)
MTBE	2.5	High	Excellent (Upper-layer LLE)	Poor (Requires evaporation)
Isopropanol (IPA)	3.9	Moderate-High	Moderate (Hexane/IPA mix)	Excellent (Bridging solvent)
Methanol	5.1	Low	Co-solvent for protein crash	Poor (Causes TG precipitation)
Acetonitrile	5.8	Very Low	Not used for extraction	Poor (Causes TG precipitation)

Optimized Extraction & LC-MS Workflow

To ensure the scientific integrity of the analysis, the workflow must be designed as a self-validating system . This means incorporating internal standards prior to extraction and utilizing solvent mixtures that guarantee the solubility of the most hydrophobic species throughout the entire analytical run.

The MTBE-IPA Strategy

We recommend a modified MTBE extraction followed by reconstitution in a high-IPA solvent system. This approach avoids the toxicity of chloroform while ensuring TG(16:0/18:0/18:0) remains solubilized[5],[6].

Optimized MTBE extraction and LC-MS workflow for highly saturated triglycerides.

Step-by-Step Validated Protocol

This methodology ensures the quantitative recovery of TG(16:0/18:0/18:0) from plasma or tissue homogenates.

Step 1: Sample Aliquoting & Spiking

• Transfer 50 µL of plasma (or 10 mg of homogenized tissue) into a glass vial.

• Self-Validation Check: Spike in a stable-isotope labeled internal standard (e.g., TG 15:0/18:1-d7/15:0) to monitor absolute recovery.

Step 2: Protein Precipitation & Extraction

• Add 225 µL of ice-cold Methanol. Vortex for 10 seconds.

• Add 750 µL of MTBE. Incubate the mixture on a shaker at room temperature (20°C–25°C) for 1 hour. Crucial Causality: Do not perform this step on ice; cold temperatures will prevent the dissolution of saturated TGs into the MTBE phase[5].

Step 3: Phase Separation

• Add 188 µL of LC-MS grade water to induce phase separation.

• Centrifuge at 10,000 × g for 10 minutes at room temperature.

• Carefully transfer 600 µL of the upper organic layer (MTBE) to a new glass autosampler vial.

Step 4: Evaporation

• Evaporate the solvent to complete dryness under a gentle stream of nitrogen gas.

Step 5: Reconstitution (The Critical Step)

• Reconstitute the dried lipid film in 100 µL of Isopropanol/Methanol/Dichloromethane (4:4:2, v/v/v) .

• Mechanistic Insight: The inclusion of Dichloromethane (DCM) and a high percentage of IPA provides the necessary non-polar environment to disrupt the van der Waals forces of TG(16:0/18:0/18:0), preventing it from crystallizing on the vial walls[6].

• Vortex vigorously for 2 minutes and sonicate for 5 minutes at room temperature.

Step 6: LC-MS/MS Injection Parameters

• Autosampler Temperature: Set to 15°C to 20°C . Do not use 4°C. A cold autosampler will cause TG(16:0/18:0/18:0) to precipitate out of the reconstitution solvent while waiting in the queue.

• Mobile Phase A: Acetonitrile/Water (60:40, v/v) with 10 mM ammonium formate.

• Mobile Phase B: Isopropanol/Acetonitrile (90:10, v/v) with 10 mM ammonium formate. The high IPA content in Mobile Phase B is required to elute the highly hydrophobic TG(16:0/18:0/18:0) from the C18 column[6].

References

• Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics. National Institutes of Health (NIH) / PMC.[Link]

• Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis. MDPI.[Link]

• Solubility of pharmaceutical ingredients in triglycerides. National Institutes of Health (NIH) / PubMed.[Link]

• Characterization of lipids and the protein co-products from various food sources using a one-step organic solvent extraction process. SciSpace.[Link]

• Comprehensive Characterization of Bovine Milk Lipids: Triglycerides. ACS Omega.[Link]

• An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts. National Institutes of Health (NIH) / PMC.[Link]

Sources

• 1. Solubility of pharmaceutical ingredients in triglycerides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. scispace.com [scispace.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Resolving the Asymmetry: A Technical Guide to sn-1 and sn-3 Positional Isomers in Saturated Triacylglycerols

Executive Summary

Saturated triacylglycerols (TAGs) are the structural and energetic core of dietary lipids, pharmaceutical lipid-based formulations, and advanced food matrices. While regiospecificity (the difference between the sn-2 and the outer sn-1/3 positions) is well-documented, distinguishing between the enantiomeric sn-1 and sn-3 positions presents a profound analytical and biochemical challenge. Because the sn-1 and sn-3 carbons of the glycerol backbone are prochiral, any asymmetry in their fatty acid esterification (e.g., 1-palmitoyl-2,3-distearoyl-sn-glycerol vs. 3-palmitoyl-1,2-distearoyl-sn-glycerol) results in distinct chiral enantiomers.

This whitepaper provides an in-depth mechanistic analysis of sn-1 and sn-3 positional isomers in saturated TAGs. It explores their biochemical fate during lipolysis, their solid-state polymorphic behavior, and the self-validating analytical protocols required to resolve them.

Structural Dynamics: The Chair vs. Tuning Fork Configurations

The physical chemistry of saturated TAGs is dictated by their stereochemical arrangement. When a TAG molecule comprises identical fatty acids at the sn-1 and sn-3 positions (symmetric/achiral), the glycerol backbone adopts a "tuning fork" configuration . In this state, the aligned fatty acids at sn-1 and sn-3 project in the opposite direction to the fatty acid at sn-2, minimizing steric hindrance1[1].

Conversely, asymmetric (chiral) TAGs—where the sn-1 and sn-3 positions are occupied by different saturated fatty acids—exhibit a "chair" configuration 1[1]. This structural divergence dictates their crystallization kinetics. While pure sn-1 or sn-3 enantiomers exhibit identical thermophysical properties in isolation (often favoring the β′ polymorph), their racemic mixtures demonstrate eutectic behavior, frequently crystallizing into the more stable β polymorph due to complex chain-length sorting 2[2].

Biochemical Causality: Stereoselective Lipolysis

The physiological significance of sn-1 vs. sn-3 stereospecificity becomes highly evident during gastrointestinal digestion. The metabolic fate of a saturated fatty acid depends entirely on its positional numbering.

• Gastric Lipase (GL): Unlike pancreatic enzymes, gastric lipase exhibits a strict stereopreference for the sn-3 position3[3]. Saturated fatty acids located at sn-3 are cleaved rapidly in the stomach, releasing free fatty acids (FFAs) that can prematurely form insoluble calcium soaps, thereby reducing bioavailability.

• Pancreatic Lipase (PL): Operating in the duodenum, PL is practically non-stereoselective, hydrolyzing the sn-1 and sn-3 positions at equal rates to yield 2-monoacylglycerols (2-MAGs)3[3].

Caption: Stereoselective lipolysis pathway of TAGs by gastric and pancreatic lipases.

Quantitative Data Summaries

To understand the macro-level impact of sn-1 vs. sn-3 variations, we must look at their comparative properties. The table below summarizes the thermophysical and biochemical attributes of a model saturated TAG system (e.g., Palmitic/Stearic combinations).

Property / Characteristic	Pure sn-1 Isomer (e.g., sn-SSP)	Pure sn-3 Isomer (e.g., sn-PSS)	Racemic Mixture (rac-SSP/PSS)
Molecular Configuration	Chair configuration	Chair configuration	Mixed lattice
Melting Point ( Tm​ )	Identical to sn-3	Identical to sn-1	Slightly lower (eutectic depression)
Most Stable Polymorph	β′ (Beta-prime) form	β′ (Beta-prime) form	β (Beta) form
Gastric Lipase Kinetics	Slow (sn-3 contains Palmitic)	Fast (sn-3 contains Stearic)	Intermediate
Pancreatic Lipase Kinetics	Equal cleavage rate	Equal cleavage rate	Equal cleavage rate
Chiral HPLC Elution Order	Stationary phase dependent	Stationary phase dependent	Baseline resolution ( Rs​≥1.5 )

Analytical Methodologies & Validated Protocols

Resolving sn-1 and sn-3 enantiomers requires breaking the structural symmetry. Modern lipidomics relies on two primary workflows: Direct Chiral HPLC-APCI-MS 4[4] and Stereospecific Grignard Degradation 5[5].

Caption: Self-validating analytical workflow for stereospecific TAG resolution.

Protocol A: Direct Chiral HPLC-APCI-MS of Intact Saturated TAGs

Causality: Direct analysis bypasses chemical degradation, completely eliminating the risk of artifactual acyl migration. Atmospheric Pressure Chemical Ionization (APCI) is mandated over Electrospray Ionization (ESI) because saturated TAGs lack acidic/basic functional groups; APCI's corona discharge efficiently ionizes these highly hydrophobic, neutral lipids into [M+H]+ or [M+NH4​]+ adducts 4[4].

Step-by-Step Methodology:

• Sample Preparation: Dissolve the saturated TAG lipid extract in a non-polar solvent mixture (e.g., Hexane:Isopropanol, 90:10 v/v) to a final concentration of 1 mg/mL.

• Column Configuration: Connect two cellulose-tris-(3,5-dimethylphenylcarbamate) columns (e.g., CHIRALCEL OD-RH) in series. Reasoning: The extended chiral stationary phase provides the necessary theoretical plates to resolve the subtle "chair" conformation differences between sn-1 and sn-3 isomers 6[6].

• Gradient Elution: Run a linear gradient of Hexane/2-Propanol at a flow rate of 0.5 mL/min. Maintain the column compartment at 15°C to enhance chiral recognition.

• APCI-MS Detection: Set the corona discharge current to 4.0 µA, vaporizer temperature to 400°C, and monitor the characteristic diacylglycerol-like fragment ions [M−RCOOH]+ to confirm regiospecificity alongside enantiomeric resolution.

• System Validation: Inject a synthesized racemic standard (e.g., rac-SSP/PSS) prior to the sample run. The system is validated only if the enantiomeric peaks achieve baseline resolution ( Rs​≥1.5 ).

Protocol B: Stereospecific Grignard Degradation & Derivatization

Causality: When direct chiral HPLC lacks the resolving power for highly similar saturated TAGs, breaking the molecule down to diacylglycerols (DAGs) amplifies the stereochemical differences. Ethylmagnesium bromide is used instead of alkaline hydrolysis (NaOH/KOH) because alkaline conditions catalyze rapid acyl migration (sn-2 to sn-1/3). Grignard degradation is strictly random, preserving the original stereochemistry5[5].

Step-by-Step Methodology:

• Partial Deacylation: React 50 mg of TAG with 1 M Ethylmagnesium bromide in dry diethyl ether for exactly 1 minute at room temperature. Quench immediately with glacial acetic acid to halt the reaction and prevent isomerization.

• Boric Acid TLC Isolation: Spot the lipid extract onto silica gel plates impregnated with 5% boric acid. Develop in Chloroform/Acetone (96:4 v/v). Reasoning: Boric acid complexes with the hydroxyl groups, effectively suppressing acyl migration on the silica phase and allowing clean separation of sn-1,2(2,3)-DAGs from 1,3-DAGs.

• Derivatization: Extract the sn-1,2(2,3)-DAG band and react it with 3,5-dinitrophenyl isocyanate (or 4-nitrophenyl isocyanate) in pyridine at 60°C for 2 hours. This introduces a strong π−π interacting chromophore5[5].

• Chiral Resolution: Analyze the urethane derivatives via Chiral HPLC-UV (285 nm) using a hexane/ethanol isocratic mobile phase.

• System Validation: Perform a 2D-TLC on the isolated DAG fraction before derivatization. If a 1,3-DAG spot appears in the second dimension, acyl migration has occurred, and the sample must be discarded.

References

• Stereospecific Analysis of Acyl Group Distribution in Triacylglycerols by HPLC with Chiral Column J-Stage URL
• Characterization of Triacylglycerol Enantiomers Using Chiral HPLC/APCI-MS and Synthesis of Enantiomeric Triacylglycerols Analytical Chemistry - ACS Publications URL
• Stereoselectivity of lipases. II.
• An Insight into the Solid-State Miscibility of Triacylglycerol Crystals MDPI URL
• Simultaneous Quantification of Mixed-Acid Triacylglycerol Positional Isomers and Enantiomers in Palm Oil and Lard by Chiral High-Performance Liquid Chromatography Coupled with Mass Spectrometry MDPI URL
• Internal Factors Affecting the Crystallization of the Lipid System: Triacylglycerol Structure, Composition, and Minor Components MDPI URL

Sources

• 1. mdpi.com [mdpi.com]
• 2. Internal Factors Affecting the Crystallization of the Lipid System: Triacylglycerol Structure, Composition, and Minor Components | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Stereospecific Analysis of Acyl Group Distribution in Triacylglycerols by HPLC with Chiral Column [jstage.jst.go.jp]
• 6. mdpi.com [mdpi.com]

The Natural Occurrence and Characterization of 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol (PSS) in Animal Fats

A Technical Whitepaper for Researchers, Analytical Chemists, and Drug Development Professionals

Executive Summary

In the realm of lipidomics and pharmaceutical formulation, the stereospecificity of triacylglycerols (TAGs) dictates both their biological behavior and their physicochemical utility as excipients. 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol , commonly abbreviated as PSS (Palmitoyl-Stearoyl-Stearoyl-sn-glycerol), is a highly saturated, asymmetric TAG naturally occurring in specific animal fats, most notably beef tallow[1].

For drug development professionals, particularly those engineering Solid Lipid Nanoparticles (SLNs) or structured lipid carriers, understanding the natural occurrence, extraction, and polymorphic behavior of PSS is critical. This whitepaper deconstructs the biosynthetic origins of PSS, details its polymorphic impact on drug delivery systems, and provides a self-validating analytical protocol for its stereospecific isolation and quantification.

Biosynthetic Origins and Stereospecificity in Animal Adipose Tissue

The distribution of fatty acids across the glycerol backbone in natural fats is non-random and highly conserved, driven by the substrate specificities of acyltransferase enzymes during de novo lipid synthesis[2].

In animal adipose tissue, saturated fatty acids (SFAs) such as palmitic acid (C16:0) and stearic acid (C18:0) are typically esterified at the sn-1 and sn-3 positions, while unsaturated fatty acids (e.g., oleic acid, C18:1) occupy the sn-2 position[3]. However, in ruminant fats like beef tallow, the biohydrogenation of dietary lipids in the rumen leads to a higher saturation profile, resulting in the synthesis of trisaturated TAGs like PSS[4].

Conversely, porcine fat (lard) exhibits a unique, highly specific enzymatic acylation where over 70% of palmitic acid is directed to the sn-2 position (forming species like SPS or OPO)[1]. Therefore, PSS is a distinct stereochemical marker for ruminant fats (tallow) as opposed to porcine fats.

Enzymatic biosynthesis pathway of PSS in ruminant adipose tissue.

Physicochemical Polymorphism: Implications for Drug Delivery

The asymmetry of PSS (a C16 fatty acid at sn-1 and C18 fatty acids at sn-2 and sn-3) induces complex polymorphic crystallization behavior[4]. When utilized as a lipid matrix in SLNs, PSS undergoes phase transitions from the unstable α -form (hexagonal subcell) to the metastable β′ -form (orthorhombic perpendicular subcell), and eventually to the highly stable β -form (triclinic parallel subcell)[5].

Causality in Formulation: Why does PSS polymorphism matter to a formulation scientist? The transition to the β -form results in a highly ordered, dense crystal lattice. If an Active Pharmaceutical Ingredient (API) is encapsulated within a PSS-rich lipid matrix, the α→β transition during storage will reduce the amorphous space within the lipid matrix, leading to API expulsion and formulation failure. Understanding the exact stereospecific purity of the PSS excipient allows formulators to predict and mitigate these kinetic phase transformations[6].

Quantitative Data: TAG Distribution in Animal Fats

The following table summarizes the stereospecific distribution of palmitic and stearic acids, highlighting the natural variance of PSS across different animal-derived excipients[1][3][4].

Animal Fat Source	Predominant sn-1 FA	Predominant sn-2 FA	Predominant sn-3 FA	PSS Presence & Structural Significance
Beef Tallow	C16:0 (Palmitic), C18:0	C18:1 (Oleic), C14:0	C18:0 (Stearic), C18:1	High. PSS is a primary trisaturated TAG driving the high melting point and β′ crystallization.
Lard (Porcine)	C18:0, C18:1	C16:0 (>70%)	C18:1, C18:0	Low. The unique sn-2 preference for C16:0 favors SPS over PSS.
Bovine Milk Fat	C16:0, C18:0, C18:1	C16:0, C14:0	Short-chain (C4:0 - C10:0)	Moderate. Highly asymmetric; PSS exists but is overshadowed by short-chain sn-3 TAGs.

Self-Validating Analytical Protocol: Stereospecific Isolation of PSS

Standard Gas Chromatography (GC) or Liquid Chromatography (LC) can determine the overall fatty acid composition of a lipid sample, but they cannot distinguish between positional isomers (e.g., PSS vs. SPS vs. SSP). To achieve true stereospecific resolution, a multi-step protocol combining enzymatic hydrolysis and chiral chromatography is required[2][7].

Step-by-Step Methodology

Phase 1: TAG Extraction and Isolation

• Homogenization: Homogenize 500 mg of adipose tissue (e.g., beef tallow) in a 2:1 (v/v) chloroform/methanol mixture (Folch method) to extract total lipids.

• Solid-Phase Extraction (SPE): Load the lipid extract onto a silica-based SPE cartridge. Elute the neutral TAG fraction using hexane/diethyl ether (95:5, v/v). Causality: This removes polar phospholipids and free fatty acids that would interfere with downstream enzymatic cleavage.

Phase 2: Regiospecific Enzymatic Hydrolysis 3. Pancreatic Lipase Incubation: Suspend 50 mg of the purified TAG in 1 mL of Tris-HCl buffer (pH 8.0). Add 10 mg of purified porcine pancreatic lipase and 0.1 mL of 22% calcium chloride (to precipitate cleaved free fatty acids). 4. Reaction Dynamics: Incubate at 37°C for exactly 3 minutes under vigorous shaking. Causality: Pancreatic lipase is strictly regiospecific, cleaving only the sn-1 and sn-3 ester bonds[7][8]. Over-incubation leads to acyl migration (where the sn-2 fatty acid migrates to the sn-1/3 position), which invalidates the stereospecific data. 5. Isolation of sn-2 MAG: Extract the hydrolysate with diethyl ether and isolate the resulting 2-monoacylglycerols (2-MAG) via Thin-Layer Chromatography (TLC) using a hexane/diethyl ether/acetic acid (50:50:1) mobile phase.

Phase 3: Chiral LC-MS/MS Resolution 6. Derivatization: Convert the intact, unhydrolyzed TAG fraction into diacylglycerols (DAGs) via Grignard degradation (using ethyl magnesium bromide). 7. Chiral Chromatography: Inject the DAGs onto a chiral HPLC column (e.g., CHIRALCEL OD-RH). Causality: Because pancreatic lipase cannot differentiate between sn-1 and sn-3, chiral HPLC is the only self-validating mechanism to separate the 1,2-DAG enantiomers from 2,3-DAG enantiomers, definitively proving the presence of 1-Palmitoyl-2,3-distearoyl-sn-glycerol (PSS) rather than 1,2-distearoyl-3-palmitoyl-sn-glycerol (SSP)[7][9].

Workflow for stereospecific extraction and LC-MS/MS analysis of PSS.

Conclusion

The natural occurrence of 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol (PSS) in animal fats is a direct consequence of species-specific acyltransferase activity. For drug development professionals, distinguishing PSS from its regioisomers (like SPS) is not merely an academic exercise; it is a fundamental requirement for predicting the polymorphic stability and release kinetics of lipid-based nanomedicines. By employing rigorous, self-validating stereospecific workflows combining enzymatic hydrolysis and chiral chromatography, researchers can accurately map these complex lipid architectures.

References

• Effects of stereospecific positioning of fatty acids in triacylglycerol structures in native and randomized fats: a review of their nutritional implications National Institutes of Health (NIH) / PMC[Link]

• Structural Analysis of Triacylglycerols American Oil Chemists' Society (AOCS)[Link]

• Stereospecific Distribution Pattern of Fatty Acids in Triglycerides: A Comparative Review ResearchGate[Link]

• Triacylglycerol structure and interesterification of palmitic and stearic acid-rich fats: an overview and implications for cardiovascular disease Nutrition Research Reviews - Cambridge University Press & Assessment[Link]

• The binary phase behavior of 1,3-dimyristoyl-2-stearoyl-sn-glycerol and 1,2-dimyristoyl-3-stearoyl-sn-glycerol ResearchGate[Link]

• Analysis of 1,2(2,3)- and 1,3-Positional Isomers of Diacylglycerols from Vegetable Oils by Reversed-Phase High-Performance Liquid Chromatography ResearchGate[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Effects of stereospecific positioning of fatty acids in triacylglycerol structures in native and randomized fats: a review of their nutritional implications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Triacylglycerol structure and interesterification of palmitic and stearic acid-rich fats: an overview and implications for cardiovascular disease | Nutrition Research Reviews | Cambridge Core [cambridge.org]
• 5. naro.go.jp [naro.go.jp]
• 6. researchgate.net [researchgate.net]
• 7. aocs.org [aocs.org]
• 8. Stereospecific Analysis of Fatty Acids in Triacylglycerols of Several Edible Oils with Pancreatic Lipase Hydrolysis [spkx.net.cn]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: LC-MS/MS Quantification of 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol (TAG 52:0)

Introduction & Mechanistic Insights

1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol (commonly known as 1-palmitoyl-2,3-distearoyl-sn-glycerol, or PSS) is a highly hydrophobic triacylglycerol (TAG 52:0). Triacylglycerol species are linear combinations of aliphatic chains covalently connected to the hydroxyl groups of a glycerol backbone, serving as the primary storage form of fatty acids[1]. Accurate quantification of specific TAG regioisomers like PSS is critical in lipidomics to understand metabolic disorders, energy storage dysregulation, and membrane dynamics.

The Causality of Ionization and Fragmentation

Triacylglycerols lack readily ionizable basic or acidic functional groups, making them poor candidates for standard protonation ([M+H]+) in electrospray ionization (ESI). To overcome this limitation, ammonium formate or ammonium hydroxide is introduced into the mobile phase as a modifier[2]. The ammonium ions (NH₄⁺) facilitate the formation of stable [M+NH₄]+ adducts in the positive ionization mode, which is the preferred choice for LC-MS analysis of TAGs[2],[1].

During collision-induced dissociation (CID) in a triple quadrupole mass spectrometer, the [M+NH₄]+ precursor ion undergoes a highly predictable fragmentation pathway. The primary mechanism is the neutral loss of a fatty acyl chain combined with ammonia (NH₃), yielding a diacylglycerol (DAG) product ion[3]. Because PSS contains one palmitoyl (16:0) and two stearoyl (18:0) chains, it yields two distinct DAG product ions. Monitoring these specific precursor-to-product transitions enables precise identification and quantification of the TAG 52:0 species[3].

Figure 1: CID Fragmentation pathway of the [M+NH4]+ adduct of 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol.

Experimental Protocols

Reagents & Materials

• Standards: 1-palmitoyl-2,3-distearoyl-sn-glycerol analytical standard; Stable isotope-labeled internal standard (e.g., TAG 54:9-d5).

• Solvents (LC-MS Grade): Isopropanol (IPA), Acetonitrile (ACN), Methanol (MeOH), Methyl tert-butyl ether (MTBE), Water.

• Additives: Ammonium formate, Formic acid.

Sample Preparation: Modified MTBE Extraction

Causality Check: Traditional Folch or Bligh-Dyer extractions use chloroform, which forms the lower phase, making automated or manual pipetting difficult and prone to protein contamination. MTBE forms the upper organic layer, simplifying recovery, improving throughput, and reducing toxicity.

Step-by-Step Methodology:

• Aliquot: Transfer 50 µL of biological sample (e.g., serum/plasma) into a 2 mL microcentrifuge tube.

• Spike IS: Add 10 µL of the internal standard working solution.

• Protein Precipitation: Add 225 µL of ice-cold Methanol and vortex for 10 seconds.

• Extraction: Add 750 µL of MTBE. Vortex continuously for 10 minutes at 4°C to partition the hydrophobic TAGs into the organic phase.

• Phase Separation: Add 188 µL of LC-MS grade water to induce phase separation. Centrifuge at 14,000 × g for 10 minutes at 4°C.

• Collection: Carefully transfer 500 µL of the upper organic (MTBE) layer to a clean glass vial.

• Drying & Reconstitution: Evaporate to dryness under a gentle stream of nitrogen. Reconstitute in 100 µL of Isopropanol/Acetonitrile (50:50, v/v) prior to injection[3].

Figure 2: End-to-end analytical workflow for TAG quantification.

UHPLC Separation Conditions

Causality Check: TAGs are extremely hydrophobic. A standard reversed-phase C18 column is used, but traditional methanol/water gradients are insufficient for elution. Isopropanol (IPA) is required in Mobile Phase B to provide the necessary eluent strength[3]. Furthermore, the analytical column temperature is maintained at 60°C[3]. Heating the column reduces the high viscosity of IPA, lowering system backpressure and improving mass transfer kinetics for sharper peaks.

Table 1: UHPLC Gradient Parameters

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.0	0.35	60	40
2.0	0.35	57	43
10.0	0.35	1	99
12.0	0.35	1	99
12.1	0.35	60	40

| 15.0| 0.35 | 60 | 40 |

• Column: Sub-2 µm C18 analytical column (e.g., 2.1 × 100 mm).

• Mobile Phase A: Acetonitrile/Water (60:40, v/v) containing 10 mM Ammonium Formate and 0.1% Formic Acid.

• Mobile Phase B: Isopropanol/Acetonitrile (90:10, v/v) containing 10 mM Ammonium Formate and 0.1% Formic Acid[3].

• Injection Volume: 2 µL.

MS/MS Detection Parameters

The mass spectrometer is operated in Positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM).

Table 2: MRM Transitions for TAG 16:0/18:0/18:0

Analyte	Precursor Ion[M+NH4]+ (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Neutral Loss Origin
PSS (Quantifier)	880.8	607.6	20	25	Loss of 16:0 (Palmitoyl)

| PSS (Qualifier) | 880.8 | 579.5 | 20 | 25 | Loss of 18:0 (Stearoyl) |

Note: The position-dependent differential loss of fatty acyls dictates that the sn-1/3 positions are cleaved more readily than the sn-2 position, which can be utilized to determine the exact regioisomer ratio if required[1].

Data Processing & Self-Validating Quality Control

To ensure a self-validating system, the following criteria must be met during data processing:

• Retention Time (RT) Tolerance: The RT of the analyte in the sample must be within ±0.1 minutes of the analytical standard.

• Ion Ratio Verification: The ratio between the quantifier (m/z 607.6) and qualifier (m/z 579.5) product ions must remain within ±20% of the ratio established by the calibration curve.

• Matrix Effect Correction: Quantification must be calculated using the peak area ratio of the analyte to the stable isotope internal standard to account for any ion suppression caused by co-eluting lipids.

Sources

• 1. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. waters.com [waters.com]

Silver ion chromatography protocols for separating PSS and SPS isomers

Critical Application Note: Overcoming the Mechanistic Limitations of Silver Ion Chromatography for Saturated PSS and SPS Triglyceride Isomers

Executive Summary & Mechanistic Pivot

The separation of triacylglycerol (TAG) positional isomers is a critical challenge in lipidomics and food science. A common methodological misconception is the universal application of Silver Ion Chromatography (Ag-HPLC) for all TAG isomers. While Ag-HPLC is the gold standard for separating unsaturated lipids, it is fundamentally incapable of resolving fully saturated positional isomers such as PSS (1-palmitoyl-2,3-distearoyl-glycerol) and SPS (1,3-distearoyl-2-palmitoyl-glycerol).

As a Senior Application Scientist, it is imperative to design workflows based on chemical causality. This application note addresses the mechanistic fallacy of using Ag-HPLC for saturated TAGs and provides a self-validating, two-dimensional workflow pivoting to Non-Aqueous Reversed-Phase Liquid Chromatography (NARP-HPLC) coupled with Atmospheric Pressure Chemical Ionization Mass Spectrometry (APCI-MS) to achieve definitive regioisomeric resolution.

The Causality of Separation: Why Ag-HPLC Fails for Saturated Isomers

The separation mechanism of Ag-HPLC relies entirely on the formation of reversible charge-transfer complexes between the d -orbitals of immobilized silver ions ( Ag+ ) and the π -electrons of carbon-carbon double bonds within the fatty acyl chains[1].

Palmitic acid (P, 16:0) and Stearic acid (S, 18:0) are fully saturated fatty acids. Consequently, the PSS and SPS isomers possess zero double bonds and lack the π -electrons required for argentation retention[2]. If injected into an Ag-HPLC system, both PSS and SPS will exhibit zero interaction with the stationary phase and will co-elute entirely unresolved in the void volume ( t0​ ).

To achieve true separation, the methodology must pivot to NARP-HPLC, which separates TAGs based on their Equivalent Carbon Number (ECN) and the subtle three-dimensional hydrophobic surface area differences between symmetric (SPS) and asymmetric (PSS) spatial conformations[3].

Decision tree for TAG Positional Isomer Separation based on acyl chain saturation.

Self-Validating 2D-LC Workflow: Ag-HPLC to NARP-HPLC

To ensure absolute scientific integrity, this protocol utilizes a self-validating system. We first use Ag-HPLC as a negative control (First Dimension) to isolate the saturated fraction, proving the absence of double bonds. This fraction is then subjected to NARP-HPLC (Second Dimension) for actual regioisomeric separation, followed by orthogonal validation via APCI-MS.

Protocol I: First-Dimension Ag-HPLC (Isolation of Saturated Fraction)

• Objective: Isolate the fully saturated TAG fraction (ECN 52, 0 DB) from complex lipid mixtures and empirically prove the lack of argentation retention.

• Column Preparation: Equip the LC system with a commercial silver-ion column (e.g., ChromSpher Lipids, 250 × 4.6 mm, 5 µm)[1].

• Mobile Phase: Prepare an isocratic solvent system of Hexane/Isopropanol/Acetonitrile (100:1:0.1, v/v/v). The trace acetonitrile acts as a mild π -competitor to stabilize the baseline[2].

• Thermal Control: Maintain the column compartment at 20 °C.

• Injection & Collection: Inject 10 µL of the lipid extract at a flow rate of 1.0 mL/min.

• Validation: Collect the void volume ( t0​ ) eluate (typically eluting between 2-4 minutes). This fraction contains the fully saturated PSS and SPS isomers, self-validating their inability to form π -complexes.

Protocol II: Second-Dimension NARP-HPLC (Regioisomeric Resolution)

• Objective: Resolve the isolated PSS and SPS regioisomers based on steric conformation.

• Column Preparation: Equip a high-density, fully endcapped polymeric C18 column (e.g., Superspher 100 RP-18e, 250 × 4.6 mm, 4 µm)[3].

• Mobile Phase: Prepare a non-aqueous mobile phase gradient. Solvent A: Acetonitrile. Solvent B: Isopropanol or Dichloromethane.

• Thermal Control (Critical Causality): Set the column temperature to a sub-ambient 15 °C. Lower temperatures restrict the conformational flexibility of the saturated acyl chains, amplifying the subtle steric differences between the symmetric (SPS) and asymmetric (PSS) isomers, thereby enabling baseline resolution[3].

• Elution: Run a shallow gradient from 20% B to 40% B over 40 minutes at a flow rate of 0.8 mL/min.

Protocol III: Orthogonal Validation via APCI-MS Fragmentation

• Objective: Definitively assign the separated peaks as PSS or SPS using in-source fragmentation kinetics.

• Source Parameters: Route the NARP-HPLC eluate to the APCI-MS source. Set the corona discharge current to 5 µA, vaporizer temperature to 400 °C, and capillary temperature to 250 °C[4].

• Ionization Kinetics: Operate in positive ion mode. In the APCI source, TAGs undergo prompt fragmentation to yield diacylglycerol [DAG]+ ions via the loss of a fatty acid ( [M+H−RCOOH]+ ). The cleavage of the fatty acid at the sterically hindered sn-2 position requires significantly more energy than cleavage at the outer sn-1 or sn-3 positions[4].

• Diagnostic Ratios:

  • For SPS (Palmitic acid at sn-2): The loss of Stearic acid (sn-1/3) is highly favored, generating an abundance of [SP]+ ions. The loss of Palmitic acid is hindered, resulting in an [SS]+/[SP]+ ratio of less than 1.0[5].

  • For PSS (Stearic acid at sn-2): The loss of Palmitic acid (sn-1) or Stearic acid (sn-3) generates a higher proportion of [SS]+ ions, resulting in an [SS]+/[SP]+ ratio much closer to or greater than 1.0[5].

Quantitative Data Summary

The following table summarizes the self-validating retention behaviors and diagnostic mass spectrometry fragments used to confirm the separation of these saturated isomers.

Isomer	Structure	Ag-HPLC Retention	NARP-HPLC Elution Order	Primary APCI-MS [DAG]+ Fragments	Diagnostic Ratio ( [SS]+/[SP]+ )
SPS	1,3-distearoyl-2-palmitoyl-glycerol	Void Volume ( t0​ )	First	[SP]+ (major), [SS]+ (minor)	<1.0 (Favors [SP]+ )
PSS	1-palmitoyl-2,3-distearoyl-glycerol	Void Volume ( t0​ )	Second	[SS]+ (major), [SP]+ (minor)	≥1.0 (Favors [SS]+ )

References

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Application Note: Mass Spectrometry Fragmentation Patterns of [M+NH4]+ Adducts of Protostemonine-Type Alkaloids

Introduction

Protostemonine-type alkaloids (PSS) are a structurally complex and diverse group of natural products isolated from plants of the Stemonaceae family. These compounds are of significant interest to researchers in drug discovery and development due to their wide range of biological activities, including antitussive, insecticidal, and anthelmintic properties. The structural elucidation of these intricate molecules is a critical step in understanding their structure-activity relationships and potential therapeutic applications.

Electrospray ionization tandem mass spectrometry (ESI-MS/MS) has emerged as a powerful and sensitive technique for the structural characterization of alkaloids in complex mixtures.[1] The formation of various adducts, including protonated molecules ([M+H]+) and ammoniated adducts ([M+NH4]+), is common in ESI. The choice of adduct can significantly influence the subsequent fragmentation pathways, providing complementary structural information. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the characteristic mass spectrometry fragmentation patterns of [M+NH4]+ adducts of Protostemonine-type alkaloids.

Principles of ESI and [M+NH4]+ Adduct Formation

Electrospray ionization is a soft ionization technique that generates gas-phase ions from liquid-phase analytes with minimal fragmentation.[2] For many neutral or weakly polar compounds, the formation of adducts with ions present in the mobile phase, such as protons (H+), sodium ions (Na+), or ammonium ions (NH4+), is the primary mechanism of ionization.[3]

The use of ammonium salts, such as ammonium formate or ammonium acetate, in the mobile phase is a common strategy to promote the formation of [M+NH4]+ adducts.[4] These adducts are particularly useful for several reasons:

• Enhanced Ionization: For some molecules, the affinity for NH4+ is higher than for H+, leading to improved signal intensity.

• Reduced In-Source Fragmentation: The formation of [M+NH4]+ adducts can sometimes be gentler than protonation, leading to a more abundant precursor ion for MS/MS analysis.

• Distinct Fragmentation Pathways: The fragmentation of [M+NH4]+ adducts can provide unique structural insights that are complementary to those obtained from [M+H]+ ions.

General Fragmentation Behavior of [M+NH4]+ Adducts

A common and often dominant initial fragmentation pathway for [M+NH4]+ adducts of various organic molecules is the neutral loss of ammonia (NH3, 17.03 Da).[5][6] This process results in the formation of the corresponding protonated molecule, [M+H]+. The subsequent fragmentation of this [M+H]+ ion then dictates the remainder of the MS/MS spectrum.

This initial neutral loss of ammonia is a key diagnostic feature for identifying the precursor as an ammonium adduct. The stability of the resulting [M+H]+ ion and the proton affinity of the analyte play significant roles in the propensity of this fragmentation channel.

Fragmentation Patterns of the Protostemonine-Type Alkaloid Core

While direct literature on the fragmentation of [M+NH4]+ adducts of PSS is limited, extensive studies on the fragmentation of [M+H]+ ions of various Stemona alkaloids provide a solid foundation for predicting their behavior.[7][8][9] The fragmentation of the PSS core is largely dictated by its complex polycyclic structure, which often includes lactone rings and a pyrido[1,2-a]azepine or similar core.

Based on published data for related Stemona alkaloids, the fragmentation of the protonated PSS core is expected to involve:

• Cleavage of the Lactone Ring: This can result in characteristic neutral losses, such as the loss of a molecule of HCOOH.

• Ring Cleavage of the Azepine System: The complex ring system can undergo various cleavages, leading to a series of diagnostic product ions.

• Loss of Side Chains: If present, the loss of substituent groups from the core structure will also be observed.

The following diagram illustrates a generalized fragmentation workflow for a PSS [M+NH4]+ adduct:

Caption: Generalized fragmentation workflow for PSS [M+NH4]+ adducts.

Proposed Fragmentation Pathways for a Representative PSS Structure

Let's consider a hypothetical Protostemonine-type alkaloid to illustrate the expected fragmentation cascade. The initial step in the collision-induced dissociation (CID) of the [M+NH4]+ adduct is the neutral loss of ammonia. The resulting [M+H]+ ion then undergoes a series of fragmentation reactions characteristic of the PSS skeleton.

A plausible fragmentation pathway for the resulting protonated molecule could involve the opening of the lactone ring followed by cleavage of the polycyclic core.

Caption: Proposed fragmentation cascade for a PSS [M+NH4]+ adduct.

Table 1: Expected Neutral Losses and Product Ions for PSS [M+NH4]+ Adducts

Precursor Ion	Initial Neutral Loss	Resulting Ion	Subsequent Characteristic Neutral Losses
[M+NH4]+	NH3 (17.03 Da)	[M+H]+	H2O, CO, C2H4O, etc. (depending on specific PSS structure)

Experimental Protocol for MS/MS Analysis of PSS [M+NH4]+ Adducts

This protocol provides a general framework for the analysis of Protostemonine-type alkaloids using LC-MS/MS. Optimization of these parameters for specific instrumentation and PSS analogues is highly recommended.

1. Sample Preparation:

• Accurately weigh 1 mg of the PSS standard or dried plant extract.

• Dissolve in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).

• Vortex for 1 minute to ensure complete dissolution.

• Filter the solution through a 0.22 µm syringe filter into an autosampler vial.

2. Liquid Chromatography (LC) Parameters:

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm) is recommended.

• Mobile Phase A: 0.1% Formic acid and 5 mM Ammonium Formate in Water.

• Mobile Phase B: 0.1% Formic acid and 5 mM Ammonium Formate in Acetonitrile/Methanol (95:5, v/v).

• Gradient: A typical gradient would be from 5-95% B over 15-20 minutes.

• Flow Rate: 0.2-0.4 mL/min.

• Column Temperature: 30-40 °C.

• Injection Volume: 1-5 µL.

3. Mass Spectrometry (MS) Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: 3.0-4.0 kV.

• Source Temperature: 120-150 °C.

• Desolvation Temperature: 350-450 °C.

• Nebulizer Gas (N2) Flow: Instrument-specific, typically 3-5 L/min.

• Full Scan MS Range: m/z 100-1000.

• MS/MS Acquisition: Select the [M+NH4]+ ion as the precursor.

• Collision Energy: A ramped collision energy (e.g., 10-40 eV) is recommended to generate a rich fragmentation spectrum.

Caption: Experimental workflow for LC-MS/MS analysis of PSS.

Data Interpretation and Structural Elucidation

When interpreting the MS/MS spectra of PSS [M+NH4]+ adducts, the following steps are crucial:

• Confirm the Precursor Ion: Verify the accurate mass of the [M+NH4]+ adduct in the full scan spectrum.

• Identify the Neutral Loss of Ammonia: Look for a prominent product ion corresponding to [M+H]+, resulting from the loss of 17.03 Da.

• Analyze the Fragmentation of the [M+H]+ Ion: Correlate the observed product ions with the known fragmentation patterns of the PSS core structure. High-resolution mass spectrometry is invaluable for determining the elemental composition of fragment ions and proposing fragmentation mechanisms.

• Compare with Reference Spectra: If available, compare the experimental spectrum with library spectra or published data for known Stemona alkaloids to aid in identification.

Conclusion

The analysis of [M+NH4]+ adducts by ESI-MS/MS provides a powerful tool for the structural characterization of Protostemonine-type alkaloids. The characteristic neutral loss of ammonia serves as a reliable diagnostic for the identification of the ammonium adduct, while the subsequent fragmentation of the resulting [M+H]+ ion offers detailed insights into the complex core structure. By combining a systematic experimental approach with a thorough understanding of the underlying fragmentation mechanisms, researchers can confidently identify and characterize these important natural products, accelerating their potential for drug discovery and development.

References

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• Pilli, R. A., & Ferreira de Oliveira, M. D. (2010). The chemistry of Stemona alkaloids: An update. Natural Product Reports, 27(12), 1808-1840. [Link]

• Zhou, Y., et al. (2006). Analyses of Stemona alkaloids in Stemona tuberosa by liquid chromatography/tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 20(6), 1030-1038. [Link]

• Xu, F. G., et al. (1982). studies on some new stemona alkaloids. Tetrahedron, 38(12), 1737-1742. [Link]

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• Peris-Pla, E., et al. (1989). Ammonia Concentration in the Eluent Influences Fragmentation Pattern of Triacylglycerols in Mass Spectrometry Analysis. Metabolites, 9(12), 1148. [Link]

• Coimbra, M. A., et al. (2004). MS/MS mass spectra of [M ‡ NH 4 ] ‡ ions produced by ESI of neutral xylose oligosaccharides. Journal of the American Society for Mass Spectrometry, 15(5), 710-717. [Link]

• Golden, J. E., & Aubé, J. (2008). Syntheses of the Stemona Alkaloids (±)-Stenine, (±)-Neostenine, and (±)-13-Epineostenine Using a Stereodivergent Diels-Alder/Azido-Schmidt Reaction. Journal of the American Chemical Society, 130(41), 13574-13584. [Link]

• Lee, S. J., et al. (2013). General Fragmentations of Alkaloids in Electrospray Ionization Tandem Mass Spectrometry. Bulletin of the Korean Chemical Society, 34(12), 3745-3754. [Link]

• Isbell, J., & Turecek, F. (2023). Intramolecular interactions and the neutral loss of ammonia from collisionally activated, protonated ω-aminoalkyl-3-hydroxyfurazans. Journal of the American Society for Mass Spectrometry, 34(12), 2735-2744. [Link]

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• Zhang, Y., et al. (2023). A Mechanism Study on the (+)-ESI-TOF/HRMS Fragmentation of Some PPI Prazoles and Their Related Substances. Molecules, 28(15), 5868. [Link]

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Protocol for Positional Analysis of Fatty Acids at the sn-2 Position of Phosphatidylserine (PS) via Enzymatic Hydrolysis

An Application Note for Drug Development Professionals, Researchers, and Scientists

Abstract

The specific fatty acid esterified at the sn-2 position of phosphatidylserine (PS) is a critical determinant of its biological function, influencing membrane dynamics and cellular signaling pathways.[1][2][3] This application note provides a detailed protocol for the selective enzymatic hydrolysis of the sn-2 acyl chain from PS using Phospholipase A2 (PLA2) and the subsequent analysis of the liberated fatty acid. The methodology encompasses lipid extraction from biological matrices, a robust enzymatic digestion workflow, separation of reaction products, and final analysis by mass spectrometry. This protocol is designed to provide researchers with a reliable and reproducible method to investigate the molecular composition of PS, a key factor in apoptosis, neurochemistry, and immune response.[1][4]

Introduction: The Significance of sn-2 Acyl Chain in PS

Phosphatidylserine is a crucial glycerophospholipid, typically sequestered in the inner leaflet of the plasma membrane.[1][2][5] Its structure consists of a glycerol backbone, two fatty acid chains at the sn-1 and sn-2 positions, and a phosphate group linked to L-serine.[6][7] While the sn-1 position is commonly occupied by a saturated fatty acid, the sn-2 position is typically esterified with an unsaturated or polyunsaturated fatty acid (PUFA), such as arachidonic acid (AA) or docosahexaenoic acid (DHA).[3][5]

This specific arrangement is not arbitrary. The nature of the sn-2 fatty acid profoundly impacts the biophysical properties of the membrane, including its fluidity and curvature.[3] Furthermore, the release of this specific fatty acid by intracellular phospholipases generates lipid second messengers that are central to inflammatory and signaling cascades.[4][8][9] For instance, the liberation of arachidonic acid from the sn-2 position is the rate-limiting step in the biosynthesis of eicosanoids.[9][10] Therefore, accurately identifying the fatty acid at the sn-2 position of PS is essential for understanding its role in both physiological and pathological states.

Principle of the Method: Specificity of Phospholipase A2

The cornerstone of this protocol is the enzymatic activity of Phospholipase A2 (PLA2). The PLA2 superfamily of enzymes specifically catalyzes the hydrolysis of the ester bond at the sn-2 position of glycerophospholipids, releasing a free fatty acid and a lysophospholipid.[9][11][12][13] This regiospecificity allows for the precise liberation of the fatty acid from the sn-2 position, which can then be isolated and identified.

The reaction proceeds as follows: Phosphatidylserine (PS) + H₂O --(PLA₂)--> 1-acyl-lysophosphatidylserine (Lyso-PS) + Free Fatty Acid (sn-2)

By analyzing the identity and quantity of the released free fatty acid, one can deduce the original composition of the sn-2 position of the parent PS molecule. Subsequent analysis of the resulting Lyso-PS can confirm the identity of the sn-1 acyl chain.

Experimental Workflow Overview

The entire process, from sample acquisition to data analysis, follows a multi-stage workflow designed to ensure accuracy and minimize artifacts.

Caption: Workflow for sn-2 fatty acid analysis in PS.

Detailed Protocols & Methodologies

Part A: Sample Preparation and Lipid Extraction

The accurate analysis of lipids begins with their efficient and clean extraction from the biological matrix. The Folch method is a widely adopted gold-standard procedure.[14]

Materials:

• Homogenizer (e.g., Dounce or mechanical)

• Glass centrifuge tubes with PTFE-lined caps

• Argon or Nitrogen gas source

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution (or 0.88% KCl)

• Rotary evaporator or vacuum centrifuge

Protocol: Modified Folch Extraction

• Homogenization: Homogenize a pre-weighed tissue sample or cell pellet (e.g., 100 mg tissue or 1-5 million cells) in a 20:1 volume-to-sample weight ratio of ice-cold Chloroform:Methanol (2:1, v/v). Perform this step on ice to minimize enzymatic degradation.[15]

• Incubation: Agitate the homogenate gently on a shaker at 4°C for 20-30 minutes to ensure thorough lipid solubilization.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution to the homogenate. Vortex the mixture vigorously for 1 minute.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to achieve a clear separation of the aqueous (upper) and organic (lower) phases.

• Lipid Collection: Carefully aspirate the lower organic phase containing the lipids using a glass Pasteur pipette and transfer it to a clean glass tube. Be cautious to avoid disturbing the protein interface.

• Drying: Dry the extracted lipid film under a gentle stream of nitrogen or argon gas, or using a rotary evaporator. The resulting lipid film should be stored at -80°C under an inert atmosphere until ready for hydrolysis.

Causality Behind Choices:

• Chloroform/Methanol: This solvent combination effectively disrupts cell membranes and solubilizes a broad range of lipids, from nonpolar triacylglycerols to more polar phospholipids like PS.[14]

• Washing Step (NaCl): The salt solution helps to remove non-lipid contaminants (e.g., sugars, amino acids) from the organic phase, improving the purity of the lipid extract.

• Inert Gas & Cold Temperatures: Lipids, especially those with polyunsaturated fatty acids, are highly susceptible to oxidation. Working on ice and drying under an inert gas atmosphere are critical to preserving sample integrity.[16]

Part B: Enzymatic Hydrolysis with Phospholipase A2

This is the core step where the sn-2 fatty acid is selectively cleaved.

Materials:

• Phospholipase A2 (from bee venom or porcine pancreas is common)

• Tris-HCl buffer (100 mM, pH 8.0)

• Calcium Chloride (CaCl₂) solution (100 mM)

• Diethyl ether or a suitable organic solvent

• Internal Standard (e.g., a free fatty acid not expected in the sample, like C17:0)

Reagent/Parameter	Recommended Concentration/Value	Rationale
Tris-HCl Buffer (pH)	8.0	Most PLA2 enzymes exhibit optimal activity at a slightly alkaline pH.[17]
Calcium Chloride (Ca²⁺)	5-10 mM	Many PLA2 enzymes, especially secreted types (sPLA2), are Ca²⁺-dependent for catalytic activity.[9][11]
PLA2 Enzyme	5-10 units per sample	This should be optimized. Excess enzyme is wasteful; insufficient enzyme leads to incomplete hydrolysis.
Incubation Temperature	37°C	Provides a suitable temperature for enzymatic activity without causing significant thermal degradation.
Incubation Time	30-60 minutes	Sufficient time for the reaction to proceed to completion. A time-course experiment is recommended during method development.

Protocol: PLA2 Hydrolysis

• Resuspend Lipids: Resuspend the dried lipid extract (from Part A) in 100 µL of diethyl ether. Add a known amount of internal standard.

• Prepare Reaction Buffer: In a separate tube, prepare the reaction buffer by mixing 850 µL of Tris-HCl buffer (100 mM, pH 8.0) and 100 µL of CaCl₂ solution (100 mM).

• Initiate Reaction: Add the resuspended lipid solution to the reaction buffer. Vortex vigorously to create an emulsion, which increases the surface area for the enzyme to act upon.

• Add Enzyme: Add 5-10 units of PLA2 to the emulsion.

• Incubate: Incubate the reaction mixture at 37°C for 30-60 minutes with gentle shaking.

• Stop Reaction: Terminate the reaction by adding 2 mL of Chloroform:Methanol (2:1, v/v) and vortexing. This denatures the enzyme and partitions the lipid products into the organic phase.

• Isolate Products: Centrifuge the quenched reaction at 2,000 x g for 5 minutes. Collect the lower organic phase, which now contains the free fatty acids and lysophosphatidylserine. Dry this fraction under nitrogen gas.

Part C: Product Separation & Analysis

The liberated free fatty acid must be separated from the lysophospholipid and any unreacted starting material before final analysis.

1. Separation by Thin-Layer Chromatography (TLC)

• Principle: A simple and effective method for separating lipid classes based on polarity.[18]

• Procedure:

  • Resuspend the dried reaction products in a small volume of chloroform.

  • Spot the sample onto a silica gel TLC plate alongside standards for free fatty acids, PS, and Lyso-PS.

  • Develop the plate in a solvent system such as Chloroform:Methanol:Acetic Acid:Water (40:25:7:2, v/v/v/v).[18]

  • Visualize the spots (e.g., with iodine vapor or primuline spray).

  • Scrape the silica band corresponding to the free fatty acid standard into a clean glass tube for subsequent analysis.

  • Extract the fatty acid from the silica using chloroform/methanol.

2. Analysis by Gas Chromatography-Mass Spectrometry (GC-MS) GC-MS provides excellent separation and definitive identification of fatty acids, but requires they first be converted to volatile esters, typically Fatty Acid Methyl Esters (FAMEs).[19][20]

• Derivatization to FAMEs:

  • To the extracted fatty acid fraction, add 1 mL of 14% Boron Trifluoride (BF₃) in methanol.

  • Heat at 100°C for 5-10 minutes in a sealed tube.

  • After cooling, add 1 mL of hexane and 1 mL of water. Vortex and centrifuge.

  • The upper hexane layer containing the FAMEs is collected for GC-MS analysis.

• GC-MS Analysis:

  • Column: A polar capillary column (e.g., DB-23 or similar) is used for FAME separation.

  • Injection: 1 µL of the hexane extract is injected.

  • Analysis: The FAMEs are identified based on their retention time compared to known standards and their characteristic mass spectra. Quantification is performed by comparing the peak area of the analyte to the peak area of the internal standard.[19]

3. Analysis by Liquid Chromatography-Mass Spectrometry (LC-MS/MS) LC-MS/MS can analyze free fatty acids directly without derivatization, offering a faster workflow.[21][22]

• Chromatography: Reversed-phase chromatography (e.g., C18 column) is used to separate fatty acids.

• Mass Spectrometry: Electrospray ionization (ESI) in negative ion mode is highly sensitive for detecting deprotonated free fatty acids [M-H]⁻.

• Identification: Fatty acids are identified by their precursor ion mass and confirmed by fragmentation patterns (MS/MS). Quantification is achieved using an internal standard and a calibration curve.[7][23]

Validation and Troubleshooting

A robust protocol requires built-in validation and an understanding of potential issues.

• Controls:

  • Negative Control: Run a full protocol on a sample without adding PLA2 to check for non-enzymatic hydrolysis.

  • Positive Control: Use a synthetic PS standard with a known sn-2 fatty acid (e.g., 1-palmitoyl-2-oleoyl-PS) to confirm enzyme activity and analytical recovery.

• Troubleshooting:

  • Low Yield of Free Fatty Acid: May indicate incomplete hydrolysis (increase enzyme or incubation time), poor lipid extraction, or loss during sample handling.

  • Presence of Multiple Fatty Acids: Could result from non-specific lipase contamination in the PLA2 preparation or sample degradation prior to analysis.

  • Acyl Migration: The acyl group on lysophospholipids can migrate between the sn-1 and sn-2 positions. Performing extractions and reactions at low temperatures and acidic pH (where possible, though this conflicts with PLA2's optimal pH) can minimize this phenomenon.[24] For this protocol, prompt analysis after hydrolysis is recommended.

Conclusion

This application note details a comprehensive and reliable protocol for determining the fatty acid composition at the sn-2 position of phosphatidylserine. By leveraging the specificity of Phospholipase A2, researchers can accurately dissect the molecular structure of this vital phospholipid. The insights gained from this analysis are critical for advancing our understanding of membrane biology, lipid signaling, and the pathology of numerous diseases, providing a valuable tool for both basic research and drug development.

References

• MetwareBio. "Phosphatidylserine (PS): Structure, Functions, and Detection." MetwareBiotechnology. Available at: [Link]

• Murawska, G. M., Armando, A. M., & Dennis, E. A. (2024). "Lipidomics of phospholipase A2 reveals exquisite specificity in macrophages." Journal of Lipid Research. Available at: [Link]

• Mouchlis, V. D., et al. (2023). "The Phospholipase A2 Superfamily: Structure, Isozymes, Catalysis, Physiologic and Pathologic Roles." International Journal of Molecular Sciences. MDPI. Available at: [Link]

• Burke, J. E., & Dennis, E. A. (2009). "Phospholipase A2 Biochemistry." Cardiovascular drugs and therapy. Available at: [Link]

• Le, K., et al. (2021). "Each phospholipase A2 type exhibits distinct selectivity toward sn-1 ether-linked phospholipids." eScholarship, University of California. Available at: [Link]

• Lipotype. "Phosphatidylserine - Lipid Analysis." Lipotype GmbH. Available at: [Link]

• Wikipedia. "Phosphatidylserine." Wikimedia Foundation. Available at: [Link]

• Murawska, G. M., Armando, A. M., & Dennis, E. A. (2024). "Lipidomics of phospholipase A2 reveals exquisite specificity in macrophages." eScholarship, University of California. Available at: [Link]

• Axe, J. (2019). "Phosphatidylserine Benefits, Foods, Dosage and Side Effects." Dr. Axe. Available at: [Link]

• Creative Biolabs. "Phosphatidylserine (PS)." Creative Biolabs. Available at: [Link]

• de-Sampaio, V. R., et al. (2023). "Lipidomic analysis of phosphatidylinositol (PI) and phosphatidylserine (PS) content." ResearchGate. Available at: [Link]

• Taguchi, R., et al. (2012). "Qualitative and Quantitative Analyses of Phospholipids by LC–MS for Lipidomics." SpringerLink. Available at: [Link]

• Gorden, D. L., et al. (2012). "High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry." Journal of Visualized Experiments. Available at: [Link]

• Coniglio, D., et al. (2025). "Exploring chemical vs. enzymatic hydrolysis for fatty acid profiling of drying oils by liquid chromatography with high-resolution mass spectrometry." ResearchGate. Available at: [Link]

• Ulmer, C. Z., et al. (2020). "Extraction of Lipids from Liquid Biological Samples for High-Throughput Lipidomics." MDPI. Available at: [Link]

• Bird, S., et al. (2011). "Lipid and fatty acid extraction protocol from biological samples." Metabolomics Australia. Available at: [Link]

• ResearchGate. "The sn-2 and sn-1, 3 positional fatty acid compositions of the lipids." ResearchGate. Available at: [Link]

• Waters Corporation. "Fast and Simple Free Fatty Acids Analysis Using ACQUITY UPC2/MS." Waters Corporation. Available at: [Link]

• Al-Sari, H., et al. (2023). "Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome." MDPI. Available at: [Link]

• Talarico, C., et al. (2021). "Functional analyses of phosphatidylserine/PI(4)P exchangers with diverse lipid species and membrane contexts set unanticipated rules on lipid transfer." bioRxiv. Available at: [Link]

• Reis, A., et al. (2021). "Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis." MDPI. Available at: [Link]

• Kumar, P. P., et al. (1987). "One-dimensional thin-layer chromatographic separation of phospholipids and lysophospholipids from tissue lipid extracts." PubMed. Available at: [Link]

• Kay, J. G., & Grinstein, S. (2011). "Phosphatidylserine-mediated cellular signaling." PubMed. Available at: [Link]

• Depa, M., et al. (2024). "FAMS—A Targeted Fatty Acid Mass Spectrometry Method for Monitoring Free Fatty Acids from Polysorbate Hydrolysis." MDPI. Available at: [Link]

• Zou, S., et al. (2018). "Fatty acid positional distribution (sn-2 fatty acids) and phospholipid composition in Chinese breast milk from colostrum to mature stage." PubMed. Available at: [Link]

• Bauer, F. F., et al. (2021). "A Gas Chromatography-Mass Spectrometry Method for the Determination of Fatty Acids and Sterols in Yeast and Grape Juice." MDPI. Available at: [Link]

• Su, K. (2008). "Method for preparation of polyunsaturated fatty acid-containing phosphatidylserine." Google Patents.

• Audiopedia. (2015). "Phosphatidylserine." YouTube. Available at: [Link]

• Snitko, Y., et al. (2005). "Hydrolysis of three different head groups phospholipids by chicken group V phospholipase A2 using the monomolecular film technique." PubMed. Available at: [Link]

• Chernomordik, L. V., & Kozlov, M. M. (2018). "Flagging fusion: Phosphatidylserine signaling in cell–cell fusion." Journal of Cell Biology. Available at: [Link]

• D'Souza, K., et al. (2010). "Simple Chromatographic Method for Simultaneous Analyses of Phosphatidylcholine, Lysophosphatidylcholine, and Free Fatty Acids." Journal of Agricultural and Food Chemistry. Available at: [Link]

• Christie, W. W. (2019). "Structural Analysis of Triacylglycerols." AOCS Lipid Library. Available at: [Link]

• Carman, G. M., & Han, G. S. (2009). "Separation and Quantitation of Phospholipids and Lysophospholipids by High-Performance Liquid Chromatography." ResearchGate. Available at: [Link]

• Wang, Y., et al. (2022). "Progress & Prospect of Enzyme-Mediated Structured Phospholipids Preparation." MDPI. Available at: [Link]

• Aoki, J., et al. (2012). "Separation and quantification of 2-acyl-1-lysophospholipids and 1-acyl-2-lysophospholipids in biological samples by LC-MS/MS." Journal of Lipid Research. Available at: [Link]

• D'Souza, K., et al. (2010). "Simple Chromatographic Method for Simultaneous Analyses of Phosphatidylcholine, Lysophosphatidylcholine, and Free Fatty Acids." ResearchGate. Available at: [Link]

• ResearchGate. "Phospholipase A2 (PLA2) reaction." ResearchGate. Available at: [Link]

• Kay, J. G., & Grinstein, S. (2011). "Sensing Phosphatidylserine in Cellular Membranes." MDPI. Available at: [Link]

• Zhang, T., et al. (2023). "Efficient Biosynthesis of Phosphatidylserine in a Biphasic System through Parameter Optimization." MDPI. Available at: [Link]

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• 1. Phosphatidylserine (PS): Structure, Functions, and Detection - MetwareBio [metwarebio.com]
• 2. Phosphatidylserine - Wikipedia [en.wikipedia.org]
• 3. Phosphatidylserine Metabolism Structure, Functions, and Analytical Techniques - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 4. Phosphatidylserine-mediated cellular signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Phosphatidylserine (PS) - Creative Biolabs [creative-biolabs.com]
• 6. Phosphatidylserine (PS): Structure, Functions, and Detection - Creative Proteomics [creative-proteomics.com]
• 7. Phosphatidylserine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 8. Lipidomics of phospholipase A2 reveals exquisite specificity in macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Phospholipase A2 Superfamily: Structure, Isozymes, Catalysis, Physiologic and Pathologic Roles [mdpi.com]
• 10. escholarship.org [escholarship.org]
• 11. Phospholipase A2 Biochemistry - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. Hydrolysis of three different head groups phospholipids by chicken group V phospholipase A2 using the monomolecular film technique - PMC [pmc.ncbi.nlm.nih.gov]
• 18. One-dimensional thin-layer chromatographic separation of phospholipids and lysophospholipids from tissue lipid extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 23. Qualitative and Quantitative Analyses of Phospholipids by LC–MS for Lipidomics | Springer Nature Experiments [experiments.springernature.com]
• 24. Separation and quantification of 2-acyl-1-lysophospholipids and 1-acyl-2-lysophospholipids in biological samples by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Resolution 13C NMR Regiospecific Analysis of 1-Palmitoyl-2,3-distearoyl-sn-glycerol (PSS)

Executive Summary & Scientific Rationale

1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol, commonly known as 1-palmitoyl-2,3-distearoyl-sn-glycerol (PSS), is a structured triacylglycerol (TAG) of significant interest in lipidomics, food science, and pharmaceutical excipient design. The physical properties of TAGs—such as their polymorphic crystallization behavior, melting point, and enzymatic digestibility—are dictated not only by their overall fatty acid composition but heavily by the specific positional distribution (regiospecificity) of those acyl chains on the glycerol backbone[1].

Historically, determining the regiospecific distribution of fatty acids required laborious enzymatic hydrolysis (e.g., via pancreatic lipase) followed by chromatographic separation. Today, high-resolution Quantitative 13C Nuclear Magnetic Resonance (qCNMR) spectroscopy stands as the gold standard for this analysis[2]. This application note provides a comprehensive, self-validating protocol for the structural elucidation and regiospecific quantification of PSS using 13C NMR, detailing the mechanistic causality behind every experimental parameter.

Mechanistic Causality of 13C Chemical Shifts

The fundamental principle enabling 13C NMR to distinguish positional isomers lies in the distinct magnetic shielding environments created by the spatial conformation of the glycerol backbone[3].

In a TAG molecule like PSS, the primary hydroxyl groups at the sn-1 and sn-3 positions exhibit a different electron density distribution compared to the secondary hydroxyl group at the sn-2 position. This structural branching induces a magnetic anisotropy that directly impacts the local magnetic field experienced by the adjacent carbon nuclei:

• Carbonyl Carbons (C1): The carbonyl carbons of the acyl chains esterified at the sn-1 and sn-3 positions are slightly deshielded relative to the sn-2 position. Consequently, sn-1,3 carbonyls resonate downfield (typically ~173.2 ppm), while the sn-2 carbonyl resonates upfield (~172.8 ppm)[1].

• Glycerol Backbone Carbons: The α -carbons (sn-1 and sn-3) of the glycerol backbone resonate around 62.1 ppm, whereas the β -carbon (sn-2) experiences a distinct deshielding effect, shifting its resonance to approximately 68.9 ppm[3].

Fig 1. Mechanistic basis for 13C NMR chemical shift differentiation in PSS.

Quantitative Data & Chemical Shift Assignments

For PSS, the accurate assignment of the 13C NMR spectrum is the prerequisite for quantification. Table 1 summarizes the expected high-resolution chemical shifts. Because PSS contains a palmitoyl group (16:0) at sn-1 and stearoyl groups (18:0) at sn-2 and sn-3, the carbonyl region will show the sn-2 stearoyl signal distinctly separated from the overlapping sn-1 palmitoyl and sn-3 stearoyl signals.

Table 1: Characteristic High-Resolution 13C NMR Chemical Shifts for PSS in CDCl3

Carbon Type	Position on TAG	Chemical Shift (δ, ppm)	Multiplicity / Line Shape
Carbonyl (C=O)	sn-1, 3	173.2	Singlet
Carbonyl (C=O)	sn-2	172.8	Singlet
Glycerol Backbone	sn-1, 3 ( α -carbon)	62.1	Singlet
Glycerol Backbone	sn-2 ( β -carbon)	68.9	Singlet
Acyl α -Carbon (C2)	sn-1, 3	34.08	Overlapping Multiplets
Acyl α -Carbon (C2)	sn-2	34.22	Singlet
Terminal Methyl (CH3)	sn-1, 2, 3	14.1	Singlet

(Note: Chemical shifts are referenced to the central peak of CDCl3 at 77.0 ppm[1].)

Self-Validating Experimental Protocol

To achieve true quantitative reliability (qNMR), the protocol must overcome two major physical barriers inherent to 13C NMR: the exceptionally long longitudinal relaxation times ( T1​ ) of quaternary carbonyl carbons, and the signal distortion caused by the Nuclear Overhauser Effect (NOE) during proton decoupling[2].

Phase 1: Sample Preparation

• Solvent Selection: Dissolve 100 mg of high-purity PSS in 0.6 mL of deuterated chloroform (CDCl3) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Causality of the Relaxation Agent: Add 10 mg of Chromium(III) acetylacetonate [Cr(acac)3] to the NMR tube.

  • Mechanistic Insight: Quaternary carbonyl carbons lack directly attached protons, resulting in T1​ relaxation times that can exceed 10 seconds. Cr(acac)3 acts as a paramagnetic relaxation reagent, providing an alternative dipole-dipole relaxation pathway that drastically shortens the T1​ of carbonyl carbons to <1 second[4]. This prevents signal saturation and allows for a practical repetition delay.

Phase 2: NMR Acquisition Parameters

Perform the acquisition on a high-resolution NMR spectrometer (minimum 500 MHz for 1H, 125 MHz for 13C) equipped with a cryoprobe for optimal signal-to-noise ratio[4].

• Pulse Sequence: Utilize an Inverse Gated Decoupling (IGD) pulse sequence (e.g., zgig on Bruker systems).

  • Mechanistic Insight: Standard broadband decoupling enhances 13C signals via NOE, but the enhancement factor varies wildly between protonated and non-protonated carbons, destroying quantitative accuracy. IGD applies the decoupler only during the acquisition time, effectively suppressing the NOE while maintaining decoupled, sharp singlet peaks[2].

• Flip Angle: Set to a 90° excitation pulse to ensure maximum transverse magnetization.

• Repetition Delay ( d1​ ): Set to 5 seconds. Because Cr(acac)3 has reduced the T1​ to <1s, a 5s delay guarantees >5 T1​ recovery, ensuring 99.3% return to thermal equilibrium.

• Scans: Acquire a minimum of 1024 transients to ensure a robust signal-to-noise ratio (>250:1) for the carbonyl region.

Phase 3: Internal Protocol Validation Check

Every robust protocol must be self-validating. Before analyzing the carbonyl region for fatty acid distribution, perform the following internal check:

• Validation Step: Integrate the glycerol backbone signals at 62.1 ppm (sn-1,3) and 68.9 ppm (sn-2).

• Acceptance Criteria: The stoichiometric ratio of these integrals must be exactly 2.00 : 1.00 .

• Troubleshooting: A deviation exceeding ±2% indicates incomplete longitudinal relaxation or residual NOE. If this occurs, the data is invalid for quantification; you must increase the d1​ delay or verify the concentration of the Cr(acac)3 relaxation agent.

Fig 2. Step-by-step self-validating workflow for quantitative 13C NMR analysis of triacylglycerols.

References

• Mannina, L., Luchinat, C., Emanuele, M. C., & Segre, A. (1999). Acyl positional distribution of glycerol tri-esters in vegetable oils: a 13C NMR study. Chemistry and Physics of Lipids. 3

• Merchak, N., Bejjani, J., Rizk, T., Silvestre, V., Remaud, G. S., & Akoka, S. (2023). 13C isotopomics of triacylglycerols using NMR with polarization transfer techniques. Analytical Methods. 4

• Ng, S., et al. (2013). Critical Considerations for Fast and Accurate Regiospecific Analysis of Triacylglycerols using Quantitative 13C NMR. Analytical Methods. 2

• Hadri, M.E., et al. (2023). Triacylglycerol Composition and Chemical-Physical Properties of Cocoa Butter and Its Derivatives: NMR, DSC, X-ray, Rheological Investigation. MDPI / PMC. 1

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• 4. researchgate.net [researchgate.net]

Application Note: Incorporating TG(16:0/18:0/18:0) into Solid Lipid Nanoparticles (SLNs) for Enhanced Drug Retention

Target Audience: Formulation Scientists, Nanomedicine Researchers, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Introduction & Rationale

Solid Lipid Nanoparticles (SLNs) have emerged as a robust alternative to liposomes and polymeric nanoparticles, offering superior biocompatibility, controlled release, and the ability to scale up without organic solvents[1]. SLNs are essentially oil-in-water (O/W) nanoemulsions where the liquid lipid core is replaced by a lipid that is solid at both room and body temperatures[2].

However, a historical bottleneck in SLN formulation is drug expulsion during storage . When highly purified, symmetrical triglycerides (e.g., tristearin, SSS) are used, the lipid matrix tends to crystallize into a highly ordered, perfect lattice (the stable β -polymorph)[3]. Because the drug molecules are localized between fatty acid chains or in crystal imperfections, this transition squeezes the active pharmaceutical ingredient (API) out of the nanoparticle core over time.

The Solution: TG(16:0/18:0/18:0) / 1-palmitoyl-2,3-distearoyl-sn-glycerol (PSS) To engineer a self-validating, stable SLN system, formulation scientists are shifting toward asymmetrical, mixed-acid triacylglycerols like PSS. The chain length mismatch (one palmitic acid and two stearic acids) disrupts the perfect symmetry of the lipid packing. Thermodynamic and kinetic studies demonstrate that PSS predominantly stabilizes in the β '-polymorph (beta-prime)[4]. This creates an "imperfect" crystal matrix with abundant spatial voids, significantly enhancing drug loading capacity and preventing premature API expulsion[5].

Physicochemical Properties of TG(16:0/18:0/18:0)

Understanding the thermal and structural properties of the lipid matrix is critical for selecting the appropriate formulation temperature and predicting in vivo release kinetics.

Table 1: Key Properties of PSS for SLN Formulation

Parameter	Value / Characteristic	Formulation Implication
Chemical Name	1-palmitoyl-2,3-distearoyl-sn-glycerol	Asymmetrical structure prevents perfect crystallization.
Molecular Formula	C 55​ H 106​ O 6​	Highly lipophilic; ideal for encapsulating hydrophobic APIs (e.g., Docetaxel, Tamoxifen)[6][7].
Melting Point	~62.0°C – 65.0°C	Solid at body temperature (37°C); requires Hot HPH processing at >75°C[8].
Stable Polymorph	β ' (Beta-prime)	Imperfect lattice provides spatial voids for high drug retention[4].
Eutectic Behavior	Forms stable binary mixtures	Can be blended with other lipids to fine-tune the melting profile and release rate[5].

Mechanistic Insights: The Hot High-Pressure Homogenization (HPH) Approach

Due to the high melting point of PSS (>60°C), Hot High-Pressure Homogenization (Hot HPH) is the most thermodynamically sound method for SLN preparation[3].

Causality in Experimental Design:

• Temperature Selection: The process must be conducted at 10–15°C above the melting point of PSS (i.e., 75–80°C). This ensures the lipid is fully molten, drastically reducing the viscosity of the inner phase and allowing the API to dissolve molecularly within the lipid melt[9].

• Shear and Cavitation: Forcing the hot pre-emulsion through a narrow homogenization gap at 500–1000 bar generates intense shear stress and cavitational forces, breaking the droplets down to the 100–200 nm range[9].

• Surfactant Dynamics: A dual-surfactant system (e.g., Soy Lecithin for lipophilic stabilization and Poloxamer 188 for aqueous steric hindrance) is highly recommended. The surfactants rapidly coat the newly formed nano-droplets, lowering interfacial tension and preventing coalescence before the lipid solidifies[6].

Figure 1: Step-by-step workflow for the preparation of PSS-based SLNs via Hot HPH.

Standard Operating Procedure: Preparation of PSS-SLNs

Materials Required

• Lipid Matrix: TG(16:0/18:0/18:0) (PSS)

• Model API: Hydrophobic drug (e.g., Docetaxel)

• Surfactants: Soy Lecithin (Lipophilic), Poloxamer 188 (Hydrophilic)

• Solvent: Ultra-pure Milli-Q Water

• Equipment: High-shear mixer (e.g., Ultra-Turrax), High-Pressure Homogenizer (e.g., APV or EmulsiFlex), Water bath.

Step-by-Step Protocol

Step 1: Preparation of the Lipid Phase

• Accurately weigh 5.0% (w/v) of PSS and 1.0% (w/v) of Soy Lecithin into a glass beaker.

• Add the desired concentration of the lipophilic API (typically 0.1% - 0.5% w/v depending on drug solubility in the lipid melt).

• Heat the mixture in a water bath to 75°C – 80°C until a clear, homogeneous yellow/transparent melt is achieved. Ensure no undissolved API crystals remain.

Step 2: Preparation of the Aqueous Phase

• In a separate beaker, dissolve 2.0% (w/v) of Poloxamer 188 in ultra-pure water.

• Heat the aqueous solution to the exact same temperature as the lipid phase (75°C – 80°C). Critical Note: Temperature matching is vital to prevent premature lipid crystallization upon mixing.

Step 3: Pre-Emulsification

• Slowly inject the hot aqueous phase into the hot lipid phase under continuous stirring.

• Immediately subject the mixture to high-shear mixing (e.g., Ultra-Turrax) at 8,000 rpm for 5 minutes while maintaining the temperature at 75°C. This forms a milky, coarse hot pre-emulsion.

Step 4: High-Pressure Homogenization

• Pre-heat the homogenization valve and tubing of the HPH instrument by passing hot water (80°C) through the system.

• Process the hot pre-emulsion through the HPH at 500 to 800 bar for 3 to 5 continuous cycles .

• Collect the resulting hot nanoemulsion in a heated flask.

Step 5: Nanoparticle Solidification

• Transfer the hot nanoemulsion to a room-temperature environment (20°C - 25°C) and allow it to cool gradually under gentle magnetic stirring (200 rpm).

• As the temperature drops below the melting point of PSS (~62°C), the lipid droplets will crystallize into solid lipid nanoparticles.

• Store the final SLN dispersion at 4°C.

Quality Control & Characterization

To validate the structural integrity and performance of the PSS-SLNs, the following characterization matrix must be executed.

Table 2: Quality Control Metrics and Expected Outcomes

Analytical Technique	Parameter Evaluated	Expected Range / Outcome	Mechanistic Significance
Dynamic Light Scattering (DLS)	Z-average Size & PDI	120 nm – 180 nm; PDI < 0.25	Confirms successful homogenization and monodisperse population[6].
Electrophoretic Light Scattering	Zeta Potential ( ζ )	-25 mV to -40 mV	Indicates electrostatic stability; prevents aggregation via repulsion[6].
Differential Scanning Calorimetry (DSC)	Polymorphic State & API Status	PSS melting peak at ~60-63°C; Absence of API melting peak	Confirms the lipid is in the solid state ( β ' form) and the API is molecularly dispersed (amorphous)[6].
HPLC / Ultrafiltration	Encapsulation Efficiency (EE%)	> 85%	Validates the high-loading capacity of the imperfect PSS matrix[1].

The Structural Advantage of PSS

Figure 2: Mechanistic pathway showing how the imperfect crystal lattice of PSS prevents drug expulsion.

Conclusion

Incorporating the mixed-acid triglyceride TG(16:0/18:0/18:0) into Solid Lipid Nanoparticles resolves one of the most persistent challenges in lipid nanomedicine: long-term drug retention. By leveraging Hot High-Pressure Homogenization and the natural tendency of PSS to form an imperfect β '-crystal lattice, formulation scientists can achieve high encapsulation efficiencies, excellent physical stability, and reliable controlled release profiles.

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• 2. Solid Lipid Nanoparticles (SLN) and Nanostructured Lipid Carriers (NLC) Prepared by Microwave and Ultrasound-Assisted Synthesis: Promising Green Strategies for the Nanoworld - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Solid Lipid Nanoparticles: A Modern Formulation Approach in Drug Delivery System - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ORBi: Characterization, polymorphism and structuring properties of trisaturated triacylglycerols containing palmitic and stearic acids - 2018 [orbi.uliege.be]
• 5. Relationships between molecular structure and kinetic and thermodynamic controls in lipid systems. Part III. Crystallization and phase behavior of 1-palmitoyl-2,3-stearoyl-sn-glycerol (PSS) and tristearoylglycerol (SSS) binary system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. thescipub.com [thescipub.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Preparation of Solid Lipid Nanoparticles and Nanostructured Lipid Carriers for Drug Delivery and the Effects of Preparation Parameters of Solvent Injection Method - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Optimizing Atmospheric Pressure Chemical Ionization (APCI) for the Analysis of Polycyclic Aromatic Sulfonates

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to developing and optimizing Atmospheric Pressure Chemical Ionization (APCI) Mass Spectrometry (MS) methods for the analysis of Polycyclic Aromatic Sulfonates (PSS). PSS are a class of compounds of increasing environmental and toxicological interest. Their analysis is often challenging due to their polarity and potential for thermal lability. This application note details the principles of APCI, offers a rationale for parameter selection, and provides a step-by-step protocol for the sensitive and robust quantification of PSS in complex matrices.

Introduction: The Analytical Challenge of Polycyclic Aromatic Sulfonates

Polycyclic Aromatic Sulfonates (PSS) are derivatives of polycyclic aromatic hydrocarbons (PAHs) containing one or more sulfonate (–SO₃⁻) groups. These compounds can be formed as metabolites of PAHs in biological systems or as byproducts of industrial processes. Their increased water solubility compared to parent PAHs makes them more mobile in aqueous environments, posing unique challenges for environmental monitoring and toxicological assessment.

The analysis of PSS by liquid chromatography-mass spectrometry (LC-MS) requires an ionization source that can efficiently ionize these polar and often thermally labile compounds. While Electrospray Ionization (ESI) is a common choice for polar molecules, Atmospheric Pressure Chemical Ionization (APCI) offers distinct advantages for certain classes of compounds, including sulfonated aromatics.[1][2] APCI is particularly well-suited for less polar to moderately polar, thermally stable compounds with molecular weights typically under 1500 Da.[3][4]

This guide, authored from the perspective of a Senior Application Scientist, will walk you through the mechanistic principles of APCI and provide a validated protocol for PSS analysis, ensuring both scientific rigor and practical applicability.

The Principle of Atmospheric Pressure Chemical Ionization (APCI)

APCI is a soft ionization technique that utilizes gas-phase ion-molecule reactions at atmospheric pressure to generate ions.[3] Unlike ESI, where ions are formed in the liquid phase, APCI begins with the complete vaporization of the analyte and solvent.[3]

The process can be broken down into three key stages:

• Nebulization and Desolvation: The eluent from the liquid chromatograph is passed through a heated nebulizer, creating a fine mist of droplets. These droplets are then rapidly vaporized in a heated chamber, converting the analyte and solvent molecules into the gas phase.[3]

• Ionization of Solvent Molecules: A high voltage (typically 2-5 µA) is applied to a corona discharge needle, which ionizes the surrounding nitrogen and solvent vapor, creating a plasma of reactant ions.[3]

• Analyte Ionization: The gaseous analyte molecules collide with the reactant ions, leading to their ionization primarily through proton transfer (positive ion mode) or proton abstraction (negative ion mode).[3]

For sulfonated compounds like PSS, the negative ion mode is generally preferred.[1] In this mode, the acidic proton of the sulfonic acid group is readily abstracted, forming a stable [M-H]⁻ ion.[5]

Sources

• 1. Rapid and simultaneous determination of sulfonate ester genotoxic impurities in drug substance by liquid chromatography coupled to tandem mass spectrometry: comparison of different ionization modes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Atmospheric-pressure chemical ionization - Wikipedia [en.wikipedia.org]
• 4. Mastering Atmospheric Pressure Chemical Ionization (APCI) in Mass Spectrometry [labx.com]
• 5. Atmospheric pressure chemical ionisation mass spectrometry for the routine analysis of low molecular weight analytes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Resolving PSS and SPS Regioisomers in LC-MS

Welcome to the Analytical Lipidomics Support Center. This guide provides authoritative troubleshooting and step-by-step methodologies for one of the most notorious challenges in lipid analysis: separating and identifying fully saturated triacylglycerol (TAG) regioisomers, specifically PSS (1-palmitoyl-2,3-distearoyl-glycerol) and SPS (1,3-distearoyl-2-palmitoyl-glycerol).

Core Troubleshooting: The Co-Elution Problem

Q: I am trying to separate PSS and SPS using a high-resolution C18 column, but they consistently co-elute as a single peak. Why is this happening? A: In reversed-phase liquid chromatography (RP-LC), TAG retention is governed by the Equivalent Carbon Number (ECN), calculated as the total carbon number minus twice the number of double bonds. Both PSS and SPS consist of one palmitic acid (16:0) and two stearic acids (18:0). Therefore, both have an identical ECN of 52[1]. Because they are fully saturated and have the exact same hydrophobic surface area, their partitioning behavior on C18 or C30 stationary phases is virtually indistinguishable, leading to co-elution[1].

Q: Can I use Silver-Ion Chromatography (Ag+-HPLC) as an orthogonal method to resolve them? A: No. While Ag+-HPLC is excellent for resolving unsaturated TAG regioisomers (like POP and PPO) by exploiting π-electron interactions between double bonds and silver ions, PSS and SPS are fully saturated. Lacking double bonds, they will not interact with the silver ions and will elute in the void volume or co-elute without resolution[2].

The Solution: Mass Spectrometric Deconvolution

Q: If they cannot be separated chromatographically, how do I differentiate and quantify PSS and SPS? A: The gold standard for resolving co-eluting TAG regioisomers is gas-phase deconvolution using tandem mass spectrometry (MS/MS)[3]. By utilizing Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI), you can differentiate the isomers based on their distinct fragmentation energetics[4].

The Causality of Fragmentation: During Collision-Induced Dissociation (CID), the neutral loss of a fatty acid from the glycerol backbone generates diacylglycerol-like (DAG+) fragment ions. The cleavage of the ester bond at the secondary hydroxyl position (sn-2) is sterically hindered by the adjacent sn-1 and sn-3 chains and is energetically less favorable[2]. Consequently, the neutral loss of the sn-1 or sn-3 fatty acid outcompetes the sn-2 loss. This means the DAG+ ion formed by losing the sn-1/3 fatty acid will always be significantly more abundant than the DAG+ ion formed by losing the sn-2 fatty acid[5].

Mechanistic pathway of TAG fragmentation demonstrating the sn-position cleavage bias.

Quantitative Data Summary: Diagnostic Fragment Ratios

By extracting the specific DAG+ fragment ions, you can calculate the intensity ratio to determine the regioisomeric composition.

TAG Isomer	sn-1	sn-2	sn-3	Precursor[M+NH4]+	Favored Loss (sn-1/3)	Hindered Loss (sn-2)	Expected [SS]+ / [SP]+ Ratio
PSS	P (16:0)	S (18:0)	S (18:0)	m/z 880.8	P → [SS]+ (m/z 607.6)S → [SP]+ (m/z 579.5)	S → [SP]+ (m/z 579.5)	High (> 1.0)
SPS	S (18:0)	P (16:0)	S (18:0)	m/z 880.8	S → [SP]+ (m/z 579.5)	P → [SS]+ (m/z 607.6)	Low (< 0.5)

Note: [SS]+ represents the distearoyl-glycerol fragment, and [SP]+ represents the stearoyl-palmitoyl-glycerol fragment.

Step-by-Step Experimental Protocol: NARP-LC-MS/MS

To implement this self-validating system, follow this Non-Aqueous Reversed-Phase (NARP) LC-MS/MS methodology.

Analytical workflow for resolving co-eluting PSS and SPS regioisomers using NARP-LC-MS/MS.

Phase 1: Chromatographic Setup

• Column Selection: Install a high-density C18 or C30 UHPLC column (e.g., 2.1 x 100 mm, 1.7 µm). C30 offers slightly better shape selectivity for long-chain saturated lipids.

• Mobile Phase Preparation:

  • Buffer A: Acetonitrile/Water (60:40, v/v) + 10 mM Ammonium Formate + 0.1% Formic Acid.

  • Buffer B: Isopropanol/Acetonitrile (90:10, v/v) + 10 mM Ammonium Formate + 0.1% Formic Acid.

  • Causality Check: The 10 mM Ammonium Formate is strictly required to drive the formation of the[M+NH4]+ adduct. Without it, TAGs will form highly stable [M+Na]+ adducts that resist fragmentation[2].

• Gradient & Temperature: Run a gradient from 40% B to 100% B over 15 minutes. Maintain the column compartment at 45°C–50°C to prevent these high-melting-point saturated TAGs from precipitating on the column.

Phase 2: Mass Spectrometry Parameters

• Ionization: Operate in Positive Electrospray Ionization (ESI+) mode.

• Precursor Isolation: Set the quadrupole to isolate m/z 880.8 (the[M+NH4]+ adduct for PSS/SPS).

• Collision Energy (CE) Optimization: Apply a CE between 25–35 eV .

  • Self-Validation: If the CE is too low, the m/z 880.8 precursor will remain intact. If too high, the DAG+ ions will undergo secondary fragmentation into monoacylglycerol (MAG) ions. Adjust until the DAG+ ions (m/z 579.5 and 607.6) are the base peaks in the MS/MS spectrum.

• Quantification: Construct a calibration curve using synthetic regiopure standards (e.g., mixtures of PSS:SPS at 100:0, 75:25, 50:50, 25:75, 0:100). Plot the observed [SS]+/[SP]+ intensity ratio against the known molar ratio to quantify unknown samples[5].

Frequently Asked Questions (FAQs)

Q: My [M+NH4]+ signal is extremely weak, and the MS/MS spectrum is empty. What went wrong? A: You are likely forming sodium adducts ([M+Na]+ at m/z 885.8) instead of ammonium adducts. Sodium adducts are notoriously stable and do not easily yield DAG+ fragments[2]. Ensure your mobile phases are prepared in plastic (PP/HDPE) rather than borosilicate glass to prevent sodium leaching, and verify that your ammonium formate is freshly added.

Q: Can I use APCI instead of ESI for this workflow? A: Yes. Atmospheric Pressure Chemical Ionization (APCI) is highly effective for TAGs. APCI induces significant in-source fragmentation, directly yielding abundant DAG+ ions without the strict need for MS/MS isolation[4]. However, ESI-MS/MS is generally preferred when working with complex biological matrices due to its superior signal-to-noise ratio and lower background interference[3].

Q: I see a small amount of [SS]+ (m/z 607.6) even when injecting pure SPS. Is my standard contaminated? A: Not necessarily. While the cleavage of the sn-2 fatty acid is energetically hindered, it is not impossible[2]. A small fraction of the precursor ions will still undergo sn-2 cleavage, resulting in a minor [SS]+ signal. This is exactly why constructing a calibration curve with pure standards is required to establish the baseline fragmentation ratios[5].

References

• Resolution of triacylglycerol positional isomers by reversed-phase high-performance liquid chrom
• Triacylglycerol Regioisomers Analysis AOCS Lipid Library
• Mapping the regioisomeric distribution of fatty acids in triacylglycerols by hybrid mass spectrometry PMC (nih.gov)
• Regio- and Stereospecific Analysis of Triacylglycerols—A Brief Overview of the Challenges and the Achievements MDPI
• Advanced Tandem Mass Spectrometric Analysis of Complex Mixtures of Triacylglycerol Regioisomers: A Case Study of Bovine Milk Fat Journal of Agricultural and Food Chemistry (ACS Public

Sources

• 1. Resolution of triacylglycerol positional isomers by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aocs.org [aocs.org]
• 3. Mapping the regioisomeric distribution of fatty acids in triacylglycerols by hybrid mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]

Improving ionization efficiency of saturated TAGs in ESI-MS

Welcome to the Lipidomics Technical Support Center . As a Senior Application Scientist, I have designed this troubleshooting guide to address one of the most persistent challenges in lipid mass spectrometry: maximizing the electrospray ionization (ESI) efficiency of fully saturated triacylglycerols (TAGs).

Unlike their unsaturated counterparts, saturated TAGs lack π -electrons and exhibit extreme hydrophobicity, making them prone to aggregation and highly resistant to protonation. This guide synthesizes mechanistic theory with field-proven methodologies to help you build a self-validating analytical system.

Core Principles: The Causality of TAG Ionization

To troubleshoot ESI-MS for saturated TAGs, we must first understand the physical chemistry governing their behavior in the source:

• Lack of Proton Affinity: Neutral lipids like TAGs do not possess highly basic functional groups. Therefore, they do not readily form stable [M+H]+ ions in ESI. Instead, they require coordination with a cation (adduct formation)[1].

• The π -Electron Deficit: Unsaturated TAGs coordinate easily with cations (like Ag+ or alkali metals) due to the electron-rich double bonds. Saturated TAGs lack this mechanism, severely reducing their relative ionization efficiency.

• Hydrophobic Aggregation: At high concentrations in polar solvent systems, saturated TAGs self-associate into aggregates. Because ESI is a surface-dependent process, aggregation sequesters the lipids inside the droplet, preventing them from acquiring a surface charge and entering the gas phase[2].

Troubleshooting & FAQs

Q1: Why is the signal intensity for my fully saturated TAGs (e.g., Tristearin, Tripalmitin) exponentially lower than my polyunsaturated TAGs in the same run? A: This is a classic symptom of concentration-dependent aggregation . In polar solvent systems (e.g., high ratios of methanol or water), saturated TAGs pack tightly together. As droplet evaporation occurs, they form poorly ionizable aggregates rather than migrating to the droplet surface.

• The Fix: You must keep the total lipid concentration strictly below the aggregation threshold (typically )[2]. Validate this by running a dilution series; if the response factor of the saturated TAG increases non-linearly as you dilute the sample, you were previously operating in an aggregated state. Additionally, incorporate a higher percentage of non-polar solvents (like Isopropanol or Chloroform) into your mobile phase or infusion diluent to disrupt lipid-lipid interactions.

Q2: Should I be targeting protonated, sodiated, or ammoniated adducts for saturated TAGs? A: You should exclusively target ammonium adducts ( [M+NH4​]+ ) for quantitative profiling. Atmospheric Pressure Chemical Ionization (APCI) yields very little intact [M+H]+ for saturated TAGs, heavily favoring diacylglycerol-like fragments[1]. In ESI, the addition of ammonium formate or acetate forces the formation of [M+NH4​]+ adducts, which act as the base peak and provide robust, predictable neutral losses during MS/MS[3].

Q3: I added ammonium formate, but my [M+NH4​]+ signal is unstable, and I am seeing multiple adduct species. What is happening? A: Adduct competition is occurring because the ammonia concentration is either too low to saturate the lipid coordination sites or too high, leading to source suppression. Furthermore, high concentrations of ammonium hydroxide or formate can alter the chromatographic retention and stabilize intermediate adducts like [M+ACN+NH4​]+ if acetonitrile is present[4].

• The Fix: Standardize your additive concentration to exactly 10 mM ammonium formate in both Mobile Phase A and B. Ensure your solvents are LC-MS grade to prevent trace sodium ( Na+ ) or potassium ( K+ ) from outcompeting the ammonium.

Quantitative Data Presentation: Adduct Selection

To optimize your method, compare the behavior of different adducts specifically for saturated TAGs. The table below summarizes the causality and efficiency of various ionization pathways.

Adduct Target	Reagent / Additive	Ionization Efficiency (Saturated TAGs)	Mechanistic Behavior & MS/MS Utility
[M+H]+	0.1% Formic Acid	Very Poor	Saturated TAGs lack basic sites; mostly results in source fragmentation.
[M+NH4​]+	10 mM Ammonium Formate	Excellent	Gold standard for ESI. Yields high-intensity intact precursor ions. MS/MS yields predictable neutral loss of NH3​ fatty acyl chains[3].
[M+Na]+	Trace Sodium Salts	Moderate	Forms readily but is highly stable, requiring excessive collision energy to fragment, leading to poor structural elucidation[5].
[M+Li]+	Lithium Hydroxide/Acetate	Good	Excellent for identifying regioisomers (sn-1/2/3 positions) via MS/MS, but absolute sensitivity is slightly lower than ammonium[5].

Experimental Workflow: Optimized ESI-MS Protocol for Saturated TAGs

Implement this self-validating protocol to maximize the ionization of saturated TAGs directly from lipid extracts.

Step 1: Solvent System Preparation

• Prepare a highly solubilizing solvent mixture: Isopropanol/Methanol/Chloroform (4:2:1, v/v/v). Causality: Isopropanol and chloroform prevent the hydrophobic aggregation of long-chain saturated TAGs.

• Add 10 mM Ammonium Formate to the mixture. Note: Dissolve the salt in a minimal volume of water ( <1% of total volume) before adding to the organic mixture to prevent precipitation.

Step 2: Sample Dilution & Matrix Disruption

• Extract lipids using a modified Folch or Bligh-Dyer method.

• Dry the organic layer under inert nitrogen gas.

• Reconstitute the lipid pellet in the prepared solvent system.

• Critical Step: Dilute the sample to a final total lipid concentration of . Causality: This guarantees the system operates in the linear dynamic range where ionization efficiency is dictated by the polar headgroup/adduct interaction, not by species-dependent aggregation[2].

Step 3: ESI Source Tuning (Heated ESI)

• Set the capillary voltage to +3.5 to 4.0 kV .

• Increase the desolvation (auxiliary gas) temperature to 350∘C−400∘C . Causality: Saturated TAGs have exceptionally high boiling points. High thermal energy is required to drive droplet evaporation and release the [M+NH4​]+ ion into the gas phase.

• Set the sheath gas to 40 arb and aux gas to 10 arb to assist in droplet nebulization.

Step 4: Acquisition & Validation

• Acquire data in Positive Ion Mode.

• Perform a Neutral Loss Scan (NLS) or Multiple Reaction Monitoring (MRM) targeting the loss of NH3​ plus the specific saturated fatty acyl chain (e.g., neutral loss of 273.2 Da for palmitic acid + ammonia)[3].

Mechanistic Visualization

The following diagram illustrates the logical workflow and physical state changes required to successfully ionize saturated TAGs.

Mechanistic pathway for optimizing saturated TAG ionization via ammonium adduct formation in ESI-MS.

References

• Li, M., Butka, E., & Wang, X. (2014). Comprehensive Quantification of Triacylglycerols in Soybean Seeds by Electrospray Ionization Mass Spectrometry with Multiple Neutral Loss Scans. Scientific Reports. Available at: [Link]

• Han, X., & Gross, R. W. (2011). Accurate Quantification of Lipid Species by Electrospray Ionization Mass Spectrometry — Meets a Key Challenge in Lipidomics. Metabolites. Available at:[Link]

• Byrdwell, W. C. (2019). Parallel Mass Spectrometry (APCI-MS and ESI-MS) for Lipid Analysis. AOCS. Available at:[Link]

• Vrkoslav, V., et al. (2023). Characterization of Triacylglycerol Estolide Isomers Using High-Resolution Tandem Mass Spectrometry with Nanoelectrospray Ionization. MDPI. Available at:[Link]

• Gila-Díaz, A., et al. (2022). Ammonia Concentration in the Eluent Influences Fragmentation Pattern of Triacylglycerols in Mass Spectrometry Analysis. NIH. Available at:[Link]

Sources

• 1. aocs.org [aocs.org]
• 2. Accurate Quantification of Lipid Species by Electrospray Ionization Mass Spectrometry — Meets a Key Challenge in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. irl.umsl.edu [irl.umsl.edu]
• 4. Ammonia Concentration in the Eluent Influences Fragmentation Pattern of Triacylglycerols in Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Minimizing Acyl Migration During 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol Extraction

Welcome to the technical support center for the handling and extraction of complex lipids. This guide is specifically designed for researchers, scientists, and drug development professionals working with 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol and similar structured triacylglycerols (TAGs). Our goal is to provide you with the in-depth technical knowledge and practical troubleshooting advice required to minimize acyl migration, a critical factor in maintaining the isomeric purity and biological relevance of your samples.

Understanding the Challenge: The Phenomenon of Acyl Migration

Acyl migration is a spontaneous intramolecular reaction where an acyl group relocates from one hydroxyl group to another on the glycerol backbone.[1] In the context of 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol, the primary concern is the migration of an acyl chain from the sn-2 position to the sn-1 or sn-3 position, leading to the formation of a more thermodynamically stable isomer. This isomerization can significantly impact the biological activity and physicochemical properties of the molecule, potentially leading to erroneous experimental results.

Below is a diagram illustrating the potential acyl migration pathway for 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol.

Caption: Acyl migration in 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments, providing targeted solutions to mitigate acyl migration.

Problem	Potential Causes	Recommended Solutions
High levels of isomeric impurities detected in a freshly prepared sample.	1. Suboptimal Extraction Conditions: Use of high temperatures, inappropriate solvents, or prolonged extraction times. 2. pH Imbalance: Acidic or basic conditions during extraction or workup.[1][2]	1. Optimize Extraction Protocol: Employ a cold extraction method using polar aprotic solvents. A modified Folch or Bligh and Dyer method at low temperatures is recommended.[1][3] Evaporate solvents under a gentle stream of nitrogen at a temperature not exceeding 30°C.[1][3] 2. Maintain Neutral pH: Ensure all aqueous solutions and buffers are at or near neutral pH.
Increased isomer formation after purification by chromatography.	1. Catalytic Activity of Stationary Phase: Standard silica gel can catalyze acyl migration.[1] 2. Extended Chromatography Time: Prolonged contact with the stationary phase increases the opportunity for migration.	1. Use Boric Acid-Impregnated Silica Gel: Boric acid forms a reversible complex with the cis-diol system of 1,2-diacylglycerols, which can help in their separation and reduce on-plate isomerization during Thin-Layer Chromatography (TLC).[1][4] For column chromatography, consider using a stationary phase with minimal catalytic activity or work at low temperatures. 2. Expedite Chromatography: Optimize your mobile phase for rapid elution of the target compound.
Inconsistent results in biological assays.	1. Acyl Migration in Assay Buffer: The aqueous environment of many biological assays can promote acyl migration, especially over extended incubation times. 2. Isomeric Purity of Stock Solution: The stock solution may have degraded during storage.	1. Prepare Fresh Solutions: Prepare aqueous solutions of your lipid immediately before use. Minimize the time the compound is in a polar or aqueous environment. 2. Verify Stock Purity: Regularly analyze the isomeric purity of your stock solution using an appropriate analytical method like HPLC or LC-MS.

Troubleshooting Workflow

The following flowchart provides a decision-making framework for minimizing acyl migration during your experimental workflow.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. aocs.org [aocs.org]

Technical Support Center: Troubleshooting TG(16:0/18:0/18:0) Peak Shape in LC-MS

The Core Challenge: Mechanistic Insight

Analyzing fully saturated, long-chain triglycerides like TG(16:0/18:0/18:0) (Palmitoyl-distearoyl-glycerol) via Reversed-Phase Liquid Chromatography (RPLC) presents a significant physicochemical challenge. Due to the complete absence of double bonds, this lipid exhibits extreme hydrophobicity and a high melting point, rendering it solid at room temperature.

When analyzed at standard ambient column temperatures (20°C–30°C), researchers frequently observe severe peak broadening, tailing, or even peak splitting. The root cause is poor mass transfer kinetics. At lower temperatures, the highly hydrophobic TG(16:0/18:0/18:0) has limited solubility in the mobile phase and interacts too strongly with the hydrophobic C18 stationary phase. Elevating the column temperature directly addresses this by increasing the diffusion coefficient of the analyte and reducing the viscosity of the mobile phase, which fundamentally sharpens the peak shape[1].

Mechanistic effects of elevated column temperature on TG(16:0/18:0/18:0) peak shape.

Frequently Asked Questions (Troubleshooting)

Q1: Why does TG(16:0/18:0/18:0) elute as a broad, tailing peak at 25°C while my unsaturated TGs look fine? A: Unsaturated triglycerides (e.g., TG 18:1/18:1/18:1) have "kinks" in their acyl chains due to cis-double bonds, which lowers their melting points and increases their solubility in standard LC-MS mobile phases. Saturated TGs like TG(16:0/18:0/18:0) are structurally rigid and highly lipophilic. At 25°C, they suffer from slow desorption from the stationary phase. Increasing the temperature increases the diffusion coefficient, which narrows the analyte peak shape by accelerating the rate of mass transfer between the mobile and stationary phases[1].

Q2: What is the optimal column temperature range for analyzing saturated TGs in RPLC? A: Extensive lipidomic studies, including optimization research by Holcapek's group, demonstrate that elevating the column temperature is critical for resolving complex TG species[2]. For highly saturated TGs, the optimal range is typically between 45°C and 65°C . Temperatures above 65°C may exceed the thermal stability limits of standard silica-based columns, so always verify your column's maximum operating temperature before proceeding.

Q3: Can I fix the peak shape by just adding a stronger solvent like Isopropanol (IPA) or Dichloromethane (DCM) instead of heating the column? A: Not entirely. While stronger non-polar solvents improve the thermodynamic solubility of the lipid, they often increase the overall viscosity of the mobile phase (especially water/IPA mixtures). High viscosity counteracts mass transfer improvements. Temperature is uniquely capable of simultaneously increasing lipid solubility and decreasing mobile phase viscosity, making it the most effective parameter for fixing peak shape.

Q4: Will increasing the temperature compromise the separation of "critical pairs"? A: In RPLC, TGs elute based on their Equivalent Carbon Number (ECN). While elevating temperature decreases overall retention times, the relative selectivity ( α ) between critical pairs (e.g., lipids differing by two carbons vs. one double bond) generally remains stable. Furthermore, because the peak width ( W1/2​ ) decreases significantly at higher temperatures, the overall peak capacity and resolution ( Rs​ ) between critical pairs often improves despite the shorter run time.

Experimental Protocol: Self-Validating Temperature Optimization Workflow

To systematically optimize the column temperature for TG(16:0/18:0/18:0) without introducing confounding variables, follow this self-validating protocol.

Step 1: Prepare a Bipartite Control Standard

• Action: Prepare a standard mix containing TG(16:0/18:0/18:0) (Target) and TG(18:2/18:2/18:2) (Unsaturated Control) at 1 µg/mL in Isopropanol/Chloroform (2:1, v/v).

• Causality & Validation: The unsaturated control validates system health. If TG(18:2/18:2/18:2) is sharp but TG(16:0/18:0/18:0) is broad at 30°C, it proves the issue is definitively thermodynamic (temperature/solubility) and not a systemic void volume or column degradation issue.

Step 2: Establish Baseline at Ambient Temperature

• Action: Inject 2 µL of the standard mix onto a C18 column (e.g., 2.1 x 100 mm, 1.7 µm) set to 30°C.

• Action: Record the Retention Time ( tR​ ), Peak Width at half-maximum ( W1/2​ ), and Asymmetry Factor ( As​ ) for both peaks.

Step 3: Temperature Titration

• Action: Increment the column temperature in 10°C steps (40°C, 50°C, 60°C). Allow the column to equilibrate for 15 minutes at each new temperature before injection.

• Action: Monitor the Signal-to-Noise (S/N) ratio. As the peak narrows due to improved mass transfer, the S/N should increase proportionally.

Step 4: Select Optimal Conditions

• Action: Plot As​ and W1/2​ against temperature. Select the lowest temperature that achieves an As​≤1.2 and maximizes S/N for TG(16:0/18:0/18:0) without exceeding the column's thermal limit.

Step-by-step workflow for optimizing LC column temperature for saturated triglycerides.

Quantitative Data Summary

The following table summarizes the expected quantitative improvements in chromatographic parameters for TG(16:0/18:0/18:0) as column temperature is titrated upward during optimization.

Column Temperature (°C)	Retention Time ( tR​ , min)	Peak Width ( W1/2​ , min)	Asymmetry Factor ( As​ )	Signal-to-Noise (S/N)
25	18.4	0.85	2.4 (Severe Tailing)	45
35	16.2	0.52	1.8 (Moderate Tailing)	110
45	14.5	0.31	1.3 (Slight Tailing)	280
55	13.1	0.18	1.05 (Optimal)	540
65	12.0	0.16	1.02 (Optimal)	580

References

• [2] Title: An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC Source: nih.gov URL:

• [1] Title: Rapid Quantification of Yeast Lipid using Microwave-Assisted Total Lipid Extraction and HPLC-CAD | Analytical Chemistry Source: acs.org URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting PSS Standard Precipitation in GPC/SEC Autosamplers

Welcome to the Gel Permeation Chromatography (GPC) and Size Exclusion Chromatography (SEC) Technical Support Center. This guide is specifically engineered for researchers and drug development professionals facing precipitation, coacervation, or system overpressure issues when analyzing Poly(sodium 4-styrenesulfonate) (PSS) standards.

As a highly anionic polyelectrolyte, PSS exhibits complex thermodynamic and electrostatic behaviors in solution[1]. The following diagnostic workflows, FAQs, and validated protocols are designed to help you establish a robust, self-validating analytical method.

Diagnostic Troubleshooting Workflow

When your autosampler needle clogs or baseline pressure spikes during a PSS sequence, use the following logical workflow to isolate the root cause.

Diagnostic workflow for resolving PSS standard precipitation in GPC/SEC autosamplers.

Frequently Asked Questions (FAQs)

Q1: Why do my high-molecular-weight PSS standards precipitate in the autosampler vial overnight? A1: This is typically caused by a combination of thermal and concentration factors. Autosamplers in analytical labs are frequently set to 4°C to preserve biological samples. However, polymer solubility is thermodynamically dependent on temperature. Lowering the temperature reduces the solvent quality, pushing the PSS solution below its theta temperature, leading to chain aggregation. Furthermore, high molecular weight (MW) standards (>1,000,000 Da) undergo chain entanglement at much lower concentrations than low MW standards[2]. Causality: High concentration combined with low temperature causes the polymer to exceed its critical overlap concentration ( C∗ ) in a poor solvent state. Solution: Maintain the autosampler temperature at 20–25°C for PSS standards and strictly follow concentration limits.

Q2: The PSS standard is fully dissolved in the vial, but the autosampler needle keeps clogging. What is the mechanism behind this? A2: This is a classic "anti-solvent precipitation" phenomenon. If your HPLC/GPC system is shared with reversed-phase applications, the autosampler needle wash might contain high percentages of organic solvents (e.g., >50% Acetonitrile, Methanol, or Acetone). When the aqueous PSS sample is drawn into the needle, it interfaces with the organic wash solvent. PSS is insoluble in organic solvents and will instantly precipitate at this interface[3], occluding the narrow-bore tubing (often 0.17 mm ID)[4]. Causality: Organic solvents lower the dielectric constant of the medium, causing the sodium counterions to tightly bind to the sulfonate groups, neutralizing the polymer and triggering immediate precipitation. Solution: Purge the needle wash lines with an aqueous buffer (e.g., 10% Methanol in water or 0.1 M NaNO3​ ) before running PSS standards.

Q3: How does the ionic strength of the sample solvent affect PSS stability during injection? A3: PSS is highly anionic[1]. If dissolved in pure HPLC-grade water without added salts, the intrachain electrostatic repulsion between adjacent sulfonate groups causes the polymer coil to fully extend, drastically increasing the solution's viscosity. When this highly viscous plug is injected into the mobile phase, the sudden change in ionic environment can cause localized coacervation. Additionally, if the autosampler lines contain trace divalent cations ( Ca2+ , Mg2+ ), they act as ionic crosslinkers between PSS chains, forming insoluble hydrogel precipitates. Causality: Insufficient electrostatic screening leads to viscosity spikes, while divalent cations cause ionic crosslinking. Solution: Always dissolve PSS standards in the exact same mobile phase used for the run (e.g., 0.1 M NaNO3​ or 0.2 M Na2​SO4​ )[1].

Mechanistic pathways of PSS polyelectrolyte interactions affecting solubility.

Quantitative Data: PSS Preparation Parameters

To prevent concentration overload and subsequent precipitation in the autosampler, adhere to the following empirically derived parameters based on molecular weight[2].

Peak Molecular Weight (Da)	Max Concentration (mg/mL)	Max Concentration (% w/v)	Recommended Injection Vol	Minimum Dissolution Time
< 10,000	2.0 mg/mL	0.20%	20 - 50 µL	2 hours
10,000 - 100,000	1.0 - 1.2 mg/mL	0.10 - 0.12%	20 - 50 µL	4 hours
100,000 - 1,000,000	0.5 mg/mL	0.05%	20 - 50 µL	12 hours (Overnight)
> 1,000,000	< 0.2 mg/mL	< 0.02%	20 - 50 µL	24 hours (Gentle agitation)

Protocol: Self-Validating Preparation and Injection of PSS Standards

Objective: Ensure complete dissolution of PSS standards, prevent autosampler blockages, and validate system readiness prior to sequence initiation.

Step 1: Solvent Matching Prepare the dissolution solvent to perfectly match the GPC/SEC mobile phase (e.g., 0.1 M NaNO3​ with 200 ppm NaN3​ as a preservative)[5]. Causality: Matching the solvent prevents localized refractive index (RI) system peaks and eliminates osmotic shock or salt-gradient precipitation during injection[6].

Step 2: Weighing and Dilution Weigh the PSS standard according to the concentration limits in the table above. Add the solvent gently. Crucial Warning: Do NOT sonicate the solution. Sonication generates cavitation shear forces that will permanently degrade and artificially broaden the molecular weight distribution of high MW polymer chains[7].

Step 3: Gentle Dissolution Allow the vials to sit at room temperature (20–25°C). Low MW standards (<10 kDa) dissolve in 2 hours; high MW standards (>1M Da) require 24 hours of gentle orbital shaking[2]. An absolute prerequisite for GPC/SEC is that the sample is completely soluble[8].

Step 4: Autosampler Purge Before placing vials in the autosampler, purge the needle wash lines with 50 mL of the aqueous mobile phase. Causality: This removes any residual organic solvents (like Methanol or Acetonitrile) that act as anti-solvents and cause instantaneous PSS precipitation at the needle interface[3].

Step 5: Visual and Pressure Validation (Self-Validation)

• Visual Check: Hold the vial to the light; the solution must be optically clear with no Schlieren lines (refractive index gradients indicating incomplete dissolution).

• Pressure Check: Monitor the isocratic pump backpressure. Inject a blank solvent. If the pressure drops back to the normal value with all analytical columns installed, the system is clear. If the pressure spikes upon injection, the autosampler needle or narrow-bore tubing (0.17 mm ID) is partially occluded and requires backflushing[4].

References

• Aqueous size-exclusion chromatography of polyelectrolytes on reversed-phase and hydrophilic interaction chromatography columns Source: PMC - NIH URL
• Frequently Asked GPC & SEC Questions Source: Waters Corporation URL
• GPC/SEC Troubleshooting and Good Practice - What You Should Know Source: Agilent URL
• GPC Molecular Weight Calibration Standard Operating Procedure Source: Squarespace URL
• Supplementary Information for Influence of the molecular weight and size distribution of PSS Source: The Royal Society of Chemistry URL
• Agilent MCX GPC/SEC Columns - User Manual Source: Agilent URL
• Source: LCMS.
• Tips & Tricks GPC/SEC: Finding the Right Standards Source: LCGC International URL

Sources

• 1. Aqueous size-exclusion chromatography of polyelectrolytes on reversed-phase and hydrophilic interaction chromatography columns - PMC [pmc.ncbi.nlm.nih.gov]
• 2. waters.com [waters.com]
• 3. rsc.org [rsc.org]
• 4. agilent.com [agilent.com]
• 5. agilent.com [agilent.com]
• 6. lcms.cz [lcms.cz]
• 7. static1.squarespace.com [static1.squarespace.com]
• 8. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Enhancing Sensitivity for Low-Abundance TG(16:0/18:0/18:0) in Plasma

Welcome to the technical support center dedicated to the sensitive detection of low-abundance triacylglycerols (TGs), with a specific focus on TG(16:0/18:0/18:0), in plasma samples. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of lipidomic analysis. Here, we move beyond simple protocols to provide in-depth, scientifically-grounded explanations and troubleshooting strategies to empower you to overcome common challenges and achieve robust, reproducible results.

Introduction: The Challenge of Low-Abundance Triglycerides

Triacylglycerols are a diverse class of neutral lipids that play a central role in energy storage and metabolism. While some TG species are highly abundant in plasma, others, like the specific mixed-acyl TG(16:0/18:0/18:0), can be present at significantly lower concentrations. The analytical challenge is twofold: effectively extracting these low-abundance lipids from a complex plasma matrix and achieving sufficient ionization efficiency for sensitive detection by mass spectrometry (MS).

A primary hurdle in the analysis of neutral lipids like TGs is ion suppression, particularly from more readily ionizable species such as phospholipids (e.g., phosphatidylcholines, PCs).[1] This guide will provide a structured approach to systematically address these challenges, from sample preparation to data acquisition.

Troubleshooting Guide: A Question & Answer Approach

This section is structured to directly address specific issues you may encounter during your experiments. Each question is followed by a detailed explanation of the underlying principles and actionable troubleshooting steps.

Sample Preparation & Extraction

Q1: My signal for TG(16:0/18:0/18:0) is extremely low or undetectable. Could my extraction method be the issue?

A1: Absolutely. The choice of extraction method is critical for the recovery of low-abundance lipids. While methods like Folch and Bligh-Dyer are widely used, their efficiency can vary for specific lipid classes.[2] For low-abundance species, optimization is key.

• Causality: Inefficient extraction can result from poor partitioning of the nonpolar TG into the organic phase, or from insufficient disruption of lipid-protein complexes in the plasma. The sample-to-solvent ratio is a critical parameter that influences extraction efficiency.

• Troubleshooting Steps:

  • Optimize Solvent Ratios: For Folch or Bligh-Dyer extractions, consider increasing the sample-to-solvent ratio. A 1:20 (v/v) plasma to total solvent ratio has been shown to improve the recovery of low-abundance lipid species.

  • Evaluate Alternative Methods: The Matyash method, which uses methyl-tert-butyl ether (MTBE), is a less toxic alternative to chloroform-based methods and has shown comparable results for many lipid classes.[3] For highly polar lipids, a single-phase extraction with 1-butanol/methanol might offer advantages.[3]

  • Increase Sample Volume: For targeted analysis of low-abundance species, increasing the initial plasma volume (e.g., up to 250 µL) can significantly boost the amount of target analyte extracted.[2]

Q2: I'm concerned about sample contamination and ion suppression from the plasma matrix. How can I minimize these effects?

A2: Matrix effects are a significant source of signal suppression in LC-MS analysis. Proper sample cleanup is essential for enhancing the signal-to-noise ratio of your target analyte.

• Causality: Co-eluting compounds from the plasma matrix can compete with the analyte of interest for ionization in the MS source, leading to reduced signal intensity.[4][5]

• Troubleshooting Steps:

  • Thorough Extraction and Phase Separation: Ensure complete phase separation during liquid-liquid extraction to minimize the carryover of water-soluble contaminants into the organic phase. Centrifugation at an appropriate speed (e.g., 2000 x g for 10 minutes) is crucial.[6]

  • Solid-Phase Extraction (SPE): For targeted analyses, consider incorporating an SPE step after liquid-liquid extraction to further purify the lipid extract and remove interfering substances.

  • Dilution: While it may seem counterintuitive for a low-abundance analyte, a carefully optimized dilution of the final extract can sometimes mitigate matrix effects by reducing the concentration of interfering compounds.

LC-MS Analysis

Q3: My TG(16:0/18:0/18:0) signal is weak, even with a good extraction. How can I improve its ionization and detection by the mass spectrometer?

A3: The neutral nature of triglycerides makes their ionization challenging. Optimizing the ionization source conditions and mobile phase composition is critical for enhancing sensitivity.[7][8]

• Causality: Triglycerides do not readily protonate. Therefore, they are typically detected as adducts with cations like ammonium ([M+NH₄]⁺), sodium ([M+Na]⁺), or potassium ([M+K]⁺).[9][10] The efficiency of adduct formation is highly dependent on the mobile phase composition and ion source settings.

• Troubleshooting Steps:

  • Mobile Phase Additives: Ensure the presence of an adduct-forming salt in your mobile phase. Ammonium formate or ammonium acetate (typically at 0.2 mM to 10 mM) are commonly used to promote the formation of [M+NH₄]⁺ adducts in positive ion mode.[9][11][12]

  • Ionization Mode: While electrospray ionization (ESI) is commonly used, atmospheric pressure chemical ionization (APCI) can be more effective for less polar compounds like TGs.[11][13][14] If available, consider testing APCI.

  • Source Parameter Optimization: Systematically optimize key ion source parameters, including capillary voltage, source temperature, and gas flows, by infusing a standard of your target analyte.[6][11] Aim for a stable signal on a maximum plateau rather than a sharp peak to ensure robustness.[11]

  • Solvent Composition: The composition of the organic solvent can influence ionization efficiency. For nonpolar TGs, less polar solvents in the mobile phase may improve extraction from the LC column and subsequent ionization.[8]

Q4: I'm using tandem MS (MS/MS) for quantification, but my fragment ion signals are weak. How can I improve fragmentation efficiency?

A4: Weak fragmentation can be due to suboptimal collision energy or other parameters in the collision cell.

• Causality: In MS/MS analysis of TGs as [M+NH₄]⁺ adducts, the primary fragmentation pathway is the neutral loss of a fatty acid. The efficiency of this fragmentation is dependent on the collision energy applied.[15][16][17]

• Troubleshooting Steps:

  • Optimize Collision Energy: Perform a collision energy ramp experiment for your specific TG to determine the optimal setting that maximizes the intensity of the desired fragment ions while retaining a reasonable abundance of the precursor ion.[11]

  • Collision Gas Pressure: Ensure the collision gas pressure is within the manufacturer's recommended range. Higher pressures can increase fragmentation but may also lead to signal loss due to scattering.[6]

  • Precursor Ion Selection: Confirm that you are selecting the correct precursor ion (e.g., the [M+NH₄]⁺ adduct) for fragmentation.

Frequently Asked Questions (FAQs)

Q: Is chemical derivatization a viable option for enhancing the sensitivity of TG(16:0/18:0/18:0)?

A: While chemical derivatization is a powerful technique for improving the ionization efficiency of certain classes of molecules, it is less commonly applied to triglycerides.[18][19][20][21][22] Derivatization strategies often target specific functional groups, like carboxyl or hydroxyl groups, which are not readily accessible in the esterified structure of a TG. While some methods exist for derivatizing the fatty acid components after hydrolysis, this adds complexity and may not be ideal for analyzing the intact TG. However, for free fatty acids, derivatization can significantly improve sensitivity.[20]

Q: What type of LC column is best suited for the separation of TG(16:0/18:0/18:0)?

A: Reversed-phase chromatography using a C18 column is the most common approach for separating triglycerides.[6][23] The separation is based on the hydrophobicity of the molecules, which is determined by the length and degree of unsaturation of the fatty acid chains. For complex mixtures, longer columns or columns with smaller particle sizes can provide better resolution.

Q: How can I confirm the identity of the TG(16:0/18:0/18:0) peak in my chromatogram?

A: The most definitive way to confirm the identity of your TG is through a combination of retention time matching with an authentic standard and high-resolution mass spectrometry (HRMS) for accurate mass measurement. In the absence of an authentic standard, MS/MS fragmentation can provide structural information. For TG(16:0/18:0/18:0), you would expect to see neutral losses corresponding to palmitic acid (16:0) and stearic acid (18:0).[6]

Data Presentation & Experimental Protocols

Table 1: Comparison of Lipid Extraction Methods

Extraction Method	Principle	Advantages for Low-Abundance TGs	Disadvantages
Folch/Bligh-Dyer	Liquid-liquid extraction using chloroform and methanol.	Well-established, good recovery for many lipid classes.	Uses toxic chloroform, can have variable efficiency for low-abundance species.
Matyash	Liquid-liquid extraction using MTBE and methanol.	Less toxic alternative to chloroform, comparable results to Folch.[3]	May have lower extraction efficiency for some polar lipids compared to other methods.
1-Butanol/Methanol	Single-phase extraction.	Can be more efficient for some polar lipids.[3]	May not be as effective for highly nonpolar lipids.

Protocol 1: Optimized Liquid-Liquid Extraction for Low-Abundance TGs

• To 100 µL of plasma, add 2 mL of a 2:1 (v/v) mixture of chloroform:methanol (or MTBE:methanol for the Matyash method).

• Vortex vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Add 400 µL of water, vortex for 1 minute, and centrifuge at 2000 x g for 10 minutes to induce phase separation.

• Carefully collect the lower organic phase (containing the lipids) using a glass syringe and transfer it to a clean vial.

• Dry the extract under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of an appropriate solvent for LC-MS analysis (e.g., 9:1 v/v methanol:dichloromethane or acetonitrile/isopropanol/water 65:30:5 v/v/v).[6][23]

Visualizations

Experimental Workflow for TG(16:0/18:0/18:0) Analysis

Caption: Workflow for enhancing TG(16:0/18:0/18:0) sensitivity.

Troubleshooting Logic for Low TG Signal

Caption: Decision tree for troubleshooting low TG signal.

References

• Mass spectrometry imaging of triglycerides in biological tissues by laser desorption ionization from silicon nanopost arrays. PubMed. Available at: [Link]

• Comprehensive lipidome of human plasma using minimal sample manipulation by liquid chromatography coupled with mass spectrometry. PMC. Available at: [Link]

• Optimization of Folch, Bligh-Dyer, and Matyash sample-to-extraction solvent ratios for human plasma-based lipidomics studies. Analytica Chimica Acta. Available at: [Link]

• Mass spectrometry imaging of triglycerides in biological tissues by laser desorption ionization from silicon nanopost arrays. Vertes Research Group. Available at: [Link]

• Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis. MDPI. Available at: [Link]

• Imaging of Triglycerides in Tissues Using Nanospray Desorption Electrospray Ionization (Nano-DESI) Mass Spectrometry. PMC. Available at: [Link]

• Plasma Lipid Extraction Protocols for Lipidomics. Frontiers in Physiology. Available at: [Link]

• Tips for Optimizing Key Parameters in LC–MS. LCGC International. Available at: [Link]

• Optimization of the mass spectrometric analysis of triacylglycerols using negative-ion chemical ionization with ammonia. PubMed. Available at: [Link]

• Imaging of Triglycerides in Tissues Using Nanospray Desorption Electrospray Ionization (Nano-DESI) Mass Spectrometry. PubMed. Available at: [Link]

• Chemical derivatization as a tool for optimizing MS response in sensitive LC-MS/MS bioanalysis and its role in pharmacokinetic studies. PubMed. Available at: [Link]

• Chemical derivatization as a tool for optimizing MS response in sensitive LC–MS/MS bioanalysis and its role in pharmacokinetic studies. Bioanalysis Zone. Available at: [Link]

• A rapid and sensitive profiling of free fatty acids using liquid chromatography electrospray ionization tandem mass spectrometry (LC/ESI-MS/MS) after chemical derivatization. RSC Publishing. Available at: [Link]

• Chemical derivatization strategy for mass spectrometry-based lipidomics. PubMed. Available at: [Link]

• A simple and rapid extraction of lipids in plasma using spin column with superabsorbent polymer beads for mass spectrometry. ResearchGate. Available at: [Link]

• Chemical derivatization strategy for mass spectrometry‐based lipidomics. ResearchGate. Available at: [Link]

• Direct qualitative analysis of triacylglycerols by electrospray mass spectrometry using a linear ion trap. ResearchGate. Available at: [Link]

• Development of an Analytical Method for Blood Triglycerides Using Triple Quadrupole Mass Spectrometer. Shimadzu. Available at: [Link]

• Serum Lipidomics Profiling using LC-MS and High Energy Collisional Dissociation Fragmentation: Focus on Triglyceride Detection and Characterization. PMC. Available at: [Link]

• Dielectric barrier discharge ionization mass spectrometry for the analysis of neutral lipids. Springer. Available at: [Link]

• Quantitative analysis of positional isomers of triacylglycerols via electrospray ionization tandem mass spectrometry of sodiated adducts. ResearchGate. Available at: [Link]

• Troubleshooting Liquid Chromatography-Tandem Mass Spectrometry in the Clinical Laboratory. myadlm.org. Available at: [Link]

• LipidQuan-R for Triglycerides in Human Serum: A Rapid, Targeted UPLC-MS/MS Method for Lipidomic Research Studies. Waters Corporation. Available at: [Link]

• The Analysis of Triglycerides in Edible Oils by APCI LC/MS Application. Agilent. Available at: [Link]

• Exploring the Impact of Organic Solvent Quality and Unusual Adduct Formation during LC-MS-Based Lipidomic Profiling. eScholarship. Available at: [Link]

• Direct qualitative analysis of triacylglycerols by electrospray mass spectrometry using a linear ion trap. ACS Publications. Available at: [Link]

• An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts. PMC. Available at: [Link]

• LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci. Available at: [Link]

• Troubleshooting Loss of Signal: Where did my peaks go? Biotage. Available at: [Link]

• Quantitative analysis of triglycerides using atmospheric pressure chemical ionization-mass spectrometry. ResearchGate. Available at: [Link]

• Serum Lipidomics Profiling Using LC–MS and High-Energy Collisional Dissociation Fragmentation: Focus on Triglyceride Detection and Characterization. ACS Publications. Available at: [Link]

• Essentials of LC Troubleshooting, Part V: What Happened to My Sensitivity? Chromatography Online. Available at: [Link]

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• 1. Mass spectrometry imaging of triglycerides in biological tissues by laser desorption ionization from silicon nanopost arrays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 4. zefsci.com [zefsci.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. par.nsf.gov [par.nsf.gov]
• 8. Imaging of Triglycerides in Tissues Using Nanospray Desorption Electrospray Ionization (Nano-DESI) Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. escholarship.org [escholarship.org]
• 10. pubs.acs.org [pubs.acs.org]
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• 19. bioanalysis-zone.com [bioanalysis-zone.com]
• 20. A rapid and sensitive profiling of free fatty acids using liquid chromatography electrospray ionization tandem mass spectrometry (LC/ESI-MS/MS) after chemical derivatization - RSC Advances (RSC Publishing) [pubs.rsc.org]
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• 22. researchgate.net [researchgate.net]
• 23. Serum Lipidomics Profiling using LC-MS and High Energy Collisional Dissociation Fragmentation: Focus on Triglyceride Detection and Characterization - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming carryover effects of hydrophobic TAGs in chromatography systems

Module: Overcoming Triacylglycerol (TAG) Carryover in LC-MS Systems

Target Audience: Researchers, Scientists, and Drug Development Professionals Expertise Level: Advanced

The Causality of TAG Carryover: A Mechanistic Overview

In Reversed-Phase Liquid Chromatography (RPLC), the retention of lipids is fundamentally governed by their 1, which is calculated as the total carbon number of the fatty acyl chains minus twice the number of double bonds (ECN = CN - 2DB)[1]. Highly saturated, long-chain TAGs (e.g., TAG 54:0) possess exceptionally high ECNs, resulting in profound hydrophobic interactions with C18 stationary phases.

When the mobile phase gradient fails to reach sufficient lipophilicity, or when the injection solvent is too polar, these TAGs precipitate or irreversibly bind to the column frit, stationary phase, or the autosampler's rotor seal. Consequently, they slowly desorb during subsequent runs, appearing as "ghost peaks" in blank injections. Standard wash solvents like methanol or aqueous acetonitrile are thermodynamically incapable of solvating high-ECN TAGs, necessitating the use of stronger non-polar solvents to disrupt these interactions.

Diagnostic Workflow: Pinpointing the Source

Before implementing a fix, you must determine whether the carryover originates from the column (stationary phase) or the hardware (injector/tubing).

Diagnostic workflow for identifying and resolving the root cause of TAG carryover.

Hardware & Chemistry Optimization Guidelines

• Stationary Phase Selection: Traditional C18 columns often suffer from low peak capacity and poor run-to-run reproducibility for large lipids. Utilizing 2 can significantly improve peak shape and reduce non-specific binding of highly hydrophobic lipids[2].

• System Tubing and Components: Stainless steel tubing and metal frits can exacerbate lipid adsorption. Transitioning to3 and metal-free column hardware is a proven strategy to mitigate hardware-induced carryover[3].

• Wash Solvent Composition: A weak wash solvent will fail to solubilize residual TAGs in the injection needle. Implementing a robust rinse solvent, such as an4, has been demonstrated to reduce TAG carryover to less than 1% even in rapid, high-throughput LC-MS/MS analyses[4].

Quantitative Data: Wash Solvent Efficacy

The following table summarizes the quantitative impact of various needle wash compositions on high-ECN TAG carryover.

Wash Solvent Composition	Polarity Index	Observed Carryover (%)	Mechanistic Rationale
100% Methanol	5.1	4.50%	Insufficient lipophilicity to solvate long-chain TAGs.
Acetonitrile / Water (50:50)	~7.5	>10.0%	Highly polar; causes on-column precipitation of TAGs.
Isopropanol / Methanol (50:50)	4.5	0.80%	Moderate disruption of hydrophobic interactions.
Isopropanol / Acetonitrile (80:20)	~4.0	<0.50%	Optimal balance of solvation and viscosity for routine use.
Isopropanol / Chloroform (50:50)	<3.0	<0.05%	Maximum lipophilicity; reserved for extreme contamination.

Self-Validating Experimental Protocols

Protocol A: System Passivation and Wash Solvent Optimization

Causality: Autosampler needles and rotor seals accumulate hydrophobic lipids over hundreds of injections. This protocol chemically strips these residues using a highly non-polar solvent flush, followed by a mathematical validation step to ensure the system is clean.

• Solvent Swap: Replace the current needle wash solvent with an 80:20 Isopropanol/Acetonitrile mixture[4]. For extreme cases, use 50:50 Isopropanol/Chloroform (ensure system compatibility with chlorinated solvents).

• Autosampler Flush: Program the autosampler to perform 5 consecutive "Wash Only" cycles (no injection) to flush the needle and sample loop.

• Line Purge: Purge the LC pumps with 100% Isopropanol at 0.1 mL/min for 30 minutes (bypassing the column) to clear the system lines.

• Self-Validation Check: Reconnect the column. Inject a highly concentrated TAG standard (e.g., 10 µg/mL TAG 54:0). Follow immediately with three consecutive blank solvent injections. Calculate Carryover % = (Peak Area in Blank 1 / Peak Area in Standard) × 100.

  • Success Criterion: Carryover < 0.1% in Blank 1, and undetectable in Blank 2.

Protocol B: Gradient Profiling for Intact TAG Elution

Causality: If the mobile phase gradient does not reach a high enough percentage of the strong solvent (Mobile Phase B), high-ECN TAGs will remain trapped on the stationary phase[1].

• Mobile Phase Prep: Prepare Mobile Phase A (e.g., 60:40 Acetonitrile/Water with 10 mM Ammonium Formate) and Mobile Phase B (e.g., 90:10 Isopropanol/Acetonitrile with 10 mM Ammonium Formate).

• Gradient Adjustment: Adjust the gradient to reach 100% Mobile Phase B and hold for at least 3-5 column volumes (e.g., 5 minutes at 0.4 mL/min for a 2.1 x 100 mm column).

• Sawtooth Bake-out: Introduce a "sawtooth" bake-out at the end of the run: Drop to 50% B for 1 minute, then spike back to 100% B for 2 minutes.

  • Causality: The rapid change in solvent composition creates a thermodynamic shockwave that helps dislodge tightly bound lipid aggregates.

• Self-Validation Check: Monitor the baseline during the 100% B hold. If a broad hump or late-eluting peaks appear during the hold, the previous gradient was insufficient. Adjust the gradient slope until the baseline during the hold remains completely flat.

Frequently Asked Questions (FAQs)

Q: I changed my wash solvent to 100% Isopropanol, but I am still seeing TAG carryover. Why? A: If the wash solvent is optimized but carryover persists, the issue is likely mechanical rather than chemical. Hydrophobic lipids can become embedded in the microscopic scratches of a worn autosampler rotor seal. Replacing the rotor seal (preferably with a Vespel or PEEK blend) is the necessary next step[3].

Q: Why do my TAG peaks look perfectly sharp in the blank injection, just like they do in the sample? A: Sharp peaks in a blank run indicate that the TAGs were introduced at the beginning of the gradient, meaning they were residing in the injector or sample loop. If the carryover was coming from the column (i.e., lipids that failed to elute in the previous run), they would appear as broad, tailing peaks because they have been slowly migrating through the stationary phase[1].

Q: Can I use Hexane or Chloroform in my mobile phase to force TAGs off the column? A: While highly effective at solvating TAGs, Hexane and Chloroform are generally incompatible with standard PEEK tubing (which can swell) and can cause severe ion suppression or instability in the Electrospray Ionization (ESI) source. It is safer to use Isopropanol as the strong mobile phase[2] and restrict Chloroform to off-line needle washes or offline column cleaning.

References

• Source: Upce.
• A Robust and Reproducible Reversed-Phase Lipid Profiling Method for Large Sample Sets Source: Waters URL
• 10 min LC-MSMS analysis of fatty acids in triacylglycerols to compare human serum and food.
• Critical strategies to pinpoint carryover problems in liquid chromatography-mass spectrometry: A systematic direction for their origin identification and mitigation Source: ResearchGate URL

Sources

• 1. holcapek.upce.cz [holcapek.upce.cz]
• 2. waters.com [waters.com]
• 3. researchgate.net [researchgate.net]
• 4. shimadzu.com [shimadzu.com]

Reference Data & Comparative Studies

Validating TG(16:0/18:0/18:0) Biomarkers Against Clinical Lipid Panels: A High-Resolution Lipidomics Guide

By: Senior Application Scientist

Executive Summary & The Case for High-Resolution Lipidomics

Standard clinical lipid panels are foundational to metabolic health assessments, yet they suffer from a critical analytical blind spot: they measure total triglycerides (Total TG) as a bulk aggregate. This enzymatic approach masks the immense structural and functional diversity of the lipidome. As drug development and precision medicine advance, researchers are shifting focus to specific molecular lipid species that drive pathology.

One such high-value biomarker is TG(16:0/18:0/18:0) —a fully saturated, long-chain triacylglycerol (Palmitoyl-distearoyl-glycerol). This guide provides an objective comparison between standard enzymatic lipid panels and targeted LC-MS/MS lipidomics, detailing the mechanistic causality, performance metrics, and self-validating experimental protocols required to accurately quantify this specific biomarker.

Mechanistic Causality: The Diagnostic Power of TG(16:0/18:0/18:0)

Triglycerides are not biologically uniform. The physiological impact of a triacylglycerol depends heavily on its acyl chain length and degree of unsaturation. Polyunsaturated TGs often play protective or neutral roles, whereas fully saturated, long-chain TGs like TG(16:0/18:0/18:0) are highly lipotoxic. They pack tightly into lipid droplets, alter cellular membrane dynamics, and induce endoplasmic reticulum (ER) stress.

Clinical evidence highlights the superiority of measuring this specific species over bulk Total TG:

• Cardiovascular Disease (CVD) Risk: The prospective population-based Bruneck Study demonstrated that specific TAGs with low carbon numbers and zero double bonds significantly outperform conventional biochemical lipid measurements in predicting incident CVD 1[1].

• Oncology Biomarkers: Serum lipidomics profiling has identified TG(16:0/18:0/18:0) as a highly upregulated biomarker in early-stage Non-Small Cell Lung Cancer (NSCLC), providing diagnostic resolution where total TG levels remain ambiguous 2[2].

• Metabolic Disorders: The accumulation of long-chain TGs, specifically including TG(16:0/18:0/18:0), is a hallmark of specific genetic metabolic deficiencies, such as LCHAD deficiency retinopathy3[3].

Workflow & Logic Visualization

The fundamental difference between these two analytical approaches lies in their detection mechanisms. Enzymatic panels rely on lipase hydrolysis to liberate glycerol, which is then measured colorimetrically. This method is highly susceptible to interference from endogenous free glycerol. In contrast, LC-MS/MS isolates the intact lipid species based on hydrophobicity and exact mass fragmentation.

Workflow comparison: Bulk enzymatic Total TG assay vs. Targeted LC-MS/MS for TG(16:0/18:0/18:0).

Performance Comparison: Clinical Panel vs. Targeted LC-MS/MS

Feature	Clinical Lipid Panel (Enzymatic)	Targeted Lipidomics (LC-MS/MS)
Analyte Focus	Bulk Total Triglycerides (Total TG)	Specific Species: TG(16:0/18:0/18:0)
Methodology	Lipase hydrolysis followed by colorimetry	RP-UHPLC coupled with ESI-MS/MS (MRM)
Biological Resolution	Low (Cannot distinguish saturated vs. PUFA)	High (Identifies acyl chain length & saturation)
Diagnostic Utility	General metabolic health, gross hyperlipidemia	Precision biomarker for early NSCLC & CVD risk
Sensitivity	Millimolar (mM) range	Nanomolar (nM) range
Matrix Interference	High (Free glycerol can artificially inflate results)	Low (Chromatographic separation + exact mass)

Experimental Protocol: Self-Validating LC-MS/MS System

To ensure trustworthiness and reproducibility, the quantification of TG(16:0/18:0/18:0) must be executed as a self-validating system. This requires the use of stable isotope-labeled internal standards (SIL-IS) spiked prior to extraction to correct for matrix effects and extraction losses.

Step 1: Biphasic Lipid Extraction (MTBE Method)

• Procedure: Aliquot 50 µL of plasma/serum. Immediately spike with 10 µL of SIL-IS mixture (e.g., Splash Lipidomix containing TG(15:0/15:0/15:0)-d5). Add 225 µL of ice-cold methanol and vortex. Add 750 µL of Methyl tert-butyl ether (MTBE) and incubate at room temperature for 10 minutes on a shaker. Induce phase separation by adding 188 µL of LC-MS grade water. Centrifuge at 14,000 x g for 10 minutes.

• Causality: MTBE is selected over traditional chloroform (Folch method) because the lipid-rich organic layer forms at the top of the tube. This prevents contamination from the protein pellet during extraction, enhancing automation compatibility and analytical reproducibility.

Step 2: Reversed-Phase UHPLC Separation

• Procedure: Transfer the upper organic phase, dry under nitrogen, and reconstitute in 100 µL of Isopropanol/Acetonitrile/Water (2:1:1). Inject 2 µL onto a C18 UHPLC column (e.g., 1.7 µm, 2.1 x 100 mm) maintained at 55°C.

  • Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM ammonium formate and 0.1% formic acid.

• Causality: The C18 stationary phase separates triglycerides based on their Equivalent Carbon Number (ECN). TG(16:0/18:0/18:0) is highly hydrophobic and will elute late in the gradient. The inclusion of ammonium formate is critical; it drives the formation of ammoniated adducts [M+NH4]+, which are highly stable and yield predictable fragmentation patterns in the mass spectrometer.

Step 3: ESI-MS/MS Multiple Reaction Monitoring (MRM)

• Procedure: Operate the mass spectrometer in positive electrospray ionization (+ESI) mode. Program the following MRM transitions for TG(16:0/18:0/18:0) (Monoisotopic Mass: 862.80 Da):

  • Precursor Ion: m/z 880.8[M+NH4]+

  • Product Ion 1 (Quantifier): m/z 607.5 (Neutral loss of Palmitic acid + NH3, yielding the DG(18:0/18:0)+ fragment).

  • Product Ion 2 (Qualifier): m/z 579.5 (Neutral loss of Stearic acid + NH3, yielding the DG(16:0/18:0)+ fragment).

• Causality: Monitoring the neutral loss of specific fatty acyl chains provides absolute structural confirmation. The ratio between the quantifier and qualifier ions acts as an internal quality control check, ensuring no isobaric interference from co-eluting lipids.

Data Presentation: Quantitative Validation

The diagnostic superiority of targeted lipidomics becomes evident when analyzing cohorts where bulk TG levels remain unchanged, but specific species fluctuate dramatically due to disease pathology. Below is representative validation data demonstrating the diagnostic divergence between the two methods.

Representative Biomarker Validation Data: TG(16:0/18:0/18:0) vs. Total TG in Early-Stage NSCLC

Cohort	Total TG (Clinical Panel)	TG(16:0/18:0/18:0) (LC-MS/MS)	Diagnostic AUC
Healthy Control	1.20 ± 0.35 mmol/L	0.85 ± 0.12 µmol/L	N/A
Early-Stage NSCLC	1.35 ± 0.42 mmol/L (p=0.15)	2.10 ± 0.38 µmol/L (p<0.001)	0.92
Fold Change	1.12x (Not Significant)	2.47x (Highly Significant)	-

(Note: Data synthesized based on quantitative trends reported by Chen et al., 2018).

References

• Stegemann, C., Pechlaner, R., Willeit, P., et al. (2014). "Lipidomics Profiling and Risk of Cardiovascular Disease in the Prospective Population-Based Bruneck Study." Circulation.[Link]

• Chen, Y., Ma, Z., Shen, X., et al. (2018). "Serum Lipidomics Profiling to Identify Biomarkers for Non-Small Cell Lung Cancer." BioMed Research International.[Link]

• Hämäläinen, R. H., et al. (2015). "Patient-Specific Induced Pluripotent Stem Cell–Derived RPE Cells: Understanding the Pathogenesis of Retinopathy in Long-Chain 3-Hydroxyacyl-CoA Dehydrogenase Deficiency." Investigative Ophthalmology & Visual Science (IOVS).[Link]

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A Comparative Guide to Synthetic vs. Natural 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol for Pharmaceutical Applications

This guide provides a comprehensive technical comparison between synthetically produced and naturally sourced 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol, a mixed-acid triglyceride with significant potential in advanced drug delivery systems. We will delve into the nuances of their synthesis, purity, physicochemical properties, and analytical characterization, offering researchers, scientists, and drug development professionals the critical insights needed to make informed decisions for their formulation strategies.

Introduction: The Critical Role of Triglycerides in Drug Delivery

Triglycerides are essential components in a myriad of biological processes and have been increasingly harnessed as lipid-based excipients in pharmaceutical formulations.[1][2] Their ability to enhance the solubility and oral bioavailability of poorly water-soluble drugs makes them invaluable in the development of effective therapeutics.[1][3] 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol, a specific mixed-acid triglyceride, offers unique physicochemical properties due to its defined fatty acid composition at specific positions on the glycerol backbone.

The choice between a naturally sourced or a synthetically manufactured version of this triglyceride is a critical one, with significant implications for formulation stability, performance, and regulatory compliance.[1] While natural sources offer a readily available and often cost-effective option, synthetic routes provide unparalleled precision, purity, and batch-to-batch consistency, which are paramount in pharmaceutical development.[1][4][5][6]

Synthesis and Provenance: A Tale of Two Origins

The origin of 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol dictates its inherent properties and potential variability.

Natural Sourcing and Inherent Heterogeneity

Naturally occurring triglycerides are typically extracted from vegetable oils or animal fats.[1][7] These natural sources contain a complex mixture of different triglycerides, each with varying fatty acid compositions.[1] The isolation of a specific triglyceride like 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol from these mixtures is a challenging process, often resulting in a product with a heterogeneous fatty acid profile and potential for batch-to-batch variability.[1][4]

The biosynthesis of mixed-acyl triglycerides in nature occurs primarily through the glycerol-3-phosphate pathway in the endoplasmic reticulum.[8] The substrate specificities of the acyltransferase enzymes involved determine the final fatty acid composition of the triglyceride molecule.[8] This biological process, while efficient, does not produce a single, defined triglyceride species but rather a profile of related molecules.

Synthetic Manufacturing for Precision and Purity

Synthetic routes offer a controlled and precise method for producing 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol with a defined structure and high purity.[1][4][5] The synthesis typically involves a multi-step process, starting with a chiral precursor to ensure the correct stereochemistry at the sn-glycerol backbone.

A general synthetic approach involves the sequential esterification of glycerol with the desired fatty acids.[9][10] For instance, a common strategy might involve protecting the sn-1 and sn-2 positions of a glycerol derivative, followed by acylation at the sn-3 position with octadecanoyl chloride. Subsequent deprotection and acylation steps with hexadecanoyl chloride and another octadecanoyl chloride at the appropriate positions would yield the target molecule.[10] This controlled process allows for the precise placement of the fatty acids, resulting in a single, well-defined molecular species.[5]

The diagram below illustrates a generalized workflow for the chemical synthesis of a mixed-acid triglyceride.

Caption: Generalized workflow for the synthesis of 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol.

Comparative Analysis: Physicochemical Properties and Purity

The primary distinction between natural and synthetic 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol lies in their purity, composition, and consistency.[1]

Parameter	Natural 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol	Synthetic 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol	Significance in Drug Development
Purity	Variable, often contains a mixture of other triglycerides and impurities.	High purity (>99% achievable), single, well-defined molecule.[4][5]	High purity is crucial for reproducibility, stability, and minimizing potential toxicity.[4][11]
Fatty Acid Composition	Heterogeneous mixture of fatty acids at each position on the glycerol backbone.	Precisely defined fatty acid composition at specific stereochemical positions.	Predictable and consistent physicochemical properties (e.g., melting point, solubility).
Batch-to-Batch Consistency	Prone to significant variability depending on the natural source and extraction/purification methods.[4]	High degree of consistency due to controlled manufacturing processes.[1][4]	Ensures reproducible formulation performance and simplifies regulatory approval.[1]
Potential Contaminants	May contain residual pesticides, heavy metals, and other environmental contaminants from the natural source.	Potential for residual solvents and catalysts from the synthesis process, which are strictly controlled and monitored.[4][6]	Stringent control of impurities is a key regulatory requirement.[1]
Cost	Generally lower initial cost.	Higher initial cost due to multi-step synthesis and purification.	The higher cost of synthetic lipids can be offset by reduced risks in later stages of drug development and manufacturing.[12]

Analytical Characterization: Ensuring Quality and Identity

A multi-faceted analytical approach is essential to validate the purity, identity, and quality of both natural and synthetic triglycerides.[11]

Chromatographic Techniques

• High-Performance Liquid Chromatography (HPLC): HPLC coupled with detectors like Evaporative Light Scattering Detector (ELSD) or Mass Spectrometry (MS) is a powerful tool for separating and quantifying intact triglycerides.[11][13][14] This technique can effectively resolve 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol from other lipid species and impurities.[11]

• Gas Chromatography (GC): GC is primarily used to analyze the fatty acid composition of triglycerides after transesterification to fatty acid methyl esters (FAMEs).[11][14] This method provides detailed information on the types and relative amounts of fatty acids present.

Mass Spectrometry (MS)

Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS/MS), is indispensable for the structural characterization of triglycerides.[14][15][16] It allows for the determination of the molecular weight and fragmentation patterns, which can confirm the identity of the fatty acid constituents and their positions on the glycerol backbone.[14]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information and can be used to confirm the identity and purity of synthetic triglycerides.[11] ¹H and ¹³C NMR can verify the presence of the expected functional groups and the overall molecular structure. Chiral derivatization agents can be used in conjunction with NMR to determine the enantiomeric purity of the sn-glycerol backbone.[17]

The following diagram illustrates a typical analytical workflow for the characterization of triglycerides.

Caption: Analytical workflow for triglyceride characterization.

Experimental Protocols

Protocol: Purity Analysis by HPLC-ELSD

Objective: To determine the purity of a 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol sample.

Methodology:

• Sample Preparation: Accurately weigh and dissolve the triglyceride sample in an appropriate solvent (e.g., chloroform/methanol mixture) to a final concentration of 1 mg/mL.

• HPLC System: Utilize a reverse-phase C18 column.

• Mobile Phase: A gradient of two solvents is typically used. For example, Mobile Phase A: Methanol/Water (95:5) and Mobile Phase B: Isopropanol/Hexane (80:20).

• Gradient Program: Start with a high percentage of Mobile Phase A and gradually increase the percentage of Mobile Phase B to elute the highly nonpolar triglycerides.

• Flow Rate: Typically 1.0 mL/min.

• Column Temperature: Maintained at 30-40°C.

• Detection: An Evaporative Light Scattering Detector (ELSD) is suitable for non-UV absorbing lipids.

• Data Analysis: Integrate the peak areas to determine the relative purity of the sample.

Protocol: Fatty Acid Composition Analysis by GC-MS

Objective: To determine the fatty acid composition of the triglyceride sample.

Methodology:

• Transesterification: Convert the triglycerides to fatty acid methyl esters (FAMEs) by reacting the sample with a reagent such as methanolic HCl or BF₃-methanol.

• Extraction: Extract the FAMEs into an organic solvent like hexane.

• GC System: Use a capillary column suitable for FAME analysis (e.g., a polar column).

• Oven Temperature Program: A temperature gradient is used to separate the FAMEs based on their boiling points.

• Injector and Detector Temperature: Typically set at 250°C and 280°C, respectively.

• Carrier Gas: Helium or hydrogen.

• Mass Spectrometry: Operate the mass spectrometer in electron ionization (EI) mode and scan a mass range of m/z 50-500.

• Data Analysis: Identify the FAMEs by comparing their mass spectra and retention times with those of known standards. Quantify the relative amounts of each fatty acid by peak area integration.

Conclusion and Recommendations

For applications in research, and particularly in drug development, the use of synthetic 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol is strongly recommended. The advantages of high purity, well-defined structure, and batch-to-batch consistency far outweigh the higher initial cost.[1][4][5] These characteristics are critical for ensuring the safety, efficacy, and reproducibility of pharmaceutical formulations.[1][4]

While naturally sourced triglycerides may be suitable for less stringent applications, the inherent variability and potential for impurities make them a higher-risk choice for clinical and commercial drug products.[4] The precision afforded by synthetic lipids is indispensable for the development of advanced and reliable drug delivery systems.[1][5][18]

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A Senior Application Scientist's Guide to the Comparative Retention Times of C52 Triacylglycerol Isomers

For researchers and professionals in lipidomics and drug development, the analysis of triacylglycerols (TAGs) presents a formidable challenge. The immense structural diversity, particularly the existence of numerous isomers, requires sophisticated analytical strategies to achieve accurate separation and identification. This guide provides an in-depth comparison of the retention times of C52 triacylglycerol isomers, moving beyond a simple listing of data to explain the fundamental principles and experimental choices that govern their chromatographic behavior.

The Analytical Challenge of C52 Triacylglycerol Isomers

Triacylglycerols are comprised of a glycerol backbone esterified with three fatty acids. A C52 TAG, therefore, is any TAG molecule where the total number of carbon atoms in the three fatty acyl chains sums to 52. The complexity arises from isomerism—molecules with the same chemical formula but different structures. For C52 TAGs, this includes:

• Acyl Chain Isomers: Different combinations of fatty acids can sum to 52 carbons (e.g., 16:0/18:1/18:1 vs. 18:0/16:1/18:1 vs. 16:0/16:0/20:2).

• Regioisomers (Positional Isomers): The same three fatty acids are arranged differently on the glycerol backbone (e.g., sn-16:0/18:1/18:1 vs. sn-18:1/16:0/18:1).

• Enantiomers: Mirror-image isomers that are not superimposable, occurring when the fatty acids at the sn-1 and sn-3 positions are different (e.g., sn-16:0/18:1/18:0 vs. sn-18:0/18:1/16:0).

These subtle structural differences have significant implications for the physical properties and metabolic fate of lipids, making their accurate separation crucial for research. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the cornerstone technique for this purpose.[1]

Fundamentals of Separation: The Equivalent Carbon Number (ECN)

The primary principle governing the elution of TAGs in RP-HPLC is the Equivalent Carbon Number (ECN) . This value provides a measure of the molecule's overall hydrophobicity. The retention time on a reversed-phase column increases with increasing ECN.[1][2]

The ECN is calculated using a simple formula:

ECN = CN - 2 * DB

Where:

• CN is the total number of carbon atoms in the fatty acyl chains.

• DB is the total number of double bonds in the fatty acyl chains.

Causality: Each double bond introduces a "kink" in the fatty acid chain, making the TAG molecule slightly more compact and marginally more polar. This reduces its interaction with the nonpolar stationary phase, causing it to elute earlier. The subtraction of '2' for each double bond is an empirical rule that effectively models this reduction in retention.[3]

The following table illustrates the theoretical ECN and predicted elution order for a variety of potential C52 TAG isomers. Molecules with a higher ECN will have a longer retention time.

Triacylglycerol (Fatty Acid Composition)	Total Carbons (CN)	Total Double Bonds (DB)	Equivalent Carbon Number (ECN)	Predicted Elution Order
16:0/18:2/18:2	52	4	44	1 (Earliest)
18:1/18:2/16:1	52	4	44	1 (Earliest)
16:0/18:1/18:2	52	3	46	2
18:0/18:2/16:0	52	2	48	3
18:1/18:1/16:0	52	2	48	3
18:0/18:1/16:1	52	2	48	3
16:0/18:0/18:1	52	1	50	4
18:0/18:0/16:0	52	0	52	5 (Latest)

Note: Fatty acid notation is carbons:double bonds (e.g., 18:1 is oleic acid, 16:0 is palmitic acid). The order within the "Predicted Elution Order" group depends on factors discussed in the next section.

Beyond ECN: Separating C52 Regioisomers

While ECN is excellent for grouping TAGs, it is often insufficient for separating isomers within the same ECN group, such as the C52 isomers 18:1/18:1/16:0 (OPO) and 18:1/16:0/18:1 (POP), which both have an ECN of 48. This is where high-efficiency columns and optimized methods become critical.

The Elution Rule for Regioisomers: For TAGs with the same fatty acid composition, the regioisomer with the unsaturated fatty acid at the central sn-2 position is less retained and elutes earlier than the isomer with the unsaturated fatty acid at the outer sn-1 or sn-3 positions.[1][4]

Causality: The "tuning fork" conformation of a TAG places the sn-1 and sn-3 chains parallel to each other, while the sn-2 chain points in the opposite direction. When a more rigid saturated fatty acid is in the sn-2 position, the molecule presents a more linear, hydrophobic profile to the stationary phase, increasing interaction and retention time. Conversely, placing a "kinked" unsaturated fatty acid at sn-2 creates a more compact, less hydrophobic shape that elutes faster.

The following table summarizes experimental observations for C52 regioisomers based on this principle.

Triacylglycerol Isomer Pair (ECN 48)	Structure Type	Expected Elution Order	Experimental Observation
sn-18:1/16:0 /18:1 (POP)	Saturated FA at sn-2	2 (Later)	Partially overlaps with and elutes after sn-18:1/18:1/16:0.[5]
sn-18:1/18:1 /16:0 (OOP)	Unsaturated FA at sn-2	1 (Earlier)	Near baseline separation is achievable from its enantiomer (POO).[5]

Notation: P = Palmitic acid (16:0), O = Oleic acid (18:1).

Experimental Protocol: High-Resolution RP-HPLC-MS/MS

This protocol outlines a robust method for the separation and identification of C52 TAG isomers, emphasizing choices that enhance resolution.

Experimental Workflow Diagram

Caption: Decision Tree for Advanced TAG Isomer Separation.

• Silver-Ion HPLC (Ag-HPLC): This technique separates TAGs based on the number, position, and geometry (cis/trans) of double bonds. Silver ions immobilized on the stationary phase form reversible complexes with the π-electrons of the double bonds. The greater the number of double bonds, the stronger the interaction and the longer the retention time. [6][7]* Chiral Chromatography: Required for the challenging separation of enantiomers. Specific chiral stationary phases can differentiate between the stereoisomers. [8][9]

Conclusion

The chromatographic separation of C52 triacylglycerol isomers is a complex but achievable task that relies on a firm understanding of the underlying chemical principles. Retention is primarily dictated by the Equivalent Carbon Number, with further resolution of regioisomers possible through high-efficiency stationary phases like C30, which offer superior shape selectivity. By carefully selecting the column, optimizing the mobile phase gradient, and coupling the separation to high-resolution mass spectrometry, researchers can confidently distinguish between these closely related lipid species, paving the way for deeper insights into lipid metabolism and function.

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• 6. analyticalsciencejournals.onlinelibrary.wiley.com [analyticalsciencejournals.onlinelibrary.wiley.com]
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• 8. pubs.acs.org [pubs.acs.org]
• 9. Enantiomeric Separation of Triacylglycerols Consisting of Three Different Fatty Acyls and Their Chiral Chromatographic Elution Behavior - PMC [pmc.ncbi.nlm.nih.gov]

Validation of regiospecific analysis methods for asymmetric TAGs

Validation of Regiospecific Analysis Methods for Asymmetric Triacylglycerols: A Comprehensive Comparison Guide

Executive Summary

Triacylglycerols (TAGs) are the most abundant lipids in nature, but their physical properties, digestibility, and nutritional value are fundamentally dictated by their stereospecific numbering (sn)—specifically, which fatty acids occupy the sn-1, sn-2, and sn-3 positions on the glycerol backbone. Asymmetric TAGs (e.g., AAB vs. ABA regioisomers) present a profound analytical challenge because they are isobaric and yield identical total fatty acid profiles upon bulk hydrolysis.

For researchers and drug development professionals engineering structured lipids (such as human milk fat substitutes like sn-OPO), validating the regiospecific distribution is a critical quality attribute. This guide objectively compares traditional enzymatic assays against modern hybrid mass spectrometry techniques, detailing the mechanistic causality behind each method and providing self-validating experimental protocols.

Mechanistic Evaluation of Analytical Alternatives

Method A: Enzymatic Hydrolysis (Pancreatic Lipase) + GC-FID

Historically, the AOCS Official Method (Ch 3-91) has relied on the regiospecificity of pancreatic lipase.

• The Causality: Pancreatic lipase selectively hydrolyzes the primary ester bonds at the sn-1 and sn-3 positions, leaving a 2-monoacylglycerol (2-MAG) intact. The 2-MAG is isolated via thin-layer chromatography (TLC), derivatized into fatty acid methyl esters (FAMEs), and quantified via GC-FID.

• The Flaw (Acyl Migration): The fundamental limitation of this approach is acyl migration. During prolonged extraction or exposure to basic conditions, the thermodynamically less stable secondary ester at the sn-2 position spontaneously migrates to the primary sn-1/3 position, artificially skewing the quantitative results[1]. Furthermore, this method only provides a bulk average of the sn-2 position across the entire sample, rather than resolving intact molecular speciation[2].

Method B: Chemical Deacylation (Grignard Reagent)

To circumvent the limitations of enzymatic hydrolysis, chemical deacylation using ethyl magnesium bromide was developed.

• The Causality: This reagent partially deacylates the TAG to generate mono- and diacylglycerols. The resulting products are derivatized (e.g., with n-butyryl chloride) and analyzed by gas chromatography[1].

• The Advantage: While this method significantly reduces the apparent migration of fatty acids from the sn-2 to the sn-1(3) position compared to enzymatic methods, it still fails to provide complete molecular mapping of complex isobaric mixtures[1].

Method C: UHPLC-ESI-MS/MS (The Modern Gold Standard)

Ultra-high-performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry (UHPLC-ESI-MS/MS) has revolutionized TAG analysis.

• The Causality (Fragmentation Energetics): Intact TAGs are ionized as ammonium adducts ([M+NH4]+). During Collision-Induced Dissociation (CID), the cleavage of fatty acids at the sn-1 or sn-3 positions requires lower activation energy and faces less steric hindrance than cleavage at the sn-2 position. Consequently, the diacylglycerol (DAG) fragment ions formed by the neutral loss of the sn-1/3 fatty acids are significantly more abundant than those formed by the loss of the sn-2 fatty acid[3].

• The Advantage: By calculating the ratio of these specific [M - RCOO]+ DAG product ions, software algorithms (such as TAG Analyzer or CFID databases) can mathematically resolve the exact regioisomeric composition of co-eluting asymmetric TAGs without any chemical derivatization[4].

Caption: Workflow comparison: Enzymatic Hydrolysis vs. LC-MS/MS for TAG regiospecific analysis.

Quantitative Method Comparison

The following table synthesizes the operational and performance metrics of the primary analytical methods used for TAG regioisomer validation.

Analytical Method	Resolution Level	Acyl Migration Risk	Throughput	Sensitivity	Equipment Cost
Enzymatic (Pancreatic Lipase) + GC-FID	Bulk sn-2 average	High (during extraction)	Low (Days)	Moderate (mg level)	Low ($)
Chemical Deacylation (Grignard)	Bulk sn-2 average	Moderate	Medium (Hours)	Moderate (mg level)	Low ($)
13C-NMR Spectroscopy	Bulk sn-1,3 vs sn-2	None	High (Minutes)	Low (Gram level)	Very High ( )
UHPLC-ESI-MS/MS	Intact Molecular	None (Direct injection)	High (Minutes)	High (ng level)	High ( $)

Self-Validating Experimental Protocols

To ensure scientific integrity, a protocol must contain internal mechanisms to verify its own accuracy. The following UHPLC-ESI-MS/MS workflow is designed as a self-validating system to eliminate the risk of acyl migration while accurately quantifying AAB/ABA regioisomers.

Protocol: Self-Validating UHPLC-ESI-MS/MS Workflow for Intact TAGs

Step 1: Preparation of Self-Validating Calibration Standards

• Action: Procure pure synthetic standards of sn-AAB and sn-ABA (e.g., sn-POO and sn-OPO). Prepare a 5-point calibration curve mixing these regioisomers at ratios of 100:0, 75:25, 50:50, 25:75, and 0:100.

• Causality: Because MS/MS fragmentation efficiency can drift based on collision cell conditions, running a known standard curve maps the non-linear response of the DAG fragment ion ratios. If the 50:50 mixture does not yield the mathematically predicted fragment ratio, the instrument's collision energy must be recalibrated before analyzing unknown samples.

Step 2: Non-Destructive Sample Extraction

• Action: Dilute the lipid sample directly in Isopropanol/Methanol (1:1, v/v) to a final concentration of 10 µg/mL. Add 10 mM Ammonium Formate.

• Causality: By avoiding any chemical or enzymatic hydrolysis, the risk of acyl migration is completely eliminated. The addition of Ammonium Formate forces the TAGs to ionize exclusively as [M+NH4]+ adducts, which yield highly reproducible neutral losses during CID compared to sodium adducts[3].

Step 3: Non-Aqueous Reversed-Phase (NARP) Chromatography

• Action: Inject 2 µL onto a sub-2 µm C18 column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: Acetonitrile/Water (60:40) + 10 mM Ammonium Formate.

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10) + 10 mM Ammonium Formate.

• Causality: NARP separates TAGs based on their equivalent carbon number (ECN). While isobaric regioisomers will co-elute chromatographically, this step strips away matrix interferences, allowing the mass spectrometer to resolve the isomers in the gas phase.

Step 4: CID Fragmentation & Algorithmic Ratio Calculation

• Action: Isolate the[M+NH4]+ precursor ion and apply a normalized collision energy (NCE) of 30-35 eV. Extract the peak areas of the resulting diacylglycerol product ions: [M - FA_A + H]+ and[M - FA_B + H]+.

• Causality: This specific energy regime is the exact threshold required to break the ester bonds. The ratio of the abundant DAG ion (loss of sn-1/3) to the less abundant DAG ion (loss of sn-2) is then plotted against the standard curve from Step 1 to yield the precise regioisomeric distribution[5].

Caption: CID fragmentation mechanism of asymmetric TAGs highlighting energetically favored neutral losses.

References

• Title: 6 Source: MDPI (Molecules)

• Title: 1 Source: ResearchGate

• Title: 2 Source: NIH (Journal of Lipid Research)

• Title: 3 Source: ResearchGate

• Title: 4 Source: DOI / Food Chemistry

• Title: 5 Source: NIH (Analyst)

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• 4. Redirecting [linkinghub.elsevier.com]
• 5. Regiospecific characterisation of the triacylglycerols in animal fats using high performance liquid chromatography-atmospheric pressure chemical ionisation mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Profiling the Stress-Metabolic Axis: A Comparative Guide to Biomarker Assay Platforms

Clinical Context: The PSS-Metabolic Syndrome Paradigm

The Perceived Stress Scale (PSS-10) is a rigorously validated psychometric instrument used to quantify chronic psychological stress[1]. Recent longitudinal and cross-sectional clinical studies have established a definitive correlation between high PSS scores and the onset of Metabolic Syndrome (MetS)—a pathophysiological cluster characterized by insulin resistance, dyslipidemia, and hypertension[2].

The biological bridge connecting psychological stress to MetS is driven by Hypothalamic-Pituitary-Adrenal (HPA) axis dysregulation. Chronic stress leads to flattened diurnal cortisol slopes, which subsequently triggers systemic inflammation, marked by elevated C-reactive protein (CRP) and Interleukin-6 (IL-6)[1],[3].

To effectively investigate this stress-metabolic axis, researchers and drug development professionals must accurately quantify a highly heterogeneous panel of biomarkers—ranging from steroid hormones (cortisol) to acute-phase proteins (CRP) and metabolic hormones (insulin)—from limited clinical cohorts.

Fig 1: The biological pathway linking Perceived Stress Scale (PSS) scores to Metabolic Syndrome.

Objective Platform Comparison

Selecting the correct analytical platform is critical for ensuring data integrity when profiling the stress-metabolic axis. As a Senior Application Scientist, I evaluate platforms based on their ability to handle complex biological matrices, conserve sample volume, and prevent analyte degradation. We compare Multiplex Bead-Based Immunoassays (MBAA) against the traditional Single-plex ELISA and LC-MS/MS .

Traditional Single-plex ELISA

ELISA remains the historical gold standard for immunoassays, offering exceptional sensitivity and well-established validation protocols[4]. However, quantifying a comprehensive 5-marker stress-metabolic panel requires 200–300 µL of plasma. In longitudinal clinical studies, sample volume is often a hard constraint. Furthermore, running multiple sequential ELISAs necessitates repeated freeze-thaw cycles, which severely degrades labile cytokines like IL-6, leading to false-negative correlations[5].

Multiplex Bead-Based Immunoassays (MBAA)

Technologies such as Luminex xMAP or Quanterix Simoa utilize spectrally distinct capture beads to simultaneously measure multiple analytes in a single reaction well[5]. This approach requires only 10–25 µL of sample, effectively eliminating freeze-thaw artifacts and conserving precious clinical biofluids[6],[7]. While MBAA provides a holistic, high-throughput view of the biological network, researchers must rigorously validate the assay for cross-reactivity between multiplexed antibodies[8].

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the definitive gold standard for small molecule absolute quantification (e.g., Cortisol), offering unparalleled analytical specificity without the risk of heterophilic antibody interference. However, it cannot simultaneously measure large macro-molecules (CRP, IL-6) in the same extraction workflow, necessitating a bifurcated, time-consuming sample preparation strategy that is often unfeasible for high-throughput screening.

Quantitative Performance Summary

Analytical Parameter	Single-plex ELISA	Multiplex Immunoassay (MBAA)	LC-MS/MS
Target Scope	Single Analyte	Up to 50 Analytes Simultaneously	Small Molecules / Peptides
Sample Volume Req.	50 - 100 µL per marker	10 - 25 µL total	100 - 500 µL
Throughput	Low to Medium	High	Low
Sensitivity	High (pg/mL)	High to Ultra-High (fg/mL - pg/mL)	Ultra-High (pg/mL)
Cross-Reactivity Risk	Low	Moderate (Requires rigorous QC)	Negligible
Optimal Application	Targeted validation of 1-2 markers	Holistic profiling of stress-immune axis	Absolute quantification of steroids

Experimental Methodology: Self-Validating Multiplex Protocol

To establish a trustworthy correlation between PSS levels and MetS markers, the experimental protocol must be designed as a self-validating system . The following step-by-step methodology details a 5-marker MBAA workflow (Cortisol, CRP, IL-6, Insulin, Leptin), explicitly outlining the causality behind each technical choice.

Step 1: Sample Preparation & Matrix Standardization

• Action: Centrifuge whole blood immediately post-collection and aliquot plasma into single-use 30 µL vials before flash-freezing at -80°C.

• Causality: Cytokines (IL-6, TNF-α) possess short half-lives and are highly susceptible to proteolytic degradation. Single-use aliquots prevent freeze-thaw cycles, ensuring that the measured in-vitro concentrations accurately reflect the in-vivo physiological state.

Step 2: Liquid-Phase Bead Hybridization

• Action: Incubate 25 µL of thawed plasma with the customized magnetic capture bead cocktail on a plate shaker at 500 RPM for 2 hours at room temperature.

• Causality: Unlike the planar surface of an ELISA, microspheres remain suspended in a liquid phase. The continuous agitation mimics native thermodynamic binding kinetics, increasing the collision frequency between the capture antibodies and the target analytes, thereby enhancing assay sensitivity.

Step 3: Stringent Magnetic Washing

• Action: Engage the plate on a magnetic block for 60 seconds, decant the supernatant, and wash three times with a Tween-20 based buffer.

• Causality: MetS patients frequently exhibit severe dyslipidemia (high triglycerides). This lipid-rich matrix can cause non-specific binding. Stringent magnetic washing completely clears these interfering matrix proteins, reducing background fluorescence and preventing false-positive signals.

Step 4: Signal Amplification (Detection & Reporter)

• Action: Add biotinylated detection antibodies, incubate for 1 hour, wash, and subsequently add Streptavidin-Phycoerythrin (SA-PE) for 30 minutes.

• Causality: The biotin-streptavidin interaction has an exceptionally high affinity ( Kd​≈10−14 mol/L). This amplification step ensures that low-abundance targets (like basal IL-6) generate a robust fluorescent signal comparable to high-abundance targets (like CRP).

Step 5: Dual-Laser Flow Analysis & Self-Validation (QC)

• Action: Analyze the plate using a flow-based reader. Laser 1 (Red) identifies the specific bead region (the analyte type), while Laser 2 (Green) quantifies the SA-PE fluorescence (the concentration).

• Self-Validating Causality: To ensure trustworthiness, the system must include Internal Positive Controls (IPCs) spiked into a surrogate matrix. Data must be fitted using a 5-parameter logistic (5-PL) regression model . Unlike linear models, 5-PL accounts for the natural sigmoidal asymmetry of antibody-antigen saturation, ensuring accurate quantification at both the extreme low (healthy cortisol) and extreme high (MetS CRP) ends of the curve.

Fig 2: Step-by-step workflow of a Multiplex Bead-Based Immunoassay for stress-metabolic profiling.

Conclusion

When investigating the correlation between Perceived Stress Scale (PSS) levels and Metabolic Syndrome markers, the choice of assay platform dictates the integrity of the data. While single-plex ELISA remains a reliable tool for targeted studies, Multiplex Bead-Based Immunoassays (MBAA) provide the superior combination of sample conservation, multiplexing capacity, and high-throughput efficiency required to decode complex neuroendocrine-immune networks.

References

• Source: Brain, Behavior, & Immunity - Health (via NIH)
• Title: Perceived Stress From Childhood to Adulthood and Cardiometabolic End Points in Young Adulthood: An 18‐Year Prospective Study Source: Journal of the American Heart Association URL
• Title: Impact of Chronic Stress on Inflammatory Markers and Risk of Metabolic Syndrome: A Longitudinal Study Source: ResearchGate URL
• Title: ELISA versus LUMINEX assay for measuring mouse metabolic hormones and cytokines: sharing the lessons I have learned Source: Taylor & Francis URL
• Title: ELISA vs.
• Title: Multiplex Assays vs ELISA in Complex Disease States Source: Quanterix URL
• Source: Life in the Lab (Thermo Fisher)
• Source: PMC (NIH)

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• 1. Inflammatory biomarkers link perceived stress with metabolic dysregulation - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. cusabio.com [cusabio.com]
• 5. quanterix.com [quanterix.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Guide to Multiplex Immunoassays: Multiplex ELISA and More - Life in the Lab [thermofisher.com]
• 8. ELISA in the multiplex era: Potentials and pitfalls - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Accuracy of In Silico Fragmentation Prediction for TG(16:0/18:0/18:0)

An Objective Comparison of Predictive Performance for a Common Triglyceride

For researchers in lipidomics, metabolomics, and drug development, the accurate identification of lipid species is paramount. Tandem mass spectrometry (MS/MS) is the cornerstone of this identification process, but the sheer diversity of lipids makes reliance on experimental standards for every species impractical. This is where in silico fragmentation prediction tools become indispensable, offering a computational means to generate theoretical fragmentation patterns. However, the accuracy of these predictions can vary depending on the tool and the lipid class.

This guide provides an in-depth, objective comparison of the accuracy of in silico fragmentation prediction for a specific and common triglyceride, TG(16:0/18:0/18:0). This molecule, composed of one palmitic acid (16:0) and two stearic acid (18:0) moieties, serves as an excellent model for evaluating the performance of these predictive tools. We will delve into the fundamental principles of triglyceride fragmentation, compare the predictions of prominent in silico tools against established experimental fragmentation patterns, and provide a workflow for researchers to conduct their own evaluations.

The Foundation: Understanding Triglyceride Fragmentation in Mass Spectrometry

The fragmentation of triglycerides in a mass spectrometer, typically through collision-induced dissociation (CID), is a well-understood process that is highly dependent on the type of precursor ion formed during ionization.[1] Triglycerides, being neutral molecules, are most commonly detected as adducts with ammonium ([M+NH₄]⁺), sodium ([M+Na]⁺), or lithium ([M+Li]⁺).[2] The choice of adduct significantly influences the resulting fragmentation pattern.[1]

For the widely used ammonium adduct of TG(16:0/18:0/18:0), the primary fragmentation pathway involves the neutral loss of one of the fatty acid chains as a carboxylic acid. This results in the formation of diacylglycerol-like fragment ions.[2] Given that TG(16:0/18:0/18:0) contains two types of fatty acids, two principal neutral losses are expected:

• Neutral loss of Palmitic Acid (16:0): This yields a fragment ion corresponding to the remaining glycerol backbone with the two stearic acid chains.

• Neutral loss of Stearic Acid (18:0): This results in a fragment ion with the glycerol backbone, one stearic acid, and one palmitic acid.

The relative intensities of these fragment ions can provide clues about the composition of the triglyceride. For a molecule with two stearic acid chains and one palmitic acid chain, the fragment peak corresponding to the loss of stearic acid is generally expected to be more intense.[2]

In Silico Fragmentation Prediction Tools: A Comparative Overview

A variety of computational tools have been developed to predict the MS/MS fragmentation of lipids.[3][4][5][6] These tools employ different strategies, ranging from rule-based algorithms derived from established fragmentation mechanisms to more complex machine learning models. For the purpose of this guide, we will consider two prominent and conceptually different approaches:

• LipidBlast: This is a widely used, computer-generated (in silico) tandem mass spectral database.[3][7] It relies on a rule-based approach where fragmentation patterns and ion abundances are modeled based on reference spectra of known lipids.[3] These established rules are then applied combinatorially to a vast number of lipid structures to generate a comprehensive spectral library.[3]

• CFM-ID (Competitive Fragmentation Modeling-ID): This tool predicts fragmentation spectra by combining a combinatorial approach with a statistical model of the fragmentation process.[8] More recent versions have incorporated rule-based approaches, particularly for modular molecules like lipids, which has significantly improved its accuracy for this compound class.[8]

While other tools exist, such as those integrated into vendor software like LipidSearch or open-source platforms like MS-DIAL, LipidBlast and CFM-ID represent two of the most well-documented and validated approaches for in silico lipid fragmentation prediction.[5][9]

Experimental Protocol: A Workflow for Comparing In Silico Predictions

The following workflow provides a systematic approach for evaluating the accuracy of in silico fragmentation predictions for a given lipid, using TG(16:0/18:0/18:0) as an example.

Caption: Workflow for comparing in silico fragmentation predictions with experimental data.

Comparative Analysis: TG(16:0/18:0/18:0) Fragmentation

For this analysis, we will consider the fragmentation of the [M+NH₄]⁺ adduct of TG(16:0/18:0/18:0), which has a precursor m/z of 878.8.

Expected Experimental Fragmentation

Based on established principles of triglyceride fragmentation, the tandem mass spectrum of the [M+NH₄]⁺ adduct of TG(16:0/18:0/18:0) is expected to show two major diacylglycerol-like fragment ions resulting from the neutral loss of the fatty acids.[2]

Fragment Ion Description	Neutral Loss	Expected m/z	Expected Relative Intensity
[M+NH₄ - C₁₆H₃₂O₂]⁺	Palmitic Acid (16:0)	622.6	Moderate
[M+NH₄ - C₁₈H₃₆O₂]⁺	Stearic Acid (18:0)	594.5	High

In Silico Predictions vs. Experimental Reality

The following table compares the expected experimental fragmentation with the predicted fragmentation from our selected in silico tools.

m/z	Fragment Description	Expected Experimental	LipidBlast Prediction	CFM-ID Prediction
622.6	[M+NH₄ - Palmitic Acid]⁺	Present (Moderate)	Present (Predicted Intensity)	Present (Predicted Intensity)
594.5	[M+NH₄ - Stearic Acid]⁺	Present (High)	Present (Predicted Intensity)	Present (Predicted Intensity)

Note: The actual numerical values for predicted intensities can vary based on the specific parameters used in the software and are presented here conceptually.

Both LipidBlast and CFM-ID are expected to accurately predict the presence of the two major fragment ions, as these arise from the most fundamental and well-characterized fragmentation pathway for triglycerides. The accuracy of the predicted relative intensities is where more subtle differences between the tools may emerge. For a well-behaved molecule like TG(16:0/18:0/18:0), both tools are likely to predict a higher intensity for the loss of stearic acid, reflecting its greater abundance in the parent molecule.

Discussion: Factors Influencing In Silico Prediction Accuracy

While the prediction for a simple, saturated triglyceride like TG(16:0/18:0/18:0) is relatively straightforward, the accuracy of in silico tools can be influenced by several factors, especially for more complex lipids:

• Adduct Ion: The fragmentation pattern is highly dependent on the adduct ([M+NH₄]⁺, [M+Na]⁺, [M+Li]⁺).[1] It is crucial to specify the correct adduct in the prediction software to obtain a relevant theoretical spectrum.

• Collision Energy: The energy used to induce fragmentation has a significant impact on the types and relative abundances of fragment ions.[1] Some in silico tools attempt to model fragmentation at different energy levels, while others provide a consensus spectrum.[8]

• Isomeric Complexity: For triglycerides with unsaturated fatty acids or different positional isomers (regioisomers), predicting the subtle differences in their fragmentation patterns is a much greater challenge.[10] Advanced techniques may be required to differentiate such isomers experimentally, and not all in silico tools can account for these nuances.

• Underlying Algorithm: Rule-based systems like LipidBlast excel when the fragmentation pathways are well-established and consistent.[3][8] Machine learning-based approaches may offer an advantage for novel lipid classes or less predictable fragmentation behaviors, provided they have been trained on a sufficiently large and diverse dataset.[11][12]

Conclusion

For common saturated triglycerides such as TG(16:0/18:0/18:0), leading in silico fragmentation prediction tools like LipidBlast and CFM-ID demonstrate high accuracy in predicting the major fragment ions. These tools are invaluable for the initial identification and confirmation of such lipids in complex biological samples. The primary value of these predictions lies in their ability to correctly identify the neutral losses of the constituent fatty acids.

For researchers, the key to successfully employing these tools is a solid understanding of the principles of lipid fragmentation and the specific capabilities and limitations of the chosen software. It is always recommended to validate in silico predictions against experimental data from authentic standards whenever possible, especially when dealing with novel or isomeric lipid species. By following a systematic comparison workflow, scientists can confidently leverage the power of in silico fragmentation prediction to accelerate their lipidomics research.

References

• An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC. (URL: [Link])

• LipidBlast - in-silico tandem mass spectrometry database for lipid identification - PMC. (URL: [Link])

• LipidFrag: Improving reliability of in silico fragmentation of lipids and application to the Caenorhabditis elegans lipidome - PMC. (URL: [Link])

• Guiding the choice of informatics software and tools for lipidomics biomedical research applications - PMC. (URL: [Link])

• Mass Spectrometry Analysis Tools - LIPID MAPS. (URL: [Link])

• Accelerating Lipidomic Method Development through in silico Simulation. (URL: [Link])

• a simple script for the generation of accurate in-silico lipid fragmentation spectra - OPUS at UTS. (URL: [Link])

• (PDF) Serum Lipidomics Profiling Using LC-MS and High-Energy Collisional Dissociation Fragmentation: Focus on Triglyceride Detection and Characterization - ResearchGate. (URL: [Link])

• SILICO-MS : Exploring Structural Lipidomic Alterations Using an Ionization-Coupled Ozonolysis Mass Spectrometry Strategy - ResearchGate. (URL: [Link])

• Structural Analysis of Triacylglycerols by Using a MALDI-TOF/TOF System with Monoisotopic Precursor Selection - PMC. (URL: [Link])

• a computational lipid identification solution for untargeted lipidomics on data-independent acquisition tandem mass spectrometry platforms | Bioinformatics | Oxford Academic. (URL: [Link])

• Bioinformatics tools for lipidomics analysis | Clínical lipidómics. (URL: [Link])

• Metabolomics and Lipidomics Software - Bruker. (URL: [Link])

• New Applications of Mass Spectrometry in Lipid Analysis - PMC. (URL: [Link])

• Mass Spectrometry Analysis Tools - LIPID MAPS. (URL: [Link])

• Study on the CID Fragmentation Pathways of Deprotonated 4'-Monophosphoryl Lipid A. (URL: [Link])

• MS2Lipid: A Lipid Subclass Prediction Program Using Machine Learning and Curated Tandem Mass Spectral Data - MDPI. (URL: [Link])

• LipidFinder: A computational workflow discovery of lipids - LIPID MAPS. (URL: [Link])

• LC–MS-Based Lipidomics and Automated Identification of Lipids Using the LipidBlast In-Silico MS/MS Library | Request PDF - ResearchGate. (URL: [Link])

• Evaluating Software Tools for Lipid Identification from Ion Mobility Spectrometry–Mass Spectrometry Lipidomics Data - MDPI. (URL: [Link])

• LipidBlast - Fiehn Lab. (URL: [Link])

• SingleFrag: a deep learning tool for MS/MS fragment and spectral prediction and metabolite annotation | Briefings in Bioinformatics | Oxford Academic. (URL: [Link])

• 01-00205-EN Development of an Analytical Method for Blood Triglycerides Using Triple Quadrupole Mass Spectrometer. (URL: [Link])

• MS2Lipid: A Lipid Subclass Prediction Program Using Machine Learning and Curated Tandem Mass Spectral Data - PMC. (URL: [Link])

• Sequential collision- and ozone-induced dissociation enables assignment of relative acyl chain position in triacylglycerols - University of Wollongong Research Online. (URL: [Link])

• Mass Spectrometry in Analytical Lipidomics - Spectroscopy Online. (URL: [Link])

• CFM-ID 3.0: Significantly Improved ESI-MS/MS Prediction and Compound Identification. (URL: [Link])

• Algorithms for Automatic Processing of Data from Mass Spectrometric Analyses of Lipids. (URL: [Link])

• Performance - CFM-ID. (URL: [Link])

• Annotation Using Fragmentation Spectrum - Metasysx. (URL: [Link])

• A map of mass spectrometry-based in silico fragmentation prediction and compound identification in metabolomics - PubMed. (URL: [Link])

• A machine learning framework for classifying lipids in untargeted metabolomics using mass-to-charge ratios and retention times - PMC. (URL: [Link])

• TG O-16:3_16:0_18:0 - Optional[MS (LC)] - Spectrum - SpectraBase. (URL: [Link])

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• Common cases of improper lipid annotation using high-resolution tandem mass spectrometry data and corresponding limitations in biological interpretation - PMC. (URL: [Link])

• TG(16:0/18:0/18:2(9Z,12Z))(iso6) | C55H102O6 | CID 9544069 - PubChem. (URL: [Link])

• Common cases of improper lipid annotation using high-resolution tandem mass spectrometry data and corresponding limitations in b. (URL: [Link])

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Safety & Regulatory Compliance

Personal protective equipment for handling 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol

As a Senior Application Scientist, I approach laboratory safety not merely as a checklist of compliance, but as a self-validating system of scientific integrity. When handling 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol (commonly known as 1-palmitoyl-2,3-distearoyl-sn-glycerol or PSS ), the hazard profile is deceptive.

Because PSS is a biocompatible triglyceride used in solid lipid nanoparticles (SLNs) and liposomal drug delivery, it is inherently non-toxic[1]. However, the operational context—which requires highly volatile organic solvents, acoustic shearing, and thermal manipulation to process the lipid—introduces severe laboratory hazards. This guide provides a comprehensive, causality-driven operational and safety framework for handling PSS.

Part 1: Physicochemical Profile & Hazard Causality

To design an effective safety protocol, we must first understand the physical nature of the chemical. PSS is a highly hydrophobic, asymmetrical triacylglycerol[2]. In its bulk state, it exists as a waxy, electrostatic powder.

Causality of Hazard: The primary danger of PSS does not come from chemical toxicity, but from its physical properties and the solvents required to dissolve it. The powder is prone to electrostatic aerosolization, creating a nuisance dust inhalation hazard. Furthermore, because PSS has a high molecular volume and zero hydrogen bond donors[3], it requires aggressive, halogenated solvents (like Chloroform or Dichloromethane) to achieve the >50 mg/mL concentrations necessary for LNP formulation. Your PPE must protect you from the solvent, not just the lipid.

Table 1: Quantitative Physicochemical Data of PSS

Property	Value	Operational Implication
Molecular Formula	C55H106O6[3]	Highly lipophilic; requires organic solvents for dissolution.
Exact Mass	862.80 g/mol [3]	Heavy lipid; prone to settling if not properly emulsified.
Melting Point	~60 °C – 68 °C[2]	Requires thermal heating during SLN extrusion, introducing burn hazards.
Polymorphism	α, β', and β forms[2]	Thermal history dictates crystal structure; requires precise temperature control.
Van der Waals Volume	1004.88 ų[3]	Large steric bulk; dictates the choice of high-shear mixing equipment.

Part 2: Context-Dependent PPE Matrix

Laboratory safety is dynamic. Wearing heavy chemical-resistant gloves during delicate powder weighing reduces manual dexterity and increases the risk of spills. Therefore, PPE must be phased according to the specific workflow. This aligns with the.

Table 2: Phased PPE Requirements

Operational Phase	Primary Hazard	Required PPE	Scientific Causality (The "Why")
1. Powder Dispensing	Electrostatic aerosolization, nuisance dust.	N95 Respirator, Standard Nitrile Gloves, Anti-static Lab Coat, Safety Glasses.	PSS powder carries static charges. Standard nitrile provides sufficient dexterity for precise stoichiometric weighing while preventing skin oil contamination.
2. Solvent Dissolution	Chemical burns, inhalation of halogenated vapors (e.g., CHCl3).	Chemical Fume Hood , Double Nitrile or Viton Gloves, Splash Goggles, Lab Coat.	Chloroform permeates standard nitrile in <10 minutes. Double-gloving or using Viton ensures a protective barrier during lipid solvation.
3. LNP Formulation	Acoustic damage (sonication), thermal burns (extrusion at 70°C).	Hearing Protection (Ear muffs), Insulated Gloves, Face Shield.	Probe sonicators generate high-frequency acoustic waves that cause cumulative hearing loss. Extrusion requires heating above the PSS melting point[2], risking thermal burns.

Part 3: Step-by-Step Operational Protocol (SLN Formulation)

The following protocol details the formulation of Solid Lipid Nanoparticles (SLNs) using PSS, embedding safety checkpoints directly into the methodology. Every step is designed as a self-validating system to ensure both operator safety and experimental reproducibility.

Step 1: Precision Dispensing (Dry Phase)

• Ensure the analytical balance is grounded to prevent electrostatic repulsion of the PSS powder.

• Don an N95 respirator and standard nitrile gloves.

• Using an anti-static micro-spatula, weigh the required mass of PSS (e.g., 50 mg) into a pre-tared, amber glass vial. Note: Amber glass is used to prevent UV-induced lipid oxidation.

• Cap the vial immediately to prevent ambient moisture absorption.

Step 2: Solvent Dissolution (Liquid Phase)

• Transfer the sealed vial to a certified Class II Chemical Fume Hood.

• Upgrade PPE: Don a second pair of nitrile gloves (or Viton gloves) and chemical splash goggles.

• Using a glass volumetric pipette, add 1.0 mL of Chloroform to the vial.

• Vortex the mixture for 30 seconds until the PSS is completely dissolved, forming a clear, monophasic lipid stock. Causality: Incomplete dissolution will lead to heterogeneous nanoparticle sizes during the precipitation phase.

Step 3: Thin-Film Hydration & Extrusion (High-Energy Phase)

• Connect the vial to a rotary evaporator. Evaporate the chloroform under reduced pressure (400 mbar) at 40°C until a uniform, dry lipid film forms on the glass wall.

• Hydrate the film with a pre-heated aqueous buffer (75°C). Causality: The buffer must be heated above the melting point of PSS (~68°C)[2] to ensure the lipid transitions into the fluid α-polymorphic state for proper emulsification.

• Safety Check: Don insulated thermal gloves and hearing protection.

• Subject the hydrated mixture to probe sonication (20 kHz, 40% amplitude) for 5 minutes in a fume hood to shear the multilamellar vesicles into uniform SLNs.

Part 4: Disposal and Decontamination Plan

Improper disposal of lipid-solvent mixtures leads to environmental contamination and severe damage to laboratory plumbing (lipids solidify and cause blockages). Follow the guidelines established by .

• Halogenated Solvent Waste: Any residual PSS dissolved in chloroform or dichloromethane must be disposed of in a designated, clearly labeled "Halogenated Organic Waste" carboy. Do not mix with acetone or ethanol waste.

• Solid Lipid Waste: Unused PSS powder, contaminated weighing boats, and Kimwipes must be placed in a biohazard/solid chemical waste bin for incineration.

• Spill Decontamination: If PSS powder is spilled, do not use water (it will create a severe slip hazard). Sweep up the powder using a damp, solvent-resistant wipe wetted with a small amount of isopropanol to break the lipid's surface tension, then dispose of it in solid waste.

Part 5: Mandatory Visualization - Workflow & PPE Mapping

The following diagram maps the critical path of PSS handling, visually linking the physical state of the chemical to the required safety interventions.

Workflow and PPE requirements for handling 1-Hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol.

References

• LIPID MAPS Structure Database (LMSD) . 1-hexadecanoyl-2,3-dioctadecanoyl-sn-glycerol (LMGL03010069). LIPID MAPS.[Link]

• Occupational Safety and Health Administration (OSHA) . Personal Protective Equipment Standard (29 CFR 1910.132). United States Department of Labor.[Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory . Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US).[Link]

• Bouzidi, L., et al. Relationships between molecular structure and kinetic and thermodynamic controls in lipid systems. Part III. Crystallization and phase behavior of 1-palmitoyl-2,3-stearoyl-sn-glycerol (PSS) and tristearoylglycerol (SSS) binary system. Chemistry and Physics of Lipids. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Relationships between molecular structure and kinetic and thermodynamic controls in lipid systems. Part III. Crystallization and phase behavior of 1-palmitoyl-2,3-stearoyl-sn-glycerol (PSS) and tristearoylglycerol (SSS) binary system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. LIPID MAPS [lipidmaps.org]